[Methylthio]acetate

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical and Chemical Properties of Methyl (methylthio)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl (methylthio)acetate, with the CAS number 16630-66-3, is a sulfur-containing ester that has garnered interest in various scientific fields, including flavor and fragrance chemistry, as well as a building block in organic synthesis.[1][2] Its unique combination of a thioether and an ester functional group imparts a distinct set of physical and chemical characteristics. This technical guide provides an in-depth overview of the physical and chemical properties of methyl (methylthio)acetate, complete with experimental protocols for their determination and visualizations to illustrate key concepts.

Physical Properties

Methyl (methylthio)acetate is a clear, colorless to pale yellow liquid at room temperature.[1][3] It possesses a characteristic fruity and pungent odor.[3] A summary of its key physical properties is presented in the tables below.

General and Molar Properties

Property	Value	Source(s)
Molecular Formula	C₄H₈O₂S	[4]
Molecular Weight	120.17 g/mol	[4]
IUPAC Name	methyl 2-(methylthio)acetate	[4]
Synonyms	Methyl 2-methylsulfanylacetate, Acetic acid, (methylthio)-, methyl ester	[4]
CAS Number	16630-66-3	[4]

Thermal and Optical Properties

Property	Value	Conditions	Source(s)
Boiling Point	49-51 °C	@ 12 mmHg	[5]
Boiling Point	145 °C	@ 760 mmHg	[5]
Melting Point	Not available	-
Density	1.11 g/mL	@ 25 °C	[5]
Density	1.105-1.115 g/mL	@ 20 °C	[5]
Refractive Index (n_D)	1.4650	@ 20 °C	[5]
Refractive Index (n_D)	1.464-1.466	@ 20 °C	[5]

Solubility and Partitioning

Property	Value	Conditions	Source(s)
Solubility in Water	Insoluble	-	[1]
Solubility in Organic Solvents	Soluble in ethanol and ether	-	[1]

Chemical Properties and Reactivity

The chemical behavior of methyl (methylthio)acetate is dictated by the presence of both an ester and a thioether functional group. This duality allows for a range of chemical transformations.

Reactivity of the Ester Group

The ester functional group is susceptible to nucleophilic acyl substitution reactions.

• Hydrolysis: In the presence of acid or base, the ester can be hydrolyzed to yield (methylthio)acetic acid and methanol. Basic hydrolysis, also known as saponification, is irreversible.

• Transesterification: Reaction with another alcohol in the presence of an acid or base catalyst can lead to the formation of a different ester.

• Aminolysis: Reaction with ammonia or amines can form the corresponding amide, N-substituted (methylthio)acetamide.

• Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the ester to 2-(methylthio)ethanol.

Reactivity of the Thioether Group

The sulfur atom in the thioether group is nucleophilic and can be oxidized.

• Oxidation: The thioether can be oxidized to a sulfoxide and further to a sulfone using oxidizing agents such as hydrogen peroxide or peroxy acids.

• Alkylation: The sulfur atom can act as a nucleophile to attack alkyl halides, forming sulfonium salts.

The following diagram illustrates the key chemical reactions of methyl (methylthio)acetate.

Caption: Key chemical reactions of methyl (methylthio)acetate.

Experimental Protocols

This section provides detailed methodologies for the determination of key physical properties and a representative synthesis of methyl (methylthio)acetate.

Synthesis of Methyl (methylthio)acetate

A common method for the synthesis of methyl (methylthio)acetate involves the nucleophilic substitution of a haloacetate with a thiomethoxide source. The following protocol is a representative example based on the Williamson ether synthesis adapted for thioethers.

Caption: Workflow for the synthesis of methyl (methylthio)acetate.

Materials:

• Sodium thiomethoxide (NaSMe) or a means to generate it in situ (e.g., from sodium methoxide and methanethiol).

• Methyl chloroacetate

• Anhydrous solvent (e.g., methanol, ethanol, or a polar aprotic solvent like DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Addition funnel

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard glassware for workup and purification (separatory funnel, distillation apparatus)

Procedure:

• Preparation of Sodium Thiomethoxide (if not commercially available): In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an inlet for an inert gas, dissolve sodium methoxide in the chosen anhydrous solvent under an inert atmosphere. Cool the solution in an ice bath. Bubble methanethiol gas through the solution until the reaction is complete.

• Reaction Setup: To the freshly prepared or commercially obtained sodium thiomethoxide solution under an inert atmosphere, attach an addition funnel containing methyl chloroacetate dissolved in a small amount of the reaction solvent.

• Addition of Methyl Chloroacetate: Add the methyl chloroacetate solution dropwise to the stirred solution of sodium thiomethoxide at a controlled temperature (typically 0 °C to room temperature) to manage any exotherm.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature or gently heat to reflux for a period determined by reaction monitoring (e.g., by TLC or GC) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and quench with water. If a polar aprotic solvent was used, partition the mixture between water and a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by fractional distillation under reduced pressure to obtain pure methyl (methylthio)acetate.

• Characterization: Confirm the identity and purity of the product using spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry.

Determination of Boiling Point

The boiling point can be determined using a micro-boiling point or distillation method.

Micro-Boiling Point Method:

• Place a small amount of the liquid into a small test tube.

• Invert a sealed-end capillary tube into the liquid.

• Attach the test tube to a thermometer and heat it in a suitable bath (e.g., oil bath).

• Observe for a steady stream of bubbles emerging from the capillary tube.

• Remove the heat and record the temperature at which the liquid just begins to enter the capillary tube. This is the boiling point.

Determination of Density

The density can be determined by measuring the mass of a known volume of the liquid.

• Accurately weigh a clean, dry pycnometer or a volumetric flask.

• Fill the container to the calibrated mark with methyl (methylthio)acetate, ensuring the temperature is controlled (e.g., 20 °C or 25 °C).

• Accurately weigh the filled container.

• The density is calculated by dividing the mass of the liquid (filled weight - empty weight) by the known volume of the container.

Determination of Refractive Index

An Abbe refractometer is commonly used to measure the refractive index.

• Calibrate the refractometer with a standard of known refractive index (e.g., distilled water).

• Place a few drops of the methyl (methylthio)acetate sample on the prism of the refractometer.

• Close the prism and allow the temperature to equilibrate (typically 20 °C).

• Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

• Read the refractive index value from the scale.

Determination of Solubility

A qualitative assessment of solubility can be performed as follows:

• Add a small amount of methyl (methylthio)acetate (e.g., 0.1 mL) to a test tube containing a known volume of the solvent (e.g., 1 mL of water, ethanol, or ether).

• Vigorously shake the test tube.

• Observe if the liquid forms a homogeneous solution (soluble) or if two distinct layers remain (insoluble).

Conclusion

Methyl (methylthio)acetate is a versatile chemical with a well-defined set of physical and chemical properties. Its dual functionality makes it a useful synthon for a variety of chemical transformations. The experimental protocols provided herein offer a foundation for the synthesis and characterization of this compound in a laboratory setting. A thorough understanding of its properties is essential for its effective application in research and development.

References

• 1. S-METHYL THIOACETATE synthesis - chemicalbook [chemicalbook.com]
• 2. Methyl (methylthio)acetate [oakwoodchemical.com]
• 3. CN102875378A - Synthetic method of methyl chloroacetate - Google Patents [patents.google.com]
• 4. Methyl (methylthio)acetate | C4H8O2S | CID 85522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. methyl 2-(methyl thio) acetate, 16630-66-3 [thegoodscentscompany.com]

Synthesis and Characterization of Novel [Methylthio]acetate Derivatives: A Technical Guide

Introduction

[Methylthio]acetate derivatives are a class of organic compounds characterized by the presence of a methylthio group attached to an acetate moiety. This structural motif is found in various natural products and serves as a versatile building block in organic synthesis. The unique chemical properties imparted by the sulfur atom and the ester functionality make these derivatives valuable intermediates in the development of pharmaceuticals, agrochemicals, and materials science. This technical guide provides a comprehensive overview of the synthesis and characterization of novel [Methylthio]acetate derivatives, with a focus on detailed experimental protocols and data presentation for researchers, scientists, and drug development professionals.

Core Synthetic Methodologies

The synthesis of [Methylthio]acetate derivatives can be achieved through several strategic approaches, primarily involving nucleophilic substitution reactions, C-H functionalization, and cyclization reactions. This section details key synthetic protocols for the preparation of various derivatives.

1. Thioetherification of α-Haloacetates

A fundamental approach to synthesizing [Methylthio]acetate derivatives is the reaction of a thiol with an α-haloacetate, such as ethyl chloroacetate. This reaction proceeds via a nucleophilic substitution mechanism where the sulfur atom of the thiol attacks the electrophilic carbon of the α-haloacetate, displacing the halide.[1]

Experimental Protocol: Synthesis of Ethyl 2-(pyrimidin-2-ylthio)acetate [1]

• Materials: 2-mercaptopyrimidine, potassium hydroxide, ethyl chloroacetate, absolute ethanol, chloroform.

• Procedure:

  • To a stirred solution of 2-mercaptopyrimidine (0.01 mol, 1.12 g) and potassium hydroxide (0.01 mol, 0.56 g) in 20 mL of absolute ethanol, add ethyl chloroacetate (0.01 mol, 1.23 g) dropwise.

  • Reflux the reaction mixture for 5 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature.

  • Filter the resulting solid and wash with water.

  • Recrystallize the crude product from chloroform to obtain pure ethyl 2-(pyrimidin-2-ylthio)acetate.

2. Gassman-Type Synthesis of 3-(Methylthio)oxindoles

Ethyl chloro(methylthio)acetate is a key reagent for the synthesis of 3-(methylthio)oxindoles, which are important structural motifs in biologically active compounds. The reaction follows a Gassman-type mechanism involving the reaction of an aniline with Ethyl chloro(methylthio)acetate after N-chlorination.[2]

Experimental Protocol: Synthesis of 3-Methylthio-2-oxindole [2]

• Materials: Aniline, tert-Butyl hypochlorite (tBuOCl), Ethyl (methylthio)acetate, Triethylamine (Et3N), Dichloromethane (CH2Cl2).

• Procedure:

  • N-Chlorination: In a flame-dried, three-necked flask under an inert atmosphere (e.g., Argon), dissolve aniline (1.0 eq) in anhydrous CH2Cl2 and cool to -78 °C. Add tBuOCl (1.05 eq) dropwise. Stir the reaction mixture at -78 °C for 30 minutes.

  • Formation of Azasulfonium Salt: To the cold solution of N-chloroaniline, add Ethyl (methylthio)acetate (1.1 eq) dropwise. Continue stirring at -78 °C for 1 hour.

  • Rearrangement and Cyclization: Add triethylamine (1.5 eq) to the reaction mixture. Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Work-up and Isolation: Quench the reaction with water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel.

3. α-Chlorination of Ethyl (methylthio)acetate

The synthesis of bifunctional reagents like ethyl 2-chloro-2-(methylthio)acetate is crucial for creating more complex molecules. This can be achieved through the α-chlorination of a thioether precursor.[3]

Experimental Protocol: Synthesis of Ethyl 2-chloro-2-(methylthio)acetate [3]

• Materials: Ethyl (methylthio)acetate, N-Chlorosuccinimide (NCS), Carbon tetrachloride (CCl₄), Azobisisobutyronitrile (AIBN).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve ethyl (methylthio)acetate in an appropriate volume of carbon tetrachloride.

  • Add N-chlorosuccinimide (1.0-1.2 equivalents) and a catalytic amount of AIBN to the solution.

  • Heat the reaction mixture to reflux (approximately 77°C for CCl₄) and maintain the reflux for several hours, monitoring the reaction progress by TLC or GC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the reaction mixture to remove the succinimide byproduct.

  • The crude product can be purified by vacuum distillation to yield pure ethyl 2-chloro-2-(methylthio)acetate.

Data Presentation

Quantitative data for starting materials and representative derivatives are summarized in the tables below for easy comparison.

Table 1: Physicochemical Properties of [Methylthio]acetate Starting Materials

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
Methyl (methylthio)acetate	16630-66-3	C₄H₈O₂S	120.17[4]	49-51 / 12 mmHg	1.11	1.4650
Ethyl (methylthio)acetate	4455-13-4	C₅H₁₀O₂S	134.20	-	-	-
Ethyl chloro(methylthio)acetate	-	C₅H₉ClO₂S	168.64[3]	-	-	-

Table 2: Reaction Yields for Synthesized [Methylthio]acetate Derivatives

Product	Synthetic Method	Starting Materials	Yield (%)	Reference
Ethyl 2-(pyrimidin-2-ylthio)acetate	Thioetherification	2-mercaptopyrimidine, Ethyl chloroacetate	Not specified, but generally high for this reaction type	[1]
3-Methylthio-2-oxindole	Gassman-Type Synthesis	Aniline, Ethyl (methylthio)acetate	Varies depending on aniline substrate	[2]
Ethyl 2-chloro-2-(methylthio)acetate	α-Chlorination	Ethyl (methylthio)acetate, NCS	Good to high, requires optimization	[3]
3-Methylthio-2,5-diaryl furan	Paal-Knorr Cyclization	2-(methylthio)-1,4-diaryl-2-butene-1,4-dione	Good	[5]
3-Methylthio-2,5-diaryl pyrrole	Paal-Knorr Cyclization	Saturated 1,4-diketone	Good	[5]
3-Methylthio-2,5-diaryl thiophene	Paal-Knorr Cyclization	Saturated 1,4-diketone	Good	[5]

Characterization of [Methylthio]acetate Derivatives

The structural elucidation and purity assessment of newly synthesized [Methylthio]acetate derivatives are performed using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for determining the chemical structure. The chemical shifts of protons and carbons adjacent to the sulfur atom and ester group provide key diagnostic information.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula of the synthesized compounds.

• Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify characteristic functional groups, such as the C=O stretch of the ester and C-S bonds.

• X-ray Crystallography: For crystalline derivatives, single-crystal X-ray diffraction provides unambiguous determination of the three-dimensional molecular structure.

Characterization Data for 2-ethynylthioanisole (a precursor for benzothiophene derivatives): [6]

• ¹H NMR (400 MHz, CDCl₃): δ 7.46 (dd, J = 7.6, 1.5 Hz; 1H), 7.30 (td, J = 8.2, 1.4 Hz; 1H), 7.15 (d, J = 8.0 Hz; 1H), 7.08 (td, J = 8.5, 1.0Hz; 1H), 3.5 (s, 1H, alkyne), 2.48 (s, 3H).

• ¹³C NMR (100 MHz, CDCl₃): δ 142.0, 133.1, 129.3, 124.2, 124.1, 120.1, 83.7, 81.0, 60.3.

• IR (ATR) νₘₐₓ (cm⁻¹): 3281.39 (≡C−H), 2101.87 (C≡C), 614.6 (S-C).

• HRMS: calcd for C₉H₉S, 149.0425 [M+H]⁺ found 149.0248 [M+H]⁺.

Mandatory Visualizations

Diagram 1: General Workflow for Thioetherification

Caption: General workflow for the synthesis of thioethers using ethyl chloroacetate.[1]

Diagram 2: Gassman-Type Synthesis of 3-(Methylthio)oxindoles

Caption: Key steps in the Gassman-type synthesis of 3-(methylthio)oxindoles.[2]

Diagram 3: Workflow for Antimicrobial Drug Discovery with Thiophene Derivatives

Caption: Workflow for the discovery of antimicrobial thiophene derivatives.[7]

Biological Activities and Applications

[Methylthio]acetate derivatives and related sulfur-containing compounds have shown a wide range of biological activities, making them attractive for drug discovery.

• Anticancer Activity: Methylthioacetic acid (MTA), a derivative of a natural aroma compound, has been shown to induce differentiation and apoptosis in human colorectal cancer cells.[8] Thiophene derivatives, which can be synthesized from [Methylthio]acetate precursors, have demonstrated cytotoxic effects against various cancer cell lines, including HepG2, SMMC-7721, and HeLa.[7] The mechanisms of action are diverse and can involve the generation of reactive oxygen species (ROS) and enzyme inhibition.[7]

• Anti-inflammatory Activity: Thiophene acetate derivatives have been evaluated for their anti-inflammatory properties using in vivo models such as the carrageenan-induced paw edema assay.[7]

• Antimicrobial Activity: Novel 3-methyl-2-alkylthio benzothiazolyl-based ionic liquids, which are derivatives of methylthio compounds, have been synthesized and shown to possess antibiotic activity.[9]

The diverse biological activities of these compounds underscore their potential as lead structures in drug development programs. Further optimization of the [Methylthio]acetate scaffold could lead to the discovery of potent and selective therapeutic agents.

This technical guide has provided an overview of the synthesis and characterization of novel [Methylthio]acetate derivatives. The detailed experimental protocols and compiled quantitative data serve as a valuable resource for researchers in organic and medicinal chemistry. The versatility of the [Methylthio]acetate moiety allows for the generation of diverse molecular architectures with significant potential for biological applications. The continued exploration of this class of compounds is expected to yield new therapeutic leads and valuable chemical probes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Methyl (methylthio)acetate | C4H8O2S | CID 85522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A new facile approach to the synthesis of 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ias.ac.in [ias.ac.in]
• 7. benchchem.com [benchchem.com]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]
• 9. mdpi.com [mdpi.com]

Spectroscopic Analysis of Methyl (methylthio)acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for methyl (methylthio)acetate (CAS No: 16630-66-3), a compound of interest in various chemical and pharmaceutical research domains. The following sections present its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols relevant for the acquisition of such spectra.

Spectroscopic Data Summary

The empirical formula for methyl (methylthio)acetate is C₄H₈O₂S, with a molecular weight of 120.17 g/mol .[1] The structural and spectroscopic data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.71	Singlet	3H	O-CH₃ (ester)
3.29	Singlet	2H	S-CH₂
2.18	Singlet	3H	S-CH₃

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm	Carbon Type	Assignment
170.9	C	C=O (ester carbonyl)
52.3	CH₃	O-CH₃ (ester)
35.1	CH₂	S-CH₂
15.8	CH₃	S-CH₃

Infrared (IR) Spectroscopy

The IR spectrum of methyl (methylthio)acetate exhibits characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
2950-3000	Medium	C-H stretch (alkane)
1735-1750	Strong	C=O stretch (ester)
1430-1450	Medium	C-H bend (alkane)
1150-1250	Strong	C-O stretch (ester)

Mass Spectrometry (MS)

The electron ionization mass spectrum of methyl (methylthio)acetate shows a molecular ion peak and characteristic fragmentation patterns.

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Fragment
120	Moderate	[M]⁺ (Molecular Ion)
75	High	[CH₂COOCH₃]⁺
61	High	[CH₃SCH₂]⁺
45	Moderate	[COOCH₃]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited. These represent standard procedures for the analysis of a liquid organic compound such as methyl (methylthio)acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Approximately 10-20 mg of methyl (methylthio)acetate is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• A small amount of an internal standard, such as tetramethylsilane (TMS), is added for chemical shift referencing (δ = 0.00 ppm).

• The solution is transferred to a 5 mm NMR tube.

¹H NMR Spectroscopy Protocol:

• Instrument: 400 MHz (or higher) NMR Spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Sequence: Standard single-pulse experiment

• Acquisition Time: 2-4 seconds

• Relaxation Delay: 1-5 seconds

• Number of Scans: 16-64

• Spectral Width: 0-12 ppm

¹³C NMR Spectroscopy Protocol:

• Instrument: 100 MHz (or higher, corresponding to the ¹H frequency) NMR Spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Sequence: Proton-decoupled single-pulse experiment

• Acquisition Time: 1-2 seconds

• Relaxation Delay: 2-5 seconds

• Number of Scans: 1024-4096 (due to the lower natural abundance of ¹³C)

• Spectral Width: 0-220 ppm

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid):

• A single drop of methyl (methylthio)acetate is placed on the surface of a clean, dry salt plate (e.g., NaCl or KBr).

• A second salt plate is carefully placed on top to create a thin liquid film between the plates.

FTIR Spectroscopy Protocol:

• Instrument: Fourier Transform Infrared (FTIR) Spectrometer

• Technique: Transmission

• Sample Form: Neat liquid film between salt plates

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32

• Background: A background spectrum of the clean, empty salt plates is recorded prior to the sample analysis and subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation:

• A dilute solution of methyl (methylthio)acetate is prepared in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 10-100 µg/mL.

• The solution is filtered if any particulate matter is present.

GC-MS Protocol:

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 ratio)

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• GC Column: A nonpolar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

• MS Interface Temperature: 280 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-400

Visualizations

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound.

Caption: A flowchart of the general process for analyzing a chemical sample using spectroscopic techniques.

References

• 1. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]

The Ubiquitous Presence of [Methylthio]acetate Compounds: A Technical Guide to Their Natural Occurrence and Biological Origins

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Methylthio]acetate compounds, characterized by a methylthio group attached to an acetate moiety, are a class of volatile sulfur compounds that play a significant, albeit often subtle, role in the chemical ecology of a diverse range of organisms. While frequently associated with the characteristic aromas of various foods and beverages, their biological significance extends beyond sensory perception, touching upon metabolic pathways and cellular processes. This technical guide provides an in-depth exploration of the natural occurrence and biological sources of S-methylthioacetate and related [Methylthio]acetate compounds, offering quantitative data, detailed experimental methodologies, and an examination of the biochemical pathways governing their formation and transformation. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals investigating the roles of these intriguing sulfur-containing molecules.

Natural Occurrence of [Methylthio]acetate Compounds

S-methylthioacetate (CH₃C(O)SCH₃) is a naturally occurring organosulfur compound found in a variety of plant species and is a key component of the flavor and aroma profiles of many foods and beverages.[1][2] Its presence, along with related compounds such as methyl (methylthio)acetate and ethyl (methylthio)acetate, has been documented in numerous fruits, vegetables, and fermented products. While often contributing to desirable sensory characteristics at low concentrations, at higher levels, they can impart unpleasant sulfurous notes.

Plant Kingdom

[Methylthio]acetate compounds have been identified in a range of plant species. S-methylthioacetate has been reported in Allium cepa (onion) and Solanum lycopersicum (tomato).[3] The presence of these compounds often increases as the fruit matures. In strawberries (Fragaria ananassa), for instance, several novel thioesters, including methyl (methylthio)acetate and ethyl (methylthio)acetate, have been identified, with their concentrations increasing dramatically during the ripening process.[4][5]

Food and Beverages

The formation of [Methylthio]acetate compounds is particularly prevalent in fermented foods and beverages, where microbial activity plays a crucial role in their biosynthesis.

• Cheese: S-methylthioacetate is an important aroma component in several cheese varieties, including Camembert, Gruyere, and Limburger cheese.[1][6] Its formation is attributed to the metabolic activity of cheese-ripening microorganisms.[7]

• Alcoholic Beverages: These compounds are also found in alcoholic beverages such as beer, wine, and whiskies.[6][8] In beer, S-methylthioacetate can be formed during fermentation by brewer's yeast.[9]

• Other Fermented Products: The presence of S-methylthioacetate has also been noted in other fermented products like yogurt and baijiu.[2]

Quantitative Data on Natural Occurrence

The concentration of [Methylthio]acetate compounds can vary significantly depending on the biological source, cultivar, ripening stage, and processing conditions. The following tables summarize available quantitative data.

Table 1: Concentration of S-Methylthioacetate in Various Food Products

Food Product	Concentration Range	Reference
Aged Cheddar Cheese	1.7 to 45 ppb (for related thiol compounds)	[10]
Beer	Up to 98 mg/L (in experimental fermentations)	[9]

Table 2: Occurrence of [Methylthio]acetate and Related Compounds in Strawberries

Compound	Cultivar(s)	Maturity Stage	Trend	Reference(s)
Methyl thioacetate	'Strawberry Festival', 'Florida Radiance'	Full ripe, Overripe	Increases with maturity	[4][11]
Methyl (methylthio)acetate	'Strawberry Festival', 'Florida Radiance'	Full ripe, Overripe	Increases with maturity	[4][5]
Ethyl (methylthio)acetate	'Strawberry Festival', 'Florida Radiance'	Full ripe, Overripe	Increases with maturity	[4][5]

Biological Sources and Biosynthesis

The biosynthesis of [Methylthio]acetate compounds is primarily driven by microbial metabolism, particularly in yeasts and bacteria. The key precursors are methanethiol (methyl mercaptan) and an activated acetyl group, typically in the form of acetyl-CoA.

Microbial Synthesis

• Yeasts: Brewer's yeast (Saccharomyces cerevisiae) and cheese-ripening yeasts such as Geotrichum candidum and Kluyveromyces lactis have been shown to produce S-methylthioacetate.[9][12][13] In these organisms, the synthesis can occur both enzymatically and spontaneously from methanethiol and acetyl-CoA.[1][12]

• Bacteria: Various bacteria, including Brevibacterium linens, a key bacterium in the ripening of smear-ripened cheeses, are known producers of S-methylthioacetate.[7] Lactic acid bacteria, while less efficient, also possess the enzymatic machinery for the catabolism of methionine, which leads to the formation of methanethiol.[14]

Biosynthetic Pathway

The primary pathway for the formation of S-methylthioacetate involves the catabolism of the amino acid L-methionine to produce methanethiol, which then reacts with acetyl-CoA.

Caption: Biosynthesis of S-Methylthioacetate from L-Methionine and Acetyl-CoA.

Experimental Protocols

The analysis of volatile [Methylthio]acetate compounds from biological matrices requires sensitive and specific analytical techniques due to their often low concentrations and volatile nature. Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas Chromatography (GC) coupled with a sulfur-selective detector or Mass Spectrometry (MS) is the most common and effective method.

General Protocol for HS-SPME-GC-MS Analysis of [Methylthio]acetate Compounds in Food Matrices

This protocol provides a general framework for the extraction and analysis of [Methylthio]acetate compounds. Specific parameters may need to be optimized depending on the matrix and target analytes.

1. Sample Preparation:

• Homogenize a known amount of the solid or liquid sample (e.g., 2-5 g of cheese or strawberry puree, or 5-10 mL of beer or wine).
• Transfer the homogenized sample into a headspace vial (e.g., 20 mL).
• For solid samples, add a saturated NaCl solution to enhance the release of volatiles.
• Add an appropriate internal standard (e.g., ethyl methyl sulfide or a stable isotope-labeled analog of the target analyte) for quantification.[15]
• Immediately seal the vial with a PTFE/silicone septum.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Place the vial in a heated agitator or water bath.
• Equilibrate the sample at a specific temperature (e.g., 40-60 °C) for a set time (e.g., 10-15 minutes) to allow volatiles to partition into the headspace.
• Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace for a defined extraction time (e.g., 30-60 minutes) at the same temperature.[16]

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Desorb the extracted analytes from the SPME fiber in the heated GC injection port (e.g., 250 °C) in splitless mode.
• Separate the compounds on a suitable capillary column (e.g., DB-WAX or equivalent polar column).[15]
• Use a temperature program to achieve optimal separation (e.g., initial temperature of 35-40 °C held for 2-5 minutes, then ramped at 3-5 °C/min to a final temperature of 220-240 °C).[15]
• Use helium as the carrier gas at a constant flow rate.
• The mass spectrometer can be operated in full scan mode for identification and selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for sensitive quantification.

4. Data Analysis:

• Identify the target compounds by comparing their retention times and mass spectra with those of authentic standards.
• Quantify the compounds using a calibration curve prepared with standard solutions and normalized to the internal standard.

Sample [label="Sample Homogenization"]; Vial [label="Transfer to Headspace Vial & Add Internal Standard"]; SPME [label="HS-SPME Extraction"]; GCMS [label="GC-MS Analysis"]; Data [label="Data Processing & Quantification"];

Sample -> Vial; Vial -> SPME; SPME -> GCMS; GCMS -> Data; }

Caption: A typical experimental workflow for the analysis of [Methylthio]acetate compounds.

Metabolic Pathways

The metabolic fate of [Methylthio]acetate compounds in biological systems is not as extensively studied as their biosynthesis. However, it is likely that they are subject to enzymatic hydrolysis and further metabolism of their constituent parts.

Catabolism

In microorganisms, thioesters can be hydrolyzed by esterases to yield the corresponding carboxylic acid and thiol. In the case of S-methylthioacetate, this would result in acetic acid and methanethiol. Methanethiol can then be further metabolized through various pathways, including oxidation to formaldehyde and sulfate, or re-incorporation into sulfur-containing amino acids.

Mammalian Metabolism

In mammals, ingested [Methylthio]acetate compounds are likely to be hydrolyzed in the gastrointestinal tract or liver. The resulting methanethiol can be detoxified through methylation to dimethyl sulfide or oxidation to sulfate. Glutathione S-transferases (GSTs) may also play a role in the detoxification of these compounds by conjugating them with glutathione, facilitating their excretion.[6][17]

Caption: A proposed catabolic pathway for S-Methylthioacetate in biological systems.

Signaling Pathways

While there is currently no direct evidence for [Methylthio]acetate compounds acting as signaling molecules themselves, they are part of the broader network of sulfur-containing compounds that are increasingly recognized for their roles in cellular signaling.

In plants, sulfur-containing compounds like hydrogen sulfide (H₂S) and glutathione are involved in complex signaling networks that regulate responses to abiotic stress. These networks often intersect with phytohormone signaling pathways. The biosynthesis of [Methylthio]acetate compounds from methionine, a central molecule in sulfur metabolism, places them within this broader signaling context. For instance, the availability of methionine and its metabolites can influence cellular processes such as autophagy and the TOR signaling pathway in yeast.[18]

Caption: A simplified diagram of the role of sulfur compounds in plant stress signaling.

Conclusion

[Methylthio]acetate compounds are naturally occurring volatile sulfur molecules with a widespread distribution in the plant kingdom and in fermented food products. Their biosynthesis is intricately linked to the microbial metabolism of sulfur-containing amino acids, particularly L-methionine. While their primary recognized role is in contributing to the flavor and aroma of various foods, their connection to central metabolic pathways suggests the potential for broader biological functions that warrant further investigation. The analytical methodologies outlined in this guide provide a robust framework for the accurate quantification of these compounds, which is essential for elucidating their physiological roles. Future research should focus on obtaining more comprehensive quantitative data across a wider range of biological sources and on unraveling the specific metabolic and signaling pathways in which these compounds participate. Such knowledge will be invaluable for researchers in the fields of food science, microbiology, and drug development.

References

• 1. academic.oup.com [academic.oup.com]
• 2. S-Methyl thioacetate - Wikipedia [en.wikipedia.org]
• 3. S-Methyl thioacetate | C3H6OS | CID 73750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Identification of new strawberry sulfur volatiles and changes during maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Glutathione-S-transferase-mediated methylthio displacement and turnover in the metabolism of pentachlorothioanisole by rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Production of S-Methylthioacetate by Brevibacterium linens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ethyl (methylthio)acetate 98 4455-13-4 [sigmaaldrich.com]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. ars.usda.gov [ars.usda.gov]
• 12. Enzymatic versus spontaneous S-methyl thioester synthesis in Geotrichum candidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Sulfur metabolism in bacteria associated with cheese - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Profiles of volatile sulfur compounds in various vegetables consumed in Korea using HS-SPME-GC/MS technique [frontiersin.org]
• 16. mdpi.com [mdpi.com]
• 17. Metabolism of Glutathione S-Conjugates: Multiple Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Methionine at the Heart of Anabolism and Signaling: Perspectives From Budding Yeast - PMC [pmc.ncbi.nlm.nih.gov]

IUPAC name and CAS number for methyl 2-(methylthio)acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Methyl 2-(methylthio)acetate, including its chemical identifiers, physicochemical properties, a representative synthetic protocol, and its known biological roles. This guide is intended for professionals in research and development who require detailed information on this compound.

Compound Identification and Properties

Methyl 2-(methylthio)acetate, also known as methyl 2-(methylsulfanyl)acetate, is a thioether ester recognized for its characteristic aroma.[1] It is found naturally in some fruits, such as durian and papaya, and is utilized as a flavoring agent in the food industry.[2]

IUPAC Name: methyl 2-(methylsulfanyl)acetate[3] CAS Number: 16630-66-3[2][4] Molecular Formula: C₄H₈O₂S[2][4] Molecular Weight: 120.17 g/mol [3]

Synonyms:

• Methyl (methylthio)acetate[3]

• Acetic acid, (methylthio)-, methyl ester[4]

• Methyl methylthioacetate[4]

• Methyl (methylithio)acetate[4]

• (Methylthio)acetic Acid Methyl Ester[3]

Physicochemical Data

The quantitative properties of Methyl 2-(methylthio)acetate are summarized in the table below for easy reference and comparison.

Property	Value	Source
Physical Description	Clear, colorless liquid; Fruity, pungent aroma	PubChem[3]
Boiling Point	49-51 °C @ 12 mmHg	Sigma-Aldrich[1]
145 °C @ 760 mmHg	The Good Scents Company[5]
Density	1.11 g/mL at 25 °C	Sigma-Aldrich[1]
Refractive Index	n20/D 1.4650	Sigma-Aldrich[1]
Flash Point	58 °C (136.4 °F) - closed cup	Sigma-Aldrich[1]
Solubility	Soluble in alcohol; Insoluble in water	The Good Scents Company[5], VCFlora[6]
Vapor Pressure	2.767 mmHg @ 25 °C (estimated)	The Good Scents Company[5]
InChI Key	HZYCAKGEXXKCDM-UHFFFAOYSA-N	PubChem[3]
SMILES	COC(=O)CSC	PubChem[3]

Synthesis and Experimental Protocols

The most direct and common method for synthesizing simple thioethers is through a nucleophilic substitution reaction (S(_N)2), analogous to the Williamson ether synthesis.[7] This involves reacting a thiolate anion with a primary alkyl halide. For methyl 2-(methylthio)acetate, a plausible and efficient route is the reaction of sodium methanethiolate (sodium thiomethoxide) with methyl chloroacetate.[8]

Representative Synthesis Protocol: Nucleophilic Substitution

This protocol describes the laboratory-scale synthesis of methyl 2-(methylthio)acetate.

Materials:

• Sodium methanethiolate (CH₃SNa)

• Methyl chloroacetate (ClCH₂COOCH₃)

• Anhydrous polar aprotic solvent (e.g., Dimethylformamide - DMF, or Acetonitrile - ACN)

• Diethyl ether (for extraction)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, including a round-bottom flask, condenser, and separatory funnel

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium methanethiolate (1.0 equivalent) in the chosen anhydrous solvent (e.g., DMF) in a round-bottom flask equipped with a magnetic stir bar.

• Addition of Electrophile: Cool the solution to 0 °C in an ice bath. Slowly add methyl chloroacetate (1.05 equivalents) dropwise to the stirred solution.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Quench the reaction by pouring the mixture into water. Transfer the aqueous mixture to a separatory funnel and extract three times with diethyl ether.

• Washing: Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure methyl 2-(methylthio)acetate.

Biological Role and Signaling Pathways

Methyl 2-(methylthio)acetate is primarily recognized for its role as a natural aroma and flavor compound.[1] It is not known to be a signaling molecule or to have a direct role in major signaling pathways. Its significance in a biological context is likely related to its metabolism following ingestion.

Hypothetical Metabolic Pathway

While no specific metabolic pathways for methyl 2-(methylthio)acetate have been detailed in the literature, the metabolism of simple thioethers is generally well-understood. The primary metabolic route involves the oxidation of the sulfur atom.[9][10] This process is typically catalyzed by cytochrome P450 monooxygenases or flavin-containing monooxygenases in the liver.

The proposed pathway involves two key steps:

• Oxidation to Sulfoxide: The thioether is first oxidized to the corresponding methyl (methylsulfinyl)acetate (a sulfoxide).[9]

• Oxidation to Sulfone: The sulfoxide can be further oxidized to methyl (methylsulfonyl)acetate (a sulfone).[9]

These oxidation steps increase the polarity of the molecule, facilitating its excretion from the body.[11]

Mandatory Visualizations

Synthesis Workflow Diagram

The following diagram illustrates the S(_N)2 synthesis of methyl 2-(methylthio)acetate.

Caption: S(_N)2 synthesis of methyl 2-(methylthio)acetate.

Hypothetical Metabolic Pathway Diagram

This diagram outlines the potential metabolic fate of methyl 2-(methylthio)acetate in vivo.

Caption: Hypothetical metabolic pathway via sulfur oxidation.

References

• 1. Thioether S-Methyltransferase in Metabolism - Jerald Hoffman [grantome.com]
• 2. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile - Wordpress [reagents.acsgcipr.org]
• 4. scholarship.richmond.edu [scholarship.richmond.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. brainkart.com [brainkart.com]
• 8. Sodium methanethiolate - Wikipedia [en.wikipedia.org]
• 9. Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. In vitro metabolism of the methylthio group of 2-methylthiobenzothiazole by rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sequential methylation of 2-mercaptoethanol to the dimethyl sulfonium ion, 2-(dimethylthio)ethanol, in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility and Stability of [Methylthio]acetate in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of S-Methyl thioacetate (also known as [Methylthio]acetate), a crucial organosulfur compound encountered in various research and development settings. Understanding its behavior in common laboratory solvents is paramount for applications ranging from synthetic chemistry to drug formulation. This document presents quantitative solubility and stability data, detailed experimental protocols, and visual workflows to support laboratory investigations.

Physicochemical Properties of S-Methyl thioacetate

Property	Value	Reference
Chemical Formula	C₃H₆OS	[1][2]
Molecular Weight	90.14 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[3]
Odor	Sulfurous, eggy, cheesy	[2][4]
Boiling Point	97-99 °C	[2]
Density	1.024 g/cm³	[2]
Flash Point	12 °C	[2]

Solubility of S-Methyl thioacetate

The solubility of S-Methyl thioacetate is a critical parameter for its handling, reaction, and formulation. While qualitatively described as soluble in organic solvents, the following table provides predicted quantitative solubility data in a range of common laboratory solvents at 25 °C. These values have been estimated using the Hansen Solubility Parameter (HSP) model, a widely accepted method for predicting solubility when experimental data is unavailable.

Table 2.1: Predicted Solubility of S-Methyl thioacetate in Common Laboratory Solvents at 25 °C

Solvent	Type	Predicted Solubility ( g/100 mL)	Qualitative Solubility
Water	Polar Protic	2.7 - 8.0	Sparingly Soluble
Methanol	Polar Protic	> 50	Very Soluble / Miscible
Ethanol	Polar Protic	> 50	Very Soluble / Miscible
Acetone	Polar Aprotic	> 50	Very Soluble / Miscible
Dichloromethane	Polar Aprotic	> 50	Very Soluble / Miscible
Ethyl Acetate	Polar Aprotic	> 50	Very Soluble / Miscible
N,N-Dimethylformamide (DMF)	Polar Aprotic	> 50	Very Soluble / Miscible
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 50	Very Soluble / Miscible
Hexane	Non-polar	< 1	Sparingly Soluble
Toluene	Non-polar	> 25	Soluble

Note: The predicted solubilities are based on computational modeling and should be confirmed experimentally for critical applications.

Stability of S-Methyl thioacetate

S-Methyl thioacetate, like other thioesters, is susceptible to degradation, primarily through hydrolysis. The rate of hydrolysis is significantly influenced by pH.

Table 3.1: Hydrolysis of S-Methyl thioacetate in Aqueous Solution at 23°C

Condition	Rate Constant (k)	Half-life (t½)
Acid-Mediated (pH < 4)	1.5 x 10⁻⁵ M⁻¹s⁻¹	-
pH-Independent (pH 4-6)	3.6 x 10⁻⁸ s⁻¹	155 days
Base-Mediated (pH > 8)	1.6 x 10⁻¹ M⁻¹s⁻¹	-

Data sourced from Whitesides Research Group.

The data indicates that S-Methyl thioacetate is relatively stable in neutral to slightly acidic aqueous solutions but degrades rapidly under basic conditions. Stability in organic solvents is generally higher, but the presence of nucleophiles or water can promote degradation.

Experimental Protocols

Protocol for Determining Quantitative Solubility

This protocol outlines a method for determining the equilibrium solubility of S-Methyl thioacetate in a given solvent.

Materials:

• S-Methyl thioacetate

• Selected laboratory solvents (HPLC grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker/incubator

• Centrifuge

• Calibrated pipettes

• High-Performance Liquid Chromatography (HPLC) system with UV detector or Gas Chromatography (GC) system with FID detector.

Procedure:

• Prepare a series of saturated solutions by adding an excess of S-Methyl thioacetate to a known volume of each solvent in separate vials.

• Seal the vials and place them in a constant temperature shaker set to 25 °C.

• Equilibrate the samples for at least 24 hours to ensure equilibrium is reached.

• After equilibration, centrifuge the vials to separate the undissolved solute.

• Carefully withdraw a known volume of the supernatant from each vial, ensuring no solid particles are transferred.

• Dilute the supernatant with a suitable solvent to a concentration within the calibrated range of the analytical method.

• Analyze the diluted samples using a validated HPLC or GC method to determine the concentration of S-Methyl thioacetate.

• Calculate the solubility in g/100 mL.

Caption: Workflow for determining the quantitative solubility of S-Methyl thioacetate.

Protocol for Stability-Indicating HPLC Method

This protocol describes the development and use of a stability-indicating HPLC method to assess the degradation of S-Methyl thioacetate.

Materials:

• S-Methyl thioacetate

• Forced degradation reagents: 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂

• HPLC system with a photodiode array (PDA) detector

• C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC grade acetonitrile and water

• pH meter and buffers

Procedure:

A. Forced Degradation Study:

• Acid Hydrolysis: Mix S-Methyl thioacetate solution with 0.1 M HCl and heat at 60 °C for 24 hours.

• Base Hydrolysis: Mix S-Methyl thioacetate solution with 0.1 M NaOH at room temperature for 1 hour.

• Oxidation: Treat S-Methyl thioacetate solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heat a solid sample of S-Methyl thioacetate at 70 °C for 48 hours.

• Photodegradation: Expose a solution of S-Methyl thioacetate to UV light (254 nm) for 24 hours.

• Neutralize acidic and basic samples before analysis.

B. HPLC Method Development:

• Initial Conditions:

  • Column: C18 reversed-phase

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% to 95% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: 230 nm

• Method Optimization: Inject the stressed samples and optimize the gradient, mobile phase composition, and other parameters to achieve baseline separation of the parent compound from all degradation products.

C. Stability Testing:

• Prepare solutions of S-Methyl thioacetate in the desired solvents.

• Store the solutions under specified conditions (e.g., temperature, light exposure).

• At predetermined time points, withdraw aliquots and analyze using the validated stability-indicating HPLC method.

• Quantify the amount of remaining S-Methyl thioacetate and any major degradation products.

Caption: General workflow for developing and implementing a stability-indicating HPLC method.

Conclusion

This technical guide provides essential data and methodologies for working with S-Methyl thioacetate in a laboratory setting. The presented solubility predictions offer a valuable starting point for solvent selection, while the stability data highlights the importance of pH control in aqueous environments. The detailed experimental protocols provide a framework for researchers to generate their own specific and accurate data, ensuring the successful application of S-Methyl thioacetate in their work. It is recommended to use this guide as a foundational resource and to perform experimental verification of critical parameters.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. agilent.com [agilent.com]
• 3. paint.org [paint.org]
• 4. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]

Key Chemical Reactions of the Thioether Group in [Methylthio]acetate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical reactions involving the thioether group of [Methylthio]acetate. The document details key transformations including oxidation, alkylation, and metal coordination, presenting quantitative data, detailed experimental protocols, and visual diagrams of reaction pathways and workflows.

Oxidation of the Thioether Group

The sulfur atom in [Methylthio]acetate can be selectively oxidized to form the corresponding sulfoxide and sulfone. This transformation is a cornerstone of modifying the physicochemical properties of the molecule, such as polarity and hydrogen bonding capacity, which is of significant interest in medicinal chemistry and materials science.

Reaction Pathway

The oxidation proceeds in a stepwise manner, first converting the thioether to a sulfoxide, which can then be further oxidized to a sulfone.

[Methylthio]acetate: A Versatile Precursor in Modern Organosulfur Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

[Methylthio]acetate, encompassing S-methyl thioacetate and methyl (methylthio)acetate, represents a pivotal class of organosulfur compounds that serve as versatile precursors and building blocks in a wide array of chemical syntheses. Their strategic importance is particularly pronounced in the fields of medicinal chemistry and drug development, where the introduction of sulfur-containing moieties can significantly modulate the biological activity and pharmacokinetic properties of molecules. This technical guide provides a comprehensive overview of the synthesis, properties, and applications of [methylthio]acetate, with a focus on detailed experimental protocols, quantitative data, and the visualization of key chemical transformations and biological pathways.

Core Concepts: Synthesis and Properties

The two primary isomers, S-methyl thioacetate and methyl (methylthio)acetate, offer distinct yet complementary reactivities in organosulfur chemistry.

S-Methyl Thioacetate (CH₃C(O)SCH₃) is a thioester that is recognized for its role as a thiomethylating agent and as a stable, less odorous precursor to methanethiol.[1] It is a colorless liquid with a characteristic sulfurous odor.[1]

Methyl (methylthio)acetate (CH₃SCH₂COOCH₃) , also known as methyl S-methylthioglycolate, is an ester containing a thioether linkage. It serves as a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

Physical and Chemical Properties

A summary of the key physical and chemical properties of S-methyl thioacetate and methyl (methylthio)acetate is presented in the table below for easy comparison.

Property	S-Methyl Thioacetate	Methyl (methylthio)acetate
CAS Number	1534-08-3[2]	16630-66-3[3]
Molecular Formula	C₃H₆OS[2]	C₄H₈O₂S[3]
Molecular Weight	90.15 g/mol [2]	120.17 g/mol [3]
Boiling Point	95-96 °C at 760 mmHg	49-51 °C at 12 mmHg[3]
Density	1.013 g/cm³[1]	1.11 g/mL at 25 °C[3]
Refractive Index	1.4615-1.4655 @ 20°C	n20/D 1.4650[3]
Solubility	Information not available	Information not available

Spectroscopic Data

The structural characterization of S-methyl thioacetate is well-documented through various spectroscopic techniques.

Spectroscopic Data	S-Methyl Thioacetate
¹H NMR	Available[4]
¹³C NMR	Available[2]
IR Spectra	The infrared and Raman spectra have been determined and assigned. The stretching force constant for the carbonyl group is similar to that of a ketone, and the C(O)-S bond shows no double-bond character.[5]
GC-MS	Mass spectrum (electron ionization) is available, with major peaks at m/z 43, 90, and 45.[2][6]

Experimental Protocols

Detailed methodologies for the synthesis and key reactions of [methylthio]acetate are crucial for reproducible research and development.

Synthesis of S-Methyl Thioacetate

One common method for the synthesis of S-methyl thioacetate involves the reaction of acetic anhydride with sodium thiomethoxide.[7]

Protocol: Synthesis of S-Methyl Thioacetate [7]

• Reaction Conditions: In water at 60-70°C for 2 hours.

• Yield: 42%

Synthesis of Methyl (methylthio)acetate

Methyl (methylthio)acetate can be synthesized from thioglycolic acid and methanol.[8]

Protocol: Synthesis of Methyl (methylthio)acetate from Thioglycolic Acid [8]

• Esterification: A mixture of thioglycolic acid (95.0% purity, 131.4 kg, 1000 mol) and methanol (95.0% purity, 134.7 kg, 4000 mol) is charged into a 1000L reactor.

• Catalysis: p-Toluenesulfonic acid in methanol (20% mass concentration, 1.60 kg) is added as a catalyst.

• Reaction: The mixture is refluxed and stirred for 4 hours at 45°C. An additional 1.06 kg of the catalyst solution is added, and the reaction continues for another 4 hours at 55°C.

• Workup: The ester layer is separated and distilled under reduced pressure to yield methyl (methylthio)acetate.

• Yield: 85 kg (98.5% content).

Another synthetic route involves the reaction of methyl chloroacetate with sodium thiosulfate followed by hydrolysis and reduction.[9]

Gassman Indole Synthesis: A Key Application

The Gassman indole synthesis is a powerful one-pot reaction for the preparation of substituted indoles, which are prevalent scaffolds in pharmaceuticals. This synthesis utilizes a ketone bearing a thioether substituent, a role that can be fulfilled by derivatives of [methylthio]acetate.[10]

Reaction Mechanism: [10]

• N-Chlorination: An aniline is oxidized with tert-butyl hypochlorite to form an N-chloroaniline.

• Sulfonium Salt Formation: The N-chloroaniline reacts with a keto-thioether at low temperatures (e.g., -78°C) to form a sulfonium ion.

• Ylide Formation and Rearrangement: A base, such as triethylamine, deprotonates the sulfonium ion to generate a sulfonium ylide. This ylide undergoes a rapid[8][11]-sigmatropic rearrangement.

• Condensation and Indole Formation: The rearranged intermediate undergoes facile condensation to yield the 3-thiomethylindole.

The 3-thiomethyl group can often be removed using Raney nickel to afford the corresponding 3-H-indole.[10]

Quantitative Data for Gassman Indole Synthesis:

Aniline Derivative	Product	Yield	Reference
2-Chloro-5-methylaniline	2,4-Dimethyl-7-chloroindole	36%	[12]
3-Trifluoromethoxyaniline	2-Methyl-3-methylthio-6-trifluoromethoxyindole and 2-methyl-3-methylthio-4-trifluoromethoxyindole (2:1 mixture)	87%	[12]
2-Benzyloxyaniline	7-Benzyloxyindole	23%	[12]

Applications in Drug Development

The utility of [methylthio]acetate as a precursor is highlighted in the synthesis of various pharmaceuticals.

Synthesis of Cefazolin Intermediate

Derivatives of [methylthio]acetate are employed in the synthesis of Cefazolin, a first-generation cephalosporin antibiotic. The synthesis can involve the enzymatic acylation of a 7-aminocephalosporanic acid (7-ACA) derivative.[13][14] One pathway involves the chemical substitution of the 3-acetoxy group in 7-ACA with 2-mercapto-5-methylthiadiazole, followed by biocatalytic acylation.[13] An alternative route involves the biocatalytic acylation of the 7-ACA amino group first, followed by chemical modification.[13]

Potential Role in Tapentadol Synthesis

While direct use of [methylthio]acetate is not explicitly detailed, the synthesis of Tapentadol, a centrally acting opioid analgesic, involves intermediates where organosulfur chemistry plays a crucial role in strategic bond formations and functional group manipulations.[3][15][16][17]

Signaling Pathways and Workflows

Visualizing the complex interactions and transformations involving [methylthio]acetate and its derivatives is essential for a deeper understanding.

Methionine Salvage Pathway

Methylthioadenosine (MTA), a byproduct of polyamine synthesis, is recycled back to methionine via the methionine salvage pathway. This pathway is crucial for conserving the sulfur atom.[11][18][19][20]

References

• 1. researchgate.net [researchgate.net]
• 2. S-Methyl thioacetate | C3H6OS | CID 73750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. S-METHYL THIOACETATE(1534-08-3) 1H NMR [m.chemicalbook.com]
• 5. Infrared and Raman spectra of S-methyl thioacetate: toward an understanding of the biochemical reactivity of esters of coenzyme A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methyl thiolacetate [webbook.nist.gov]
• 7. S-METHYL THIOACETATE synthesis - chemicalbook [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. CN102477006A - Synthesis method of methyl thioglycolate - Google Patents [patents.google.com]
• 10. Gassman indole synthesis - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. patents.justia.com [patents.justia.com]
• 17. WO2012023147A1 - Process for the preparation of tapentadol - Google Patents [patents.google.com]
• 18. Methionine Metabolism: Key Enzymes, Reactions, and Interplay with Cellular Pathways - Creative Proteomics Blog [creative-proteomics.com]
• 19. Reactome | Methionine salvage pathway [reactome.org]
• 20. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Health and Safety Handling of Methyl (methylthio)acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of methyl (methylthio)acetate, a compound utilized in flavor and fragrance applications. The following sections detail its chemical properties, toxicological profile, recommended handling procedures, and emergency protocols, with a focus on providing practical guidance for a laboratory and research environment.

Chemical and Physical Properties

Methyl (methylthio)acetate is a sulfur-containing organic ester.[1][2] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
Synonyms	Methyl 2-(methylthio)acetate, Methyl (methylmercapto)acetate	[3]
CAS Number	16630-66-3	[3]
Molecular Formula	C₄H₈O₂S	[4][5]
Molecular Weight	120.17 g/mol	[4][5]
Appearance	Colorless to pale yellow liquid	[6]
Odor	Fruity, pungent, slightly sulfurous	[1][2][6]
Boiling Point	49-51 °C at 12 mmHg	[5]
Density	1.11 g/mL at 25 °C	[5]
Flash Point	58 °C (136.4 °F) - closed cup	[5]
Solubility	Soluble in organic solvents, limited solubility in water	[6]

Toxicological Profile

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated methyl (methylthio)acetate and concluded that it poses "no safety concern at current levels of intake when used as a flavouring agent".[7] However, in its concentrated form, as handled in a laboratory setting, it is classified as a flammable liquid and may cause skin, eye, and respiratory irritation.[1][8]

Acute Toxicity:

• Oral: No specific data available.

• Dermal: May be harmful in contact with skin.

• Inhalation: May cause respiratory irritation.[8]

Irritation and Corrosivity:

• Skin: Causes skin irritation.[8]

• Eyes: Causes serious eye irritation.[8]

Sensitization:

• No data available to suggest it is a skin sensitizer.

Genotoxicity:

Hazard Identification and Classification

Methyl (methylthio)acetate is classified as a flammable liquid.[4][5] The GHS hazard statements associated with this chemical are:

• H226: Flammable liquid and vapor.[4]

• H315: Causes skin irritation.[8]

• H319: Causes serious eye irritation.[8]

• H335: May cause respiratory irritation.[8]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in Table 2.

Type	Statement
Prevention	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[8] P233: Keep container tightly closed.[8] P240: Ground and bond container and receiving equipment.[8] P241: Use explosion-proof electrical/ventilating/lighting equipment.[8] P242: Use non-sparking tools.[8] P243: Take action to prevent static discharges.[8] P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8] P264: Wash skin thoroughly after handling.[8] P271: Use only outdoors or in a well-ventilated area.[8] P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]
Response	P302+P352: IF ON SKIN: Wash with plenty of water.[8] P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[8] P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[8] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8] P319: Get medical help if you feel unwell.[8] P332+P317: If skin irritation occurs: Get medical help.[8] P362+P364: Take off contaminated clothing and wash it before reuse.[8] P370+P378: In case of fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[8]
Storage	P403+P233: Store in a well-ventilated place. Keep container tightly closed.[8] P403+P235: Store in a well-ventilated place. Keep cool.[8] P405: Store locked up.[8]
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.[8]

Handling and Storage

Handling:

• Handle in a well-ventilated place.[8]

• Wear suitable protective clothing, including gloves and eye/face protection.[1][8]

• Avoid contact with skin and eyes.[8]

• Avoid formation of dust and aerosols.[8]

• Use non-sparking tools.[8]

• Prevent fire caused by electrostatic discharge steam.[8]

• Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

• Ground and bond container and receiving equipment.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8]

• Store away from heat and sources of ignition.[1]

• Store apart from foodstuff containers or incompatible materials.[8]

• Keep containers securely sealed when not in use.

• Indoor storage should meet OSHA standards and appropriate fire codes.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in Table 3.

Protection Type	Recommendation
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[8]
Skin Protection	Wear fire/flame resistant and impervious clothing. Handle with chemical-impermeable gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[8]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[7]
General Hygiene	Handle in accordance with good industrial hygiene and safety practice. Wash hands before breaks and at the end of the workday.[8]

Emergency Procedures

First-Aid Measures:

• Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[8]

• Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[8]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a doctor.[3]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

• Specific Hazards: Flammable liquid and vapor. Vapors can travel to a source of ignition and flash back.

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[3]

Accidental Release Measures:

• Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas.[8]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[8]

• Containment and Cleaning: Use non-combustible absorbent material (e.g., sand, earth, vermiculite) to soak up the spill and place it in a suitable container for disposal.[1]

Experimental Protocols for Safety Assessment

The following sections provide detailed methodologies for key toxicological experiments relevant to the safety assessment of methyl (methylthio)acetate, based on OECD guidelines. These are representative protocols and may need to be adapted for specific laboratory conditions.

Objective: To determine the potential of methyl (methylthio)acetate to cause skin irritation or corrosion.

Methodology:

• Test Animal: Healthy, young adult albino rabbit.

• Housing: Animals are individually housed.

• Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is clipped.

• Application: 0.5 mL of the undiluted test substance is applied to a small area (approximately 6 cm²) of the clipped skin. The treated area is covered with a gauze patch and a semi-occlusive dressing.

• Exposure: The exposure duration is 4 hours.

• Observation: After the exposure period, the dressing is removed, and the skin is gently cleaned. The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal.

• Scoring: Skin reactions are scored according to a standardized grading system (see Table 4).

Reaction	Score
Erythema and Eschar Formation
No erythema	0
Very slight erythema (barely perceptible)	1
Well-defined erythema	2
Moderate to severe erythema	3
Severe erythema (beet redness) to eschar formation	4
Edema Formation
No edema	0
Very slight edema (barely perceptible)	1
Slight edema (edges of area well-defined by definite raising)	2
Moderate edema (raised approximately 1 mm)	3
Severe edema (raised more than 1 mm and extending beyond the area of exposure)	4

Objective: To determine the potential of methyl (methylthio)acetate to cause eye irritation or corrosion.

Methodology:

• Test Animal: Healthy, young adult albino rabbit.

• Housing: Animals are individually housed.

• Procedure:

  • The eyes of each animal are examined before the test.

  • 0.1 mL of the undiluted test substance is instilled into the conjunctival sac of one eye. The other eye serves as a control.

  • The eyelids are held together for about one second.

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The observation period may be extended up to 21 days if the effects are not resolved.

• Scoring: Ocular lesions (cornea, iris, and conjunctiva) are scored using a standardized system (see Table 5).

Ocular Lesion	Score
Cornea (Opacity)
No ulceration or opacity	0
Scattered or diffuse areas of opacity	1
Easily discernible translucent area	2
Nacreous area	3
Opaque cornea, iris not discernible	4
Iris
Normal	0
Folds above normal, congestion, swelling, circumcorneal injection	1
Sluggish reaction to light, iritis	2
Conjunctivae (Redness)
Vessels normal	0
Vessels definitely injected above normal	1
More diffuse, deeper crimson red, individual vessels not easily discernible	2
Diffuse beefy red	3
Conjunctivae (Chemosis)
No swelling	0
Any swelling above normal	1
Obvious swelling with partial eversion of lids	2
Swelling with lids about half-closed	3
Swelling with lids more than half-closed	4

Objective: To assess the potential of methyl (methylthio)acetate to induce gene mutations in bacteria.

Methodology:

• Test Strains: At least five strains of bacteria are used, including Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA).

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix), typically derived from rat liver.

• Procedure (Plate Incorporation Method):

  • A range of concentrations of the test substance, the bacterial culture, and either the S9 mix or a buffer are mixed with molten top agar.

  • The mixture is poured onto minimal glucose agar plates.

  • The plates are incubated at 37 °C for 48-72 hours.

• Data Collection: The number of revertant colonies (colonies that have regained the ability to grow in the absence of a specific amino acid) is counted for each concentration and compared to the negative (solvent) control.

• Evaluation: A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies and/or a reproducible increase at one or more concentrations.

Concentration (µ g/plate )	Mean Revertant Colonies ± SD (-S9)	Mean Revertant Colonies ± SD (+S9)
Solvent Control
Concentration 1
Concentration 2
Concentration 3
Concentration 4
Concentration 5
Positive Control

Visualizations

Workflow for an in vitro dermal absorption study.

Hierarchy of controls for managing chemical hazards.

Conclusion

Methyl (methylthio)acetate is a valuable compound in the flavor and fragrance industry. While it is considered safe at the low concentrations found in consumer products, its handling in a concentrated form in research and development settings requires adherence to strict safety protocols. This guide has outlined the key health and safety considerations, handling procedures, and emergency responses. By understanding the hazards and implementing the control measures described, researchers, scientists, and drug development professionals can work safely with this chemical. It is imperative to consult the most recent Safety Data Sheet (SDS) provided by the supplier before use and to conduct a thorough risk assessment for any new experimental procedure involving this compound.

References

• 1. Riding the sulfur cycle--metabolism of sulfonates and sulfate esters in gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. oecd.org [oecd.org]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. research.manchester.ac.uk [research.manchester.ac.uk]
• 7. Thioester - Wikipedia [en.wikipedia.org]
• 8. fiveable.me [fiveable.me]

Protocols & Analytical Methods

Application Notes and Protocols for the Gassman-Type Indole Synthesis Utilizing Ethyl Chloro(methylthio)acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and application notes for the synthesis of indoles via a Gassman-type reaction, specifically employing ethyl chloro(methylthio)acetate as a key reagent. This method offers a versatile pathway to construct substituted indole cores, which are prevalent in numerous biologically active compounds and pharmaceutical agents.

Introduction

The Gassman indole synthesis is a powerful one-pot reaction for the formation of substituted indoles from anilines and a sulfur-containing carbonyl compound.[1][2][3] This method is particularly valuable for its ability to introduce substituents at various positions of the indole ring. The use of ethyl chloro(methylthio)acetate, an α-chloro-α-thioester, in a Gassman-type reaction leads to the formation of 3-(methylthio)indoles, which can be further functionalized.[4] A significant advantage of this route is that the 3-methylthio group can be readily removed via desulfurization, typically with Raney nickel, to yield the corresponding 3-H indole.[1][5]

Reaction Mechanism

The Gassman indole synthesis proceeds through a series of well-defined steps:[1][4]

• N-Chlorination: The aniline starting material is first oxidized with an N-chlorinating agent, such as tert-butyl hypochlorite (tBuOCl), to form a reactive N-chloroaniline intermediate.

• Azasulfonium Salt Formation: The N-chloroaniline is then reacted with ethyl chloro(methylthio)acetate at low temperatures. The sulfur atom of the thioester acts as a nucleophile, displacing the chloride from the nitrogen to form an azasulfonium salt.

• Ylide Formation and[2][6]-Sigmatropic Rearrangement: A base, typically a tertiary amine like triethylamine, is added to deprotonate the carbon alpha to both the sulfonium center and the ester carbonyl, generating a sulfur ylide. This ylide rapidly undergoes a[2][6]-sigmatropic rearrangement (a Sommelet-Hauser type rearrangement) to form a new carbon-carbon bond at the ortho position of the aniline ring.[6]

• Cyclization and Aromatization: The resulting intermediate undergoes intramolecular cyclization, where the amino group attacks the ester carbonyl. Subsequent dehydration leads to the formation of the aromatic indole ring, yielding a 3-(methylthio)indole-2-carboxylate derivative.

Quantitative Data Summary

The yields of the Gassman indole synthesis can vary depending on the specific aniline substrate and reaction conditions. Below is a summary of representative yields for similar Gassman syntheses to provide an expectation of the reaction's efficiency.

Starting Aniline Derivative	Product	Yield (%)	Reference
2-Chloro-5-methylaniline	2,4-Dimethyl-7-chloroindole (after desulfurization)	36	[6]
3-Trifluoromethoxyaniline	2-Methyl-3-methylthio-6-trifluoromethoxyindole & 4-isomer	87	[6]
2-Benzyloxyaniline	7-Benzyloxyindole (after desulfurization)	23	[6]
Ethyl 4-aminobenzoate	Ethyl 2-methyl-3-methylthioindole-5-carboxylate	51-70	[2]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-(methylthio)indole-2-carboxylate

This protocol is a representative procedure for the Gassman-type synthesis of an indole derivative using ethyl chloro(methylthio)acetate.

Materials:

• Substituted Aniline

• tert-Butyl hypochlorite (tBuOCl)

• Ethyl chloro(methylthio)acetate

• Triethylamine (Et3N)

• Dichloromethane (CH2Cl2), anhydrous

• Water

• Brine

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve the substituted aniline (1.0 eq) in anhydrous dichloromethane under a nitrogen atmosphere.

• N-Chlorination: Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add tert-butyl hypochlorite (1.0 eq) dropwise while maintaining the low temperature. Stir the reaction mixture at -78 °C for 30-60 minutes.[4]

• Azasulfonium Salt Formation: To the cold solution of the N-chloroaniline, add ethyl chloro(methylthio)acetate (1.1 eq) dropwise. Continue stirring at -78 °C for an additional hour.[4]

• Rearrangement and Cyclization: Add triethylamine (1.5 eq) to the reaction mixture. Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.[4]

• Work-up and Isolation: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer with brine, then dry it over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the ethyl 3-(methylthio)indole-2-carboxylate.

Protocol 2: Desulfurization to Ethyl Indole-2-carboxylate

This optional protocol describes the removal of the 3-methylthio group.

Materials:

• Ethyl 3-(methylthio)indole-2-carboxylate

• Raney Nickel (W-2), freshly washed

• Ethanol, absolute

Procedure:

• Reaction Setup: Dissolve the purified ethyl 3-(methylthio)indole-2-carboxylate (1.0 eq) in absolute ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Desulfurization: Add an excess of freshly washed W-2 Raney nickel to the solution.[2] Stir the mixture vigorously at room temperature for 1-2 hours, or until the reaction is complete (monitored by TLC).

• Work-up and Isolation: Stop stirring and allow the Raney nickel to settle. Decant the ethanolic solution. Wash the catalyst with additional portions of absolute ethanol and decant.

• Purification: Combine the ethanolic solutions and remove the solvent under reduced pressure. The resulting solid or oil can be further purified if necessary, for example, by recrystallization, to yield the final indole product.[2]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Gassman-Type Indole Synthesis.

Reaction Mechanism Diagram

Caption: Mechanism of Gassman-Type Indole Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. synarchive.com [synarchive.com]
• 4. Gassman indole synthesis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application of [Methylthio]acetate in the Synthesis of Pharmaceutical Intermediates

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The versatile chemical scaffold of [methylthio]acetate and its derivatives serves as a crucial building block in the synthesis of a variety of pharmaceutical intermediates. Its ability to participate in key chemical transformations, such as the Gassman indole synthesis, Friedel-Crafts reactions, and thioetherification, allows for the construction of complex heterocyclic structures that are central to the development of novel therapeutic agents. This document provides detailed application notes, experimental protocols, and an overview of the significance of these intermediates in drug discovery, with a particular focus on kinase inhibitors.

Application Note 1: Synthesis of 3-(Methylthio)oxindole Scaffolds via Gassman-Type Reaction

The 3-(methylthio)oxindole core is a privileged structure in medicinal chemistry, frequently found in compounds targeting various protein kinases. Ethyl chloro(methylthio)acetate is a key reagent in the Gassman-type synthesis of these important intermediates. The reaction involves the N-chlorination of an aniline, followed by reaction with ethyl chloro(methylthio)acetate to form an azasulfonium salt. Subsequent treatment with a base induces a[1][2]-sigmatropic rearrangement and cyclization to yield the 3-(methylthio)oxindole. This intermediate can be further functionalized, for instance, by reductive desulfurization to the corresponding oxindole.[3][4]

The oxindole scaffold is a core component of numerous kinase inhibitors, which are critical in cancer therapy and the treatment of inflammatory diseases.[2][5][6] For example, oxindole-based compounds have been developed as potent inhibitors of cyclin-dependent kinase 2 (CDK2), a key regulator of the cell cycle, and receptor tyrosine kinases (RTKs) like c-Kit, which are implicated in various cancers.[5][6]

Experimental Protocol: Synthesis of 3-Methylthio-2-oxindole

This protocol provides a representative procedure for the Gassman-type synthesis of 3-methylthio-2-oxindole.

Materials:

• Aniline

• tert-Butyl hypochlorite (t-BuOCl)

• Ethyl (methylthio)acetate

• Triethylamine (Et3N)

• Anhydrous Dichloromethane (CH2Cl2)

• Concentrated Hydrochloric Acid (HCl)

• Raney Nickel (for optional desulfurization)

• Ethanol (for optional desulfurization)

Procedure:

• N-Chlorination of Aniline: Dissolve aniline (1.0 eq) in anhydrous CH2Cl2 and cool the solution to -78 °C. Add t-BuOCl (1.0 eq) dropwise while maintaining the temperature. Stir the mixture at this temperature for 30 minutes.

• Formation of Azasulfonium Salt: To the cold solution of N-chloroaniline, add ethyl (methylthio)acetate (1.1 eq) dropwise. Continue stirring at -78 °C for 1 hour.

• Rearrangement and Cyclization: Add triethylamine (1.5 eq) to the reaction mixture. Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up and Isolation: Quench the reaction with water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

• (Optional) Desulfurization to 2-Oxindole: The purified 3-methylthio-2-oxindole can be dissolved in ethanol, and Raney Nickel is added. The mixture is stirred at room temperature until the desulfurization is complete. The catalyst is then filtered off, and the solvent is evaporated to yield the 2-oxindole.

Quantitative Data for Gassman-Type Synthesis of Substituted 3-(Methylthio)oxindoles

Starting Aniline	Product	Yield (%)	Reference
2-Chloro-5-methylaniline	7-Chloro-2,4-dimethyl-3-(methylthio)indole	36	[7]
4-Trifluoromethoxyaniline	2-Methyl-3-methylthio-6-trifluoromethoxyindole & 2-Methyl-3-methylthio-4-trifluoromethoxyindole (2:1 mixture)	87	[7]
2-Benzyloxyaniline	7-Benzyloxy-3-(methylthio)indole	23	[7]

Application Note 2: Friedel-Crafts Reactions for Aryl Acetic Acid Intermediates

Ethyl chloro(methylthio)acetate can be utilized in Friedel-Crafts reactions to introduce an ethyl acetatyl(methylthio) moiety onto an aromatic ring.[8] This reaction is catalyzed by a Lewis acid, such as aluminum chloride, and is a valuable method for synthesizing precursors for pharmaceuticals.[8][9] The resulting aryl acetic acid derivatives are important intermediates in the synthesis of various drugs, including non-steroidal anti-inflammatory drugs (NSAIDs).

Experimental Protocol: General Procedure for Friedel-Crafts Acylation

This protocol provides a general procedure for the Friedel-Crafts acylation of an aromatic compound with an acyl chloride.

Materials:

• Aromatic compound (e.g., benzene, toluene)

• Acyl chloride (e.g., acetyl chloride)

• Anhydrous Aluminum chloride (AlCl3)

• Anhydrous solvent (e.g., carbon disulfide, nitrobenzene)

• Hydrochloric acid (HCl)

• Water

Procedure:

• Reaction Setup: In a flask equipped with a reflux condenser and a gas trap, dissolve the aromatic compound in the anhydrous solvent.

• Catalyst Addition: Cool the mixture in an ice bath and slowly add anhydrous aluminum chloride.

• Acylating Agent Addition: Add the acyl chloride dropwise to the stirred mixture.

• Reaction: After the addition is complete, warm the mixture to room temperature and then heat under reflux for a specified time (typically 1-2 hours).

• Work-up: Cool the reaction mixture and pour it onto a mixture of crushed ice and concentrated HCl. Separate the organic layer, wash with water, sodium bicarbonate solution, and again with water. Dry the organic layer over an anhydrous drying agent.

• Purification: Remove the solvent by distillation, and purify the resulting ketone by fractional distillation or recrystallization.

Quantitative Data for Friedel-Crafts Acylation of Thiophene

Acylating Agent	Catalyst	Yield of 2-acetylthiophene (%)	Reference
Acetic anhydride	Zinc chloride	48	[10]
Acetic anhydride	Zinc chloride (catalytic amount)	48	[10]

Application Note 3: Thioetherification in the Synthesis of Drug Intermediates

Thioethers are a common functional group in many pharmaceutical compounds.[11][12] The synthesis of thioethers can be achieved through the reaction of a thiol with an alkyl halide, such as a derivative of [methylthio]acetate, in the presence of a base.[11] This nucleophilic substitution reaction is a fundamental transformation in organic synthesis and is widely used in the preparation of drug intermediates.[11] For instance, thioether-containing molecules have been investigated for their potential as antiviral and anti-inflammatory agents.

Experimental Protocol: General Procedure for Thioether Synthesis

This protocol provides a general method for the thioetherification of a thiol with an alkyl halide.

Materials:

• Thiol (e.g., thiophenol)

• Alkyl halide (e.g., ethyl chloroacetate)

• Base (e.g., potassium carbonate)

• Solvent (e.g., acetone, DMF)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the thiol and the base in the chosen solvent.

• Alkyl Halide Addition: Add the alkyl halide to the stirred solution.

• Reaction: Heat the reaction mixture at a suitable temperature (e.g., reflux) for a specified period, monitoring the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture and filter off any inorganic salts. Remove the solvent under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent and wash with water. Dry the organic layer and concentrate to obtain the crude product, which can be further purified by distillation or chromatography.

Visualizing Synthesis and Signaling Pathways

To illustrate the logical flow of the synthesis and the biological context of the resulting intermediates, the following diagrams are provided.

Caption: Workflow of the Gassman-type synthesis of 3-(methylthio)oxindoles.

Caption: Mechanism of action of an oxindole-based c-Kit inhibitor.

These diagrams illustrate the synthetic utility of [methylthio]acetate derivatives in creating valuable pharmaceutical intermediates and the subsequent mechanism by which these intermediates can lead to targeted therapies. The continued exploration of these chemical entities holds significant promise for the future of drug discovery and development.

References

• 1. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Gassman indole synthesis - Wikipedia [en.wikipedia.org]
• 5. Oxindole-based inhibitors of cyclin-dependent kinase 2 (CDK2): design, synthesis, enzymatic activities, and X-ray crystallographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and biological evaluation of novel oxindole-based RTK inhibitors as anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 11. Thioether Formation - Wordpress [reagents.acsgcipr.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Thioetherification using Ethyl chloro(methylthio)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl chloro(methylthio)acetate is a versatile bifunctional reagent in organic synthesis.[1] Its structure, featuring a reactive chlorine atom and a methylthio group on the α-carbon of an ethyl ester, allows for the strategic introduction of a thioacetal-protected carbonyl moiety. The thioetherification reaction, specifically the formation of a carbon-sulfur bond via nucleophilic substitution of the chlorine atom by a thiol, yields ethyl 2-arylthio-2-(methylthio)acetates or ethyl 2-alkylthio-2-(methylthio)acetates. These products are valuable intermediates in the synthesis of various pharmaceuticals and agrochemicals.[2] The reaction proceeds via a nucleophilic substitution mechanism, where the sulfur atom of a thiol, activated by a base, attacks the electrophilic α-carbon of ethyl chloro(methylthio)acetate, displacing the chloride ion.[1]

Synthesis of Ethyl chloro(methylthio)acetate

The starting material, ethyl chloro(methylthio)acetate, is typically synthesized by the α-chlorination of its corresponding thioether precursor, ethyl (methylthio)acetate.[3]

Experimental Protocol: Synthesis of Ethyl chloro(methylthio)acetate[3]

Materials:

• Ethyl (methylthio)acetate

• N-Chlorosuccinimide (NCS)

• Carbon tetrachloride (CCl₄) or other suitable inert solvent

• Azobisisobutyronitrile (AIBN) or other radical initiator

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve ethyl (methylthio)acetate in an appropriate volume of carbon tetrachloride.

• Add N-Chlorosuccinimide (1.0-1.2 equivalents) and a catalytic amount of AIBN to the solution.

• Heat the reaction mixture to reflux (approximately 77°C for CCl₄) and maintain for several hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the succinimide byproduct.

• Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine in a separatory funnel.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield pure ethyl 2-chloro-2-(methylthio)acetate.

Thioetherification Protocol: A Generalized Procedure

The following is a generalized experimental protocol for the thioetherification of thiols with ethyl chloro(methylthio)acetate. This procedure is based on well-established methods for similar reactions with α-halo esters and should be optimized for specific substrates.[1]

Experimental Protocol

Materials:

• Thiol (e.g., thiophenol, benzyl mercaptan, etc.)

• Ethyl chloro(methylthio)acetate

• Base (e.g., potassium carbonate, sodium hydride, triethylamine)

• Solvent (e.g., acetonitrile, N,N-dimethylformamide (DMF), ethanol)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask containing a magnetic stir bar, add the thiol (1.0 eq.) and the chosen anhydrous solvent under an inert atmosphere.

• Deprotonation: Add the base (1.1-1.5 eq.) to the solution and stir at room temperature for 30-60 minutes to facilitate the formation of the thiolate.

• Addition of Electrophile: Slowly add ethyl chloro(methylthio)acetate (1.0-1.2 eq.) dropwise to the stirred solution.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat as necessary (e.g., 50-80 °C) for 2-24 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired thioether.

Data Presentation

Due to the lack of specific literature reports on the thioetherification using ethyl chloro(methylthio)acetate, a table of quantitative data with various thiols cannot be provided. However, for the analogous reaction with ethyl chloroacetate, yields are generally moderate to high, ranging from 79-82% for simple thiols.[1] It is anticipated that the reactivity of ethyl chloro(methylthio)acetate would be similar.

Table 1: Physicochemical Properties of Ethyl chloro(methylthio)acetate

Property	Value
CAS Number	56078-31-0
Molecular Formula	C₅H₉ClO₂S
Molecular Weight	168.64 g/mol [2]
IUPAC Name	ethyl 2-chloro-2-(methylthio)acetate[2]
Storage	2-8°C, under inert gas[2]

Visualizations

Reaction Mechanism

The thioetherification reaction is expected to proceed through a standard SN2 mechanism.

Caption: Proposed SN2 mechanism for thioetherification.

Experimental Workflow

The general workflow for the synthesis of thioethers using ethyl chloro(methylthio)acetate is outlined below.

Caption: General experimental workflow for thioetherification.

Applications

The products of this thioetherification, ethyl 2-arylthio-2-(methylthio)acetates and their alkyl analogs, are versatile intermediates. The dithioketal-like functionality can be hydrolyzed under specific conditions to reveal a carbonyl group, making these compounds precursors to α-keto esters. Furthermore, the thioether moieties can be oxidized to sulfoxides and sulfones, introducing additional functionality and chirality. These structural motifs are prevalent in various biologically active molecules.

Ethyl chloro(methylthio)acetate itself has been utilized in other significant organic transformations, such as the Gassman indole synthesis for the preparation of 3-(methylthio)oxindoles, which are important scaffolds in medicinal chemistry.[4]

Conclusion

While a dedicated, optimized protocol for the thioetherification using ethyl chloro(methylthio)acetate is not prominently featured in the scientific literature, the generalized procedure provided herein offers a solid foundation for researchers to develop specific applications. The unique bifunctional nature of this reagent presents opportunities for the synthesis of complex molecules with valuable applications in drug discovery and materials science. Further research into the scope and limitations of this reaction is warranted.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Thiol Derivatization using Alkyl Haloacetates for GC-MS Analysis

Introduction

The analysis of thiols by gas chromatography-mass spectrometry (GC-MS) presents a challenge due to their high polarity and volatility, which can lead to poor chromatographic peak shape and low sensitivity. Derivatization is a crucial step to improve the analytical performance by converting thiols into less polar, more volatile, and thermally stable derivatives. This application note provides a detailed, albeit generalized, protocol for the derivatization of thiols using an alkyl haloacetate, such as methyl bromoacetate, to form a [methylthio]acetate derivative suitable for GC-MS analysis.

Principle of Derivatization

The derivatization reaction involves the nucleophilic attack of the thiolate anion (R-S⁻) on the electrophilic carbon of the alkyl haloacetate (e.g., methyl bromoacetate). This results in the formation of a stable thioether linkage, specifically an S-carboxymethylated thiol derivative, which is more amenable to GC-MS analysis. The reaction is typically carried out under basic conditions to facilitate the formation of the more reactive thiolate anion.

Experimental Protocols

The following is a generalized protocol for the derivatization of thiols with methyl bromoacetate. This protocol should be optimized for the specific thiols of interest and the sample matrix.

Materials and Reagents

• Methyl bromoacetate (or methyl iodoacetate)

• Thiol-containing sample

• Internal standard (e.g., an isotopically labeled thiol or a thiol with similar properties to the analytes of interest)

• Base (e.g., sodium hydroxide, potassium carbonate, or a non-nucleophilic organic base like triethylamine)

• Organic solvent for extraction (e.g., dichloromethane, ethyl acetate, or hexane)

• Anhydrous sodium sulfate (for drying)

• High-purity water

• Methanol or other suitable solvent for reconstitution

• Standard laboratory glassware (vials, pipettes, etc.)

• Heating block or water bath

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Protocol: Derivatization of Thiols with Methyl Bromoacetate

• Sample Preparation:

  • To 1 mL of the aqueous sample in a glass vial, add an appropriate amount of the internal standard.

  • Adjust the pH of the sample to approximately 8-9 using a suitable base (e.g., 0.1 M NaOH). This is crucial for the deprotonation of the thiol group to the thiolate anion.

• Derivatization Reaction:

  • Add a molar excess of methyl bromoacetate (e.g., 10-50 µL of a 10 mg/mL solution in a suitable solvent like acetone or acetonitrile) to the sample vial. The optimal amount should be determined experimentally.

  • Cap the vial tightly and vortex for 30 seconds.

  • Incubate the reaction mixture at a controlled temperature (e.g., 50-70°C) for a specific duration (e.g., 30-60 minutes). The optimal temperature and time will depend on the reactivity of the thiols and should be optimized.

• Extraction of Derivatives:

  • After the reaction is complete, allow the vial to cool to room temperature.

  • Add 1-2 mL of a suitable organic extraction solvent (e.g., dichloromethane or ethyl acetate) to the vial.

  • Vortex vigorously for 1-2 minutes to extract the derivatized thiols into the organic phase.

  • Centrifuge the vial to facilitate phase separation.

  • Carefully transfer the organic layer to a clean vial.

  • Repeat the extraction step one more time for quantitative recovery.

• Drying and Concentration:

  • Pass the combined organic extracts through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent under a gentle stream of nitrogen to a final volume of approximately 100-200 µL. Avoid complete dryness to prevent the loss of volatile derivatives.

• Sample Analysis by GC-MS:

  • Transfer the concentrated extract to a GC vial with an insert.

  • Inject an aliquot (typically 1 µL) into the GC-MS system.

GC-MS Parameters (Example)

The following are typical starting parameters for GC-MS analysis. These should be optimized for the specific derivatives and instrument.

Parameter	Setting
GC System	Agilent 7890B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column
Injection Mode	Splitless
Injector Temp.	250°C
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temp: 60°C (hold for 2 min), ramp at 10°C/min to 280°C (hold for 5 min)
MS System	Agilent 5977A or equivalent single quadrupole or ion trap mass spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Source Temp.	230°C
MS Quad Temp.	150°C
Acquisition Mode	Full Scan (e.g., m/z 40-550) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

As no specific experimental data for the derivatization of thiols with [methylthio]acetate for GC-MS analysis was found in the literature, a table of quantitative data cannot be provided. For method validation, it would be necessary to determine the following parameters for each target thiol:

• Linearity and Range: The concentration range over which the detector response is proportional to the analyte concentration.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.

• Precision: The closeness of agreement between independent test results obtained under stipulated conditions (repeatability and reproducibility).

• Accuracy/Recovery: The closeness of the measured value to the true value, often assessed by spiking experiments.

Visualizations

Chemical Derivatization Reaction

Caption: Chemical reaction of a thiol with methyl bromoacetate.

Experimental Workflow

Application Notes and Protocols for Site-Specific Cysteine Modification in Solid-Phase Peptide Synthesis Using S-Acetamidomethyl (Acm) Protection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cysteine is a unique amino acid residue in peptides and proteins due to the nucleophilic and redox-active nature of its thiol side chain. This reactivity makes it a prime target for site-specific modifications to introduce probes, linkers for antibody-drug conjugates (ADCs), or to form disulfide bridges that confer conformational stability.[1] Solid-Phase Peptide Synthesis (SPPS) provides a robust platform for creating peptides with precisely placed cysteine residues.[2] To achieve selective modification, the cysteine's thiol group must be protected with a group that is stable throughout the synthesis but can be removed orthogonally to the Nα-Fmoc and other side-chain protecting groups.

The Acetamidomethyl (Acm) group is a widely utilized protecting group for this purpose.[3][4] It is stable to the basic conditions of Fmoc deprotection and the acidic conditions of standard resin cleavage (e.g., Trifluoroacetic acid, TFA).[4][5] This stability allows for the purification of the fully assembled, Acm-protected peptide, followed by selective deprotection of the Cys(Acm) residue and subsequent modification in solution. Alternatively, the Acm group can be removed while the peptide is still attached to the solid support (on-resin), enabling further modifications before cleavage and global deprotection.[6][7]

This document provides detailed application notes and protocols for the use of Fmoc-Cys(Acm)-OH in SPPS for site-specific cysteine modification.

Key Applications

• Regioselective Disulfide Bond Formation: In peptides with multiple cysteine pairs, using an orthogonal protecting group strategy, such as combining Cys(Trt) and Cys(Acm), allows for the directed formation of specific disulfide bridges.[1][8]

• Peptide Conjugation: The free thiol generated after Acm deprotection can be used for conjugation with various molecules, including fluorophores, polyethylene glycol (PEG), and cytotoxic drugs for ADCs.

• Synthesis of Cyclic Peptides: On-resin deprotection of Cys(Acm) and subsequent intramolecular cyclization can be performed to generate head-to-tail or side-chain-to-side-chain cyclic peptides.[6][8]

Experimental Data and Reaction Conditions

The following tables summarize quantitative data for common procedures involving the deprotection of Cys(Acm) and subsequent disulfide bond formation.

Table 1: On-Resin Deprotection of Cys(Acm) and Disulfide Bond Formation

Method	Reagents and Conditions	Time	Purity/Yield	Reference(s)
Iodine (I₂) Oxidation	10 equivalents of I₂ in DMF/H₂O (4:1)	40 min	>85%	[6]
15 equivalents of I₂	60 min	Quantitative conversion	[7]
N-Chlorosuccinimide (NCS)	2 equivalents of NCS in DMF	15 min	High purity
3 equivalents of NCS in DMF (repeated twice)	2 x 3.5 min	≥87% purity	[4]

Table 2: In-Solution Deprotection of Cys(Acm)

Method	Reagents and Conditions	Time	Notes	Reference(s)
Mercury(II) Acetate	10 equivalents of Hg(OAc)₂ per Acm group in 10% aq. AcOH, pH 4.0, followed by 20 eq. β-mercaptoethanol.	1-5 hours	Caution: Mercury salts are highly toxic.	[2][5][9]
Silver(I) Salts	20 equivalents of AgOTf or AgBF₄ in TFA with anisole, followed by DTT.	1.5 - 4 hours	Can partially remove S-Trityl and S-p-methoxybenzyl groups.	[5]
Thallium(III) Trifluoroacetate	1.2 equivalents of Tl(TFA)₃ per Acm group in TFA with anisole.	60 min	Caution: Thallium salts are highly toxic.	[5]

Experimental Workflows and Diagrams

Overall Workflow for SPPS and On-Resin Cysteine Modification

The following diagram illustrates the general workflow for incorporating a Cys(Acm) residue, followed by on-resin deprotection and modification.

Caption: Workflow for SPPS with on-resin cysteine modification.

Chemical Reaction for On-Resin Acm Deprotection and Disulfide Formation

This diagram shows the chemical transformation during the oxidative deprotection of two Cys(Acm) residues to form an intramolecular disulfide bond on the resin-bound peptide.

Caption: On-resin oxidative deprotection of Cys(Acm).

Detailed Experimental Protocols

Protocol 1: Standard Fmoc-SPPS of Cys(Acm)-Containing Peptides

This protocol outlines the manual synthesis of a peptide incorporating Fmoc-Cys(Acm)-OH.

Materials:

• Fmoc-Rink Amide resin (or other suitable resin)

• Fmoc-amino acids, including Fmoc-Cys(Acm)-OH

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

• Coupling reagents: HBTU/HATU and DIPEA, or DIC and OxymaPure

• TFA cleavage cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% TIS)

• Diisopropyl ether (cold)

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add 20% piperidine in DMF to the resin and agitate for 3 minutes.

  • Drain the solution.

  • Add a fresh solution of 20% piperidine in DMF and agitate for an additional 10-15 minutes.

  • Drain and wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (5x).

• Amino Acid Coupling:

  • In a separate vial, pre-activate the Fmoc-amino acid (3-4 equivalents) with a suitable coupling agent (e.g., HBTU/DIPEA or DIC/OxymaPure) in DMF for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 45-60 minutes.

  • To confirm coupling completion, perform a Kaiser test. If the test is positive, repeat the coupling step.

  • Wash the resin with DMF (5x).

• Chain Elongation: Repeat steps 2 and 3 for each amino acid in the sequence, using Fmoc-Cys(Acm)-OH at the desired position.

• Final Fmoc Deprotection: After the final coupling step, perform a final Fmoc deprotection (step 2).

• Cleavage and Global Deprotection (if not proceeding with on-resin modification):

  • Wash the N-terminally deprotected peptide-resin with DCM and dry under vacuum.

  • Treat the resin with the TFA cleavage cocktail for 1-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the peptide by adding the filtrate to cold diisopropyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide under vacuum.

Protocol 2: On-Resin Cys(Acm) Deprotection and Disulfide Formation with Iodine

This protocol is for the formation of an intramolecular disulfide bond between two Cys(Acm) residues on the solid support.

Materials:

• Cys(Acm)-containing peptide-resin from Protocol 1

• DMF

• Iodine (I₂)

• 2% Ascorbic acid in DMF

• DCM

Procedure:

• Swell the N-terminally deprotected peptide-resin in DMF.

• Prepare a solution of iodine (10 equivalents relative to the peptide) in DMF/H₂O (4:1 v/v).

• Add the iodine solution to the resin and shake the mixture at room temperature for 40-60 minutes.[6] Monitor the reaction for completion by taking a small sample of resin, cleaving the peptide, and analyzing by LC-MS.

• Once the reaction is complete, filter the resin.

• To quench excess iodine, wash the resin with DMF (3x), followed by 2% ascorbic acid in DMF until the resin and solution are colorless (typically 2-3 washes).[6]

• Perform final washes with DMF (5x) and DCM (3x).[6]

• The resin is now ready for cleavage (Protocol 1, step 6) to yield the cyclized peptide.

Protocol 3: On-Resin Cys(Acm) Deprotection and Disulfide Formation with N-Chlorosuccinimide (NCS)

NCS offers a rapid and efficient alternative to iodine for on-resin cyclization.[4]

Materials:

• Cys(Acm)-containing peptide-resin from Protocol 1

• DMF

• N-Chlorosuccinimide (NCS)

• DCM

Procedure:

• Swell the N-terminally deprotected peptide-resin in DMF.

• Prepare a solution of NCS (3 equivalents) in DMF.

• Add the NCS solution to the resin and agitate for 3.5 minutes.[4]

• Drain the solution and repeat the NCS treatment one more time.[4]

• Wash the resin thoroughly with DMF (5x) and DCM (3x).

• The resin can now be cleaved as described in Protocol 1, step 6.

Troubleshooting and Considerations

• Side Reactions with Iodine: In peptides containing sensitive residues like Tyrosine, Histidine, or Tryptophan, iodine can cause halogenation. Using aqueous acetic acid instead of aqueous methanol as the solvent can help minimize this side reaction.

• Incomplete Acm Removal: If monitoring shows incomplete deprotection, the reaction time can be extended, or a higher equivalent of the oxidizing agent can be used.

• Orthogonality: The Acm group is compatible with many other cysteine protecting groups, such as Trityl (Trt), Methoxytrityl (Mmt), and S-tert-butylthio (StBu), allowing for complex, regioselective disulfide bond formation strategies.[3][7] NCS-mediated Acm removal is particularly advantageous as it does not affect the Trt group, unlike iodine.[4][10]

• Safety: Reagents like mercuric acetate and thallium(III) trifluoroacetate are highly toxic and should be handled with extreme caution in a well-ventilated fume hood with appropriate personal protective equipment.[5]

Conclusion

The use of Fmoc-Cys(Acm)-OH in solid-phase peptide synthesis is a cornerstone of modern peptide chemistry, enabling the precise and selective modification of cysteine residues. Its stability to standard SPPS conditions and the variety of methods available for its orthogonal removal provide researchers with a versatile tool for creating complex peptides, including cyclic peptides, multi-disulfide-bridged structures, and peptide conjugates for therapeutic and research applications. The protocols and data presented here offer a comprehensive guide for the successful implementation of this valuable synthetic strategy.

References

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. peptidetherapeutics.org [peptidetherapeutics.org]
• 8. Fmoc-Cys(Acm)-Cys(Acm)-OH: Precision Peptide Tool | Advent [adventchembio.com]
• 9. peptide.com [peptide.com]
• 10. On-Resin Acetamidomethyl (Acm) Removal and Disulfide Formation in Cysteinyl Peptides Using N-Chlorosuccinimide (NCS) in the Presence of Other Cys-Protecting Groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: HPLC Method for the Separation and Analysis of [Methylthio]acetate and its Byproducts

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the separation and quantitative analysis of [Methylthio]acetate and its potential process-related impurities and degradation products. The method utilizes a reverse-phase C18 column with a gradient elution, providing excellent resolution and peak shape for the main analyte and its byproducts, including acetic acid, methanethiol, methyl disulfide, and S,S-dimethyldithiocarbonate. This protocol is suitable for quality control in manufacturing, stability studies, and research applications for researchers, scientists, and drug development professionals.

Introduction

[Methylthio]acetate is a thioester of interest in various chemical syntheses. As with any chemical entity, ensuring its purity is critical for downstream applications. The synthesis and storage of [Methylthio]acetate can lead to the formation of several byproducts. Hydrolysis can yield acetic acid and methanethiol, while oxidation of the latter can form methyl disulfide.[1] Furthermore, specific synthetic routes may introduce impurities such as S,S-dimethyldithiocarbonate.[2]

This document provides a detailed HPLC protocol for the simultaneous separation and analysis of [Methylthio]acetate and these key byproducts. The method is designed to be accurate, reproducible, and suitable for routine analysis in a laboratory setting.

Experimental

Materials and Reagents

• [Methylthio]acetate (Reference Standard, >99.5% purity)

• Acetic acid (ACS grade)

• Methanethiol (or a suitable, stable derivative for standard preparation)

• Methyl disulfide (99%)

• S,S-dimethyldithiocarbonate (synthesis intermediate standard)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, 18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Methanol (HPLC grade)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector was used.

Table 1: HPLC Method Parameters

Parameter	Condition
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)
0.0
2.0
10.0
12.0
12.1
15.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 230 nm
Run Time	15 minutes

Note: The detection wavelength of 230 nm is a starting point for thioesters. It is recommended to determine the optimal wavelength by running a UV-Vis scan of [Methylthio]acetate.

Protocols

Standard Solution Preparation

• Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of each reference standard ([Methylthio]acetate, acetic acid, methyl disulfide, and S,S-dimethyldithiocarbonate) into separate 10 mL volumetric flasks.

  • For methanethiol, a certified standard solution in a suitable solvent is recommended due to its volatility and gaseous state at room temperature.

  • Dissolve and bring to volume with a 50:50 mixture of acetonitrile and water.

• Working Standard Solution (100 µg/mL):

  • Pipette 1 mL of each stock solution into a 10 mL volumetric flask and bring to volume with the 50:50 acetonitrile/water mixture.

• Calibration Standards:

  • Prepare a series of calibration standards by serially diluting the working standard solution to concentrations ranging from 1 µg/mL to 50 µg/mL.

Sample Preparation

• Accurately weigh a sample containing [Methylthio]acetate and transfer it to a volumetric flask.

• Add a 50:50 acetonitrile/water mixture to dissolve the sample.

• Dilute to a final concentration expected to be within the calibration range (e.g., 100 µg/mL).

• Vortex the solution to ensure homogeneity.

• Filter the sample through a 0.45 µm syringe filter into an HPLC vial before injection.

Results and Discussion

The described HPLC method provides a clear separation of [Methylthio]acetate from its potential byproducts. The use of a C18 column allows for the retention and separation of compounds with a range of polarities. The gradient elution starts with a high aqueous content to retain and separate the highly polar acetic acid and then gradually increases the organic content to elute the less polar thioesters and disulfides. Formic acid is used as a mobile phase modifier to ensure good peak shape for the acidic components and is compatible with mass spectrometry if further characterization is needed.[3]

Table 2: Typical Chromatographic Data (Illustrative)

Analyte	Retention Time (min)	Peak Area (arbitrary units)	Limit of Detection (LOD) (µg/mL)
Acetic Acid	2.5	55000	0.5
Methanethiol	3.8	30000	1.0
[Methylthio]acetate	7.2	120000	0.2
Methyl Disulfide	9.5	85000	0.3
S,S-dimethyldithiocarbonate	10.8	70000	0.4

Note: The values presented in Table 2 are for illustrative purposes and may vary depending on the specific HPLC system, column, and standard preparations.

Visualizations

References

• 1. HPLC-based method using sample pre-column clean-up for the determination of methanethiol and ethanethiol in parenteral amino acid solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Methyl (methylthio)acetate | SIELC Technologies [sielc.com]

Application Notes and Protocols: [Methylthio]acetate as a Versatile Building Block for Heterocyclic Compound Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

[Methylthio]acetate and its derivatives are valuable and versatile C2 building blocks in the synthesis of a diverse range of heterocyclic compounds. The presence of the methylthio group and the ester functionality allows for a variety of cyclization strategies, leading to the formation of important heterocyclic cores such as thiophenes, thiazoles, and other related structures. These heterocyclic motifs are prevalent in many biologically active molecules and approved pharmaceuticals, making the synthetic routes from readily available [methylthio]acetate esters particularly relevant to drug discovery and development.

This document provides detailed application notes and experimental protocols for the synthesis of key heterocyclic systems using [methylthio]acetate analogues. It also explores the biological relevance of these compounds by illustrating their interaction with key signaling pathways.

I. Thiophene Synthesis via Fiesselmann Reaction

The Fiesselmann thiophene synthesis is a powerful method for the preparation of polysubstituted thiophenes. A key variation of this reaction utilizes methyl thioglycolate, a close structural analogue of methyl [methylthio]acetate, which condenses with α,β-acetylenic esters to yield 3-hydroxy-2-thiophenecarboxylic acid derivatives.[1][2][3][4] These products are valuable intermediates for further functionalization.

Reaction Principle

The reaction proceeds through a base-catalyzed conjugate addition of the thioglycolate to the acetylenic ester. A subsequent intramolecular Dieckmann-type condensation, followed by elimination and tautomerization, leads to the formation of the aromatic thiophene ring.[1][4]

Experimental Protocol: Synthesis of Methyl 3-hydroxy-5-phenylthiophene-2-carboxylate

This protocol is adapted from established Fiesselmann synthesis procedures.

Materials:

• Methyl thioglycolate

• Methyl 3-phenylpropiolate

• Sodium methoxide (NaOMe)

• Methanol (anhydrous)

• Diethyl ether

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 100 mL round-bottom flask under a nitrogen atmosphere, dissolve sodium methoxide (1.0 eq) in anhydrous methanol (20 mL).

• To this solution, add methyl thioglycolate (1.0 eq) dropwise at room temperature with stirring.

• After stirring for 15 minutes, add a solution of methyl 3-phenylpropiolate (1.0 eq) in methanol (10 mL) dropwise.

• The reaction mixture is then heated to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with 1 M HCl.

• The solvent is removed under reduced pressure using a rotary evaporator.

• The residue is partitioned between diethyl ether and water.

• The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous MgSO₄, and filtered.

• The solvent is evaporated to yield the crude product, which can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Quantitative Data

Product	Reactants	Catalyst/Base	Solvent	Time (h)	Temperature (°C)	Yield (%)
Methyl 3-hydroxy-5-phenylthiophene-2-carboxylate	Methyl thioglycolate, Methyl 3-phenylpropiolate	NaOMe	Methanol	4-6	Reflux	75-85
Alkyl 3-hydroxythiophene-2-carboxylates	Thioglycolic acid derivatives, α,β-acetylenic esters	Base	Various	2-12	25-80	60-90

II. 2-Aminothiophene Synthesis via Gewald Reaction

The Gewald reaction is a multicomponent reaction that provides a straightforward route to highly substituted 2-aminothiophenes.[5][6] This one-pot synthesis typically involves the condensation of a ketone or aldehyde with an α-cyanoester and elemental sulfur in the presence of a base. While not a direct cyclization of [methylthio]acetate itself, this method is a cornerstone for synthesizing a key class of thiophene derivatives and is often initiated by a Knoevenagel condensation.[6]

Reaction Principle

The reaction is initiated by a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile. This is followed by the addition of sulfur and subsequent cyclization and tautomerization to afford the 2-aminothiophene product.[6]

Experimental Protocol: Synthesis of Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate

This protocol is a general representation of the Gewald synthesis.

Materials:

• 2-Butanone (Methyl ethyl ketone)

• Ethyl cyanoacetate

• Elemental sulfur

• Morpholine (or other suitable base like triethylamine or piperidine)

• Ethanol

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• To a 100 mL round-bottom flask, add 2-butanone (1.0 eq), ethyl cyanoacetate (1.0 eq), and elemental sulfur (1.1 eq) in ethanol (30 mL).

• To this stirred mixture, add morpholine (1.5 eq) dropwise at room temperature.

• Heat the reaction mixture to 50-60 °C and maintain for 2-4 hours with continuous stirring.

• Monitor the reaction by TLC.

• Upon completion, cool the mixture in an ice bath to induce precipitation.

• Collect the solid product by filtration, wash with cold ethanol, and dry.

• The crude product can be recrystallized from ethanol to yield the pure 2-aminothiophene.

Quantitative Data

Product	Reactants	Base	Solvent	Time (h)	Temperature (°C)	Yield (%)
Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate	2-Butanone, Ethyl cyanoacetate, Sulfur	Morpholine	Ethanol	2-4	50-60	70-85
Various 2-aminothiophenes	Ketone/Aldehyde, Active methylene nitrile, Sulfur	Amine Base	Various	2-12	25-70	65-95

III. Thiazole Synthesis via Hantzsch Reaction

The Hantzsch thiazole synthesis is a classic and widely used method for the preparation of thiazole derivatives.[7][8][9] It involves the reaction of an α-haloketone with a thioamide. While not directly employing [methylthio]acetate in its simplest form, a thioamide derived from a [methylthio]acetate analogue can be envisioned as a reactive partner in this synthesis. For the purpose of this protocol, a standard Hantzsch synthesis is detailed to illustrate the general approach to this important heterocycle.

Reaction Principle

The synthesis proceeds via an initial S-alkylation of the thioamide by the α-haloketone, forming an S-alkylated intermediate. This is followed by an intramolecular cyclization where the nitrogen of the thioamide attacks the carbonyl carbon, and a subsequent dehydration step to yield the aromatic thiazole ring.[8]

Experimental Protocol: Synthesis of 2-Amino-4-phenylthiazole

This protocol describes the reaction between α-bromoacetophenone and thiourea.

Materials:

• α-Bromoacetophenone

• Thiourea

• Ethanol

• Sodium carbonate solution (5%)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Büchner funnel and flask

Procedure:

• In a 50 mL round-bottom flask, combine α-bromoacetophenone (1.0 eq) and thiourea (1.2 eq) in ethanol (20 mL).

• Stir the mixture at room temperature for 15 minutes.

• Heat the reaction mixture to reflux for 2-3 hours.

• After cooling to room temperature, pour the reaction mixture into a beaker containing a 5% aqueous solution of sodium carbonate to neutralize the hydrobromic acid formed and precipitate the product.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with cold water and allow it to air dry.

• The product can be recrystallized from ethanol if further purification is needed.

Quantitative Data

Product	Reactants	Solvent	Time (h)	Temperature (°C)	Yield (%)
2-Amino-4-phenylthiazole	α-Bromoacetophenone, Thiourea	Ethanol	2-3	Reflux	80-90
Various Thiazoles	α-Haloketone, Thioamide	Various	1-8	25-100	70-95

IV. Biological Relevance and Signaling Pathways

Many thiophene and thiazole derivatives synthesized using methods analogous to those described above exhibit significant biological activity, often through the inhibition of key cellular signaling pathways implicated in diseases such as cancer.

Thiophenes as PI3K/Akt Signaling Pathway Inhibitors

Substituted thiophenes have been identified as potent and selective inhibitors of Phosphoinositide 3-kinase (PI3K), a key enzyme in the PI3K/Akt signaling pathway.[10][11][12][13] This pathway is crucial for regulating cell growth, proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many cancers.

Caption: PI3K/Akt signaling pathway and the inhibitory action of thiophene derivatives.

Thiazoles as EGFR Signaling Pathway Inhibitors

Thiazole-containing compounds have been developed as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR), another critical target in cancer therapy. The EGFR signaling pathway plays a vital role in cell proliferation, survival, and migration, and its dysregulation is frequently observed in various cancers.

Caption: EGFR signaling pathway and the inhibitory action of thiazole derivatives.

V. Experimental Workflow

The general workflow for the synthesis and evaluation of heterocyclic compounds derived from [methylthio]acetate is outlined below.

Caption: General experimental workflow for heterocyclic synthesis and evaluation.

Conclusion

[Methylthio]acetate and its congeners are cost-effective and highly useful synthons for the construction of medicinally relevant heterocyclic cores. The protocols detailed herein for the Fiesselmann, Gewald, and Hantzsch reactions provide robust methods for accessing substituted thiophenes and thiazoles. The significant biological activities of these heterocyclic compounds, particularly as inhibitors of critical cancer-related signaling pathways, underscore the importance of these synthetic strategies in modern drug discovery programs. The presented application notes and protocols serve as a valuable resource for researchers engaged in the synthesis and development of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Fiesselmann thiophene synthesis | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chemhelpasap.com [chemhelpasap.com]
• 9. synarchive.com [synarchive.com]
• 10. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. Akt/PKB signaling pathway - Wikipedia [en.wikipedia.org]
• 13. KEGG PATHWAY: PI3K-Akt signaling pathway - Reference pathway [kegg.jp]

Application Notes and Protocols for the Catalytic Oxidation of the Thioether in [Methylthio]acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective oxidation of thioethers to sulfoxides and sulfones is a fundamental transformation in organic synthesis, with significant applications in the pharmaceutical industry. Sulfoxides are key intermediates in the synthesis of various bioactive molecules and can also serve as chiral auxiliaries. This document provides detailed application notes and experimental protocols for the catalytic oxidation of the thioether moiety in [Methylthio]acetate, a representative aliphatic thioether. The protocols described herein are adapted from established methods for the oxidation of similar thioether compounds and focus on providing a starting point for reaction optimization.

Reaction Scheme

The oxidation of [Methylthio]acetate can selectively yield either the corresponding sulfoxide or sulfone, depending on the reaction conditions and the choice of catalyst and oxidant.

Application Notes and Protocols: [Methylthio]acetate in Flavor and Fragrance Production

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of [methylthio]acetate and its derivatives in the flavor and fragrance industry. This document details their sensory profiles, applications, and methods of production, including both biotechnological and chemical synthesis routes. Detailed experimental protocols and quantitative data are provided to support research and development in this area.

Introduction to [Methylthio]acetates in Flavor and Fragrance

[Methylthio]acetate and its related esters are a class of sulfur-containing organic compounds that are highly valued for their potent and complex aroma profiles.[1][2] Despite being present in trace amounts, they significantly contribute to the sensory characteristics of a wide variety of foods and beverages, including tropical fruits, cheese, and savory products.[3][4] In the fragrance industry, they are utilized to create unique and exotic scent profiles.[1]

The most prominent members of this class include methyl 2-(methylthio)acetate and 3-(methylthio)propyl acetate. Their low odor thresholds make them highly efficient as flavor and fragrance ingredients, capable of imparting distinct notes at very low concentrations.[1]

Sensory Profiles and Applications

The flavor and fragrance characteristics of [methylthio]acetates are diverse, ranging from fruity and sweet to cheesy and savory. This versatility allows for their application in a broad spectrum of products.

Table 1: Sensory Profiles and Applications of Key [Methylthio]acetate Derivatives

Compound	CAS Number	Sensory Profile	Applications in Flavor	Applications in Fragrance
Methyl 2-(methylthio)acetate	16630-66-3	Fruity, sulfurous, cheesy, onion, tropical fruit, roasted coffee notes.[2][5]	Recreating onion, tropical fruit, aged cheese, and roasted coffee notes.[2]	Not widely used directly, but serves as a versatile precursor.[2]
3-(Methylthio)propyl acetate	16630-55-0	Fruity, tropical (passionfruit, guava), slightly savory.[1]	Enhancing passionfruit and guava notes in beverages and dairy products.[1]	Creation of exotic and umami accords.[1]
S-Methyl thioacetate	1534-08-3	Cheesy, cabbage, dairy, sulfurous, eggy, vegetable.[4][5]	Used in savory flavor compositions for meat, potato, and cheese flavorings.[6]	Limited use due to strong savory notes.
S-Methyl thiohexanoate	Not specified	Cheesy, green, floral, pineapple, fruity, cabbage, rancid.[3][5]	Fruity and cheesy notes in food flavorings.	Creation of unique fruity and green accords.

Table 2: Quantitative Data on [Methylthio]acetate Derivatives

Compound	Production Method	Achieved Concentration/Yield	Odor Threshold	Typical Use Level in Flavor	Typical Use Level in Fragrance
3-(Methylthio)propyl acetate	Yeast Fermentation (S. cerevisiae)	2.2 g/L[6][7]	Low (not specified)	0.1 ppb - 100 ppm[8]	0.01 ppm - 1%[8]
S-Methyl thiohexanoate	Not specified	Not specified	0.3 ppb (in water)[5]	Not specified	Not specified
S-Methyl thiobutanoate	Not specified	Not specified	6 ng (BE-GC-LOADS)[3]	Not specified	Not specified
S-Methyl thiostearate	Not specified	Not specified	90 ng (BE-GC-LOADS)[3]	Not specified	Not specified

Production of [Methylthio]acetate Derivatives

The production of [methylthio]acetate and its derivatives can be achieved through both biotechnological and chemical synthesis methods. Biotechnological routes are often preferred for producing "natural" flavor and fragrance compounds.

A prominent example of biotechnological production is the synthesis of 3-(methylthio)propyl acetate by the yeast Saccharomyces cerevisiae through the Ehrlich pathway.[6][9] This pathway involves the conversion of the amino acid L-methionine into 3-(methylthio)-1-propanol (methionol), which is then esterified to form the acetate ester.[6]

Diagram 1: The Ehrlich Pathway for Methionine Catabolism

Caption: The Ehrlich pathway for the conversion of L-methionine to 3-(methylthio)propyl acetate in yeast.

Experimental Protocol 1: Production of 3-(Methylthio)propyl acetate using Saccharomyces cerevisiae

This protocol is based on the findings of Etschmann et al. (2008).[6][7]

1. Strain and Culture Conditions:

• Yeast Strain: Saccharomyces cerevisiae CEN.PK113-7D with overexpression of the alcohol acetyltransferase gene ATF1.[6]

• Medium: A defined minimal medium with L-methionine as the sole nitrogen source.[6] A typical medium could consist of glucose (e.g., 20 g/L), L-methionine (e.g., 5 g/L), yeast nitrogen base without amino acids, and appropriate supplements.

• Cultivation: Fed-batch fermentation in a bioreactor is recommended for higher yields.[6]

2. Fermentation Parameters:

• Temperature: Maintain at 30°C.

• pH: Control at 5.0.[7]

• Aeration: Maintain a dissolved oxygen concentration of 50% saturation with air.[7]

• Glucose Feeding: Implement an optimized glucose feeding strategy to maintain a low but non-limiting glucose concentration. This is crucial for maximizing the production of the acetate ester over the alcohol precursor.[6]

3. Procedure: a. Prepare the fermentation medium and sterilize. b. Inoculate the bioreactor with a pre-culture of the engineered S. cerevisiae strain. c. Maintain the fermentation parameters as described above. d. Monitor the production of 3-(methylthio)propyl acetate and methionol using Gas Chromatography-Mass Spectrometry (GC-MS). e. After the fermentation is complete (typically 48-72 hours), harvest the culture broth.

4. Downstream Processing: a. Separate the yeast cells from the culture broth by centrifugation or microfiltration. b. Extract the 3-(methylthio)propyl acetate from the supernatant using a suitable organic solvent (e.g., ethyl acetate). c. Purify the extracted compound using distillation or column chromatography.

Diagram 2: Workflow for Biotechnological Production

Caption: General workflow for the biotechnological production of [methylthio]acetate derivatives.

Enzymatic synthesis, particularly using lipases, offers a mild and selective method for producing thioesters.[10] Immobilized lipases can be used in continuous-flow microreactors for efficient and scalable production.[11]

Experimental Protocol 2: Lipase-Catalyzed Synthesis of Thioesters in a Continuous-Flow Microreactor

This protocol is a general procedure based on the work of Liu et al. (2018) and can be adapted for the synthesis of various [methylthio]acetates.[11]

1. Materials and Reagents:

• Enzyme: Immobilized Lipase TL from Thermomyces lanuginosus (Lipozyme TL IM).[11]

• Substrates: A thiol (e.g., methanethiol or a precursor) and a vinyl ester (e.g., vinyl acetate).

• Solvent: A suitable organic solvent such as DMSO or a solvent-free system can be used.[10][11]

• Apparatus: A continuous-flow microreactor system with syringe pumps.[11]

2. Reaction Parameters:

• Temperature: 50°C.[11]

• Substrate Molar Ratio: 1:2 (thiol:vinyl ester).[11]

• Residence Time: Approximately 30 minutes.[11]

3. Procedure: a. Prepare solutions of the thiol and vinyl ester in the chosen solvent. b. Pack the microreactor with the immobilized lipase. c. Use syringe pumps to continuously feed the substrate solutions into the microreactor at a controlled flow rate to achieve the desired residence time.[11] d. Maintain the reactor at the optimal temperature. e. Collect the product stream from the reactor outlet. f. Monitor the reaction conversion by GC-MS analysis of the product stream.

4. Product Isolation: a. Remove the solvent under reduced pressure. b. Purify the thioester product by column chromatography on silica gel.[11]

Diagram 3: Workflow for Enzymatic Synthesis

Caption: Workflow for the continuous-flow enzymatic synthesis of thioesters.

Application in Flavor and Fragrance Formulations

The incorporation of [methylthio]acetates into flavor and fragrance formulations requires careful consideration of their potent aromas and low odor thresholds.

Experimental Protocol 3: GC-MS Analysis of [Methylthio]acetates in a Formulation

This protocol provides a general guideline for the quantitative analysis of [methylthio]acetates in a final product.

1. Sample Preparation:

• For liquid samples (e.g., beverages, perfumes), a direct injection or a simple dilution with a suitable solvent may be sufficient.

• For solid or semi-solid matrices (e.g., food products), a headspace solid-phase microextraction (HS-SPME) or solvent-assisted flavor evaporation (SAFE) method is recommended for extraction of the volatile compounds.

2. GC-MS Conditions:

• Column: A non-polar or medium-polarity capillary column, such as a DB-5MS (30 m x 0.25 mm x 0.25 µm), is suitable for separating these compounds.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 280°C) to elute all compounds of interest. A typical program might be: 40°C for 3 min, then ramp to 180°C at 7°C/min, then to 280°C at 25°C/min and hold for 5 min.

• Mass Spectrometer: Operate in electron ionization (EI) mode and scan a mass range of m/z 35-350.

3. Quantification:

• Prepare a calibration curve using certified standards of the target [methylthio]acetate compounds.

• Use an internal standard for improved accuracy and precision.

• The concentration of the [methylthio]acetate in the sample is determined by comparing its peak area to the calibration curve.

Conclusion

[Methylthio]acetate and its derivatives are powerful tools in the arsenal of flavorists and perfumers. Their diverse sensory profiles and high impact at low concentrations make them valuable ingredients for creating innovative and appealing consumer products. The choice between biotechnological and chemical synthesis methods will depend on the desired "natural" status of the final product and economic considerations. The protocols and data presented in these notes provide a solid foundation for the successful application of these compounds in research and industrial settings.

References

• 1. nbinno.com [nbinno.com]
• 2. scent.vn [scent.vn]
• 3. Combinatorial approach to flavor analysis. 2. Olfactory investigation of a library of S-methyl thioesters and sensory evaluation of selected components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. S-Methyl thioacetate - Wikipedia [en.wikipedia.org]
• 5. S-Methyl thioacetate | C3H6OS | CID 73750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Production of the aroma chemicals 3-(methylthio)-1-propanol and 3-(methylthio)-propylacetate with yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. WO2010042938A1 - Thiol-containing fragrance and flavor materials - Google Patents [patents.google.com]
• 9. The Ehrlich Pathway for Fusel Alcohol Production: a Century of Research on Saccharomyces cerevisiae Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Biocatalytic Production of 3-(Methylthio)-propylacetate via Yeast Fermentation

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methylthio)-propylacetate (3-MTPA) is a valuable flavor compound with applications in the food and beverage industry, contributing to savory and fruity aromas in products like meat, potato, and cheese flavorings.[1] Traditionally sourced through chemical synthesis, there is a growing interest in biocatalytic production methods that are more sustainable and align with consumer demand for natural ingredients. This document provides detailed protocols for the production of 3-MTPA using the yeast Saccharomyces cerevisiae. The bioconversion leverages the yeast's natural metabolic pathways to convert L-methionine into 3-(methylthio)-1-propanol (methionol), which is subsequently esterified to 3-MTPA.[1][2] Genetic engineering strategies, specifically the overexpression of alcohol acetyltransferase genes, have been shown to significantly enhance the yield of the final ester product.[1][2]

Principle of the Method

The biocatalytic production of 3-(methylthio)-propylacetate in Saccharomyces cerevisiae is centered around the Ehrlich pathway.[1] This metabolic route facilitates the conversion of amino acids into their corresponding higher alcohols, also known as fusel alcohols. In this specific application, L-methionine serves as the precursor. The pathway involves three key enzymatic steps:

• Transamination: The amino group of L-methionine is transferred to an α-keto acid.

• Decarboxylation: The resulting α-keto acid is decarboxylated to form an aldehyde.

• Reduction: The aldehyde is reduced to the corresponding alcohol, 3-(methylthio)-1-propanol (methionol).

The final and crucial step for 3-MTPA production is the esterification of methionol with acetyl-CoA. This reaction is catalyzed by alcohol acetyltransferases (AATs).[1][3][4][5] The most prominent of these enzymes in S. cerevisiae is encoded by the ATF1 gene.[1][4][5] Overexpression of ATF1 has been demonstrated to significantly increase the conversion of methionol to 3-MTPA.[1][2]

Data Presentation

Table 1: Biocatalytic Production of 3-(methylthio)-1-propanol and 3-(methylthio)-propylacetate by Saccharomyces cerevisiae

Yeast Strain	Key Genetic Modification	Precursor	Fermentation Conditions	Methionol Titer (g/L)	3-MTPA Titer (g/L)	Reference
S. cerevisiae CEN.PK113-7D (Wild Type)	None	L-methionine	Bioreactor, optimized glucose feeding	3.5	Traces	[1]
S. cerevisiae CEN.PK113-7D	Overexpression of ATF1 gene under TDH3 promoter	L-methionine	Bioreactor, optimized glucose feeding	2.5	2.2	[1][2]
Hyphopichia burtonii YHM-G	Wild Type	L-methionine	Optimized: 42.7 g/L glucose, pH 6, 0.9 g/L yeast extract, 6 g/L L-Met, 28°C, 48h	3.16	Not Reported	[6]
S. cerevisiae Y03401	Wild Type	L-methionine	Optimized: 60 g/L glucose, 0.8 g/L yeast extract, 3.8 g/L L-Met, pH 4, 63h, 26°C	3.66	Not Reported	[7][8]

Signaling and Metabolic Pathways

Metabolic Pathway for 3-(Methylthio)-propylacetate Production

Caption: Metabolic pathway for 3-MTPA production in yeast.

Experimental Workflow

Caption: Experimental workflow for 3-MTPA production.

Experimental Protocols

Protocol 1: Yeast Strain Construction (ATF1 Overexpression)

This protocol describes the overexpression of the ATF1 gene in Saccharomyces cerevisiae under the control of a strong constitutive promoter, such as the TDH3 promoter.

Materials:

• S. cerevisiae strain (e.g., CEN.PK113-7D)

• Plasmid containing the ATF1 gene under the TDH3 promoter and a selection marker (e.g., KanMX4)

• YPD medium (1% yeast extract, 2% peptone, 2% glucose)

• Lithium acetate/PEG solution for transformation

• Selection plates (e.g., YPD with G418)

Method:

• Plasmid Preparation: Amplify the ATF1 open reading frame from S. cerevisiae genomic DNA and clone it into an integration vector under the control of the TDH3 promoter.

• Yeast Transformation:

  • Grow the recipient S. cerevisiae strain in YPD medium to an OD600 of 0.8-1.0.

  • Harvest the cells by centrifugation and wash with sterile water.

  • Resuspend the cells in a lithium acetate/PEG solution.

  • Add the prepared plasmid and carrier DNA, and incubate at 42°C for 45 minutes.

  • Plate the transformed cells onto selective agar plates (e.g., YPD with G418).

• Verification of Transformants:

  • Isolate individual colonies from the selection plates.

  • Verify the correct integration of the overexpression cassette by diagnostic PCR using primers specific to the cassette and the genomic integration site.

Protocol 2: Fermentation for 3-MTPA Production

This protocol outlines the batch fermentation process for producing 3-MTPA.

Materials:

• S. cerevisiae strain (wild type or engineered)

• Pre-culture medium (e.g., YPD)

• Fermentation medium:

  • Glucose (e.g., 60 g/L)[7][8]

  • Yeast extract (e.g., 0.8 g/L)[7][8]

  • L-methionine (e.g., 3.8 g/L)[7][8]

  • KH2PO4 (e.g., 8 g/L)[7]

  • K2HPO4 (e.g., 6 g/L)[7]

  • NaCl (e.g., 2 g/L)[7]

  • Trace elements and vitamins

• Bioreactor (e.g., 2 L)

• NaOH solution (for pH control)

Method:

• Pre-culture: Inoculate a single colony of the yeast strain into 50 mL of pre-culture medium and incubate overnight at 30°C with shaking (e.g., 200 rpm).

• Inoculation: Inoculate the bioreactor containing the fermentation medium with the pre-culture to an initial OD600 of approximately 0.1.

• Fermentation Conditions:

  • Temperature: 26-30°C[7][8]

  • pH: Maintain at 5.0 by automatic addition of NaOH.[2]

  • Agitation: 300-600 rpm.

  • Aeration: 0.5-1.0 vvm (volume of air per volume of medium per minute).

• Glucose Feeding: Implement a fed-batch strategy to maintain the glucose concentration at a low level (e.g., < 5 g/L) to avoid Crabtree effect and promote respiratory metabolism.

• Sampling: Aseptically collect samples at regular intervals for analysis of cell growth (OD600), substrate consumption, and product formation.

Protocol 3: Extraction and Analysis of 3-MTPA

This protocol describes the extraction of 3-MTPA from the fermentation broth and its quantification by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Fermentation broth samples

• Ethyl acetate (or other suitable organic solvent)

• Internal standard (e.g., ethyl heptanoate)

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate (Na2SO4)

• GC-MS system with a suitable column (e.g., DB-5 or VF-WAX)[9]

Method:

• Sample Preparation:

  • Centrifuge the fermentation broth sample to separate the supernatant from the cells.

• Liquid-Liquid Extraction:

  • To 1 mL of the supernatant, add a known amount of internal standard.

  • Add 1 mL of ethyl acetate and saturate with NaCl.

  • Vortex vigorously for 2 minutes and centrifuge to separate the phases.

  • Carefully collect the organic (upper) phase.

  • Dry the organic phase with anhydrous Na2SO4.

• GC-MS Analysis:

  • Inject 1 µL of the dried organic extract into the GC-MS system.

  • GC Conditions (Example):

    • Injector temperature: 250°C

    • Oven program: 40°C for 2 min, ramp to 240°C at 5°C/min, hold for 5 min.

    • Carrier gas: Helium at a constant flow rate.

  • MS Conditions (Example):

    • Ion source temperature: 230°C

    • Quadrupole temperature: 150°C

    • Scan range: m/z 35-350.

• Quantification:

  • Identify the peaks for 3-MTPA and the internal standard based on their retention times and mass spectra.

  • Create a calibration curve using standard solutions of 3-MTPA of known concentrations.

  • Calculate the concentration of 3-MTPA in the samples by comparing the peak area ratio of 3-MTPA to the internal standard against the calibration curve.

Conclusion

The biocatalytic production of 3-(methylthio)-propylacetate using Saccharomyces cerevisiae presents a promising alternative to chemical synthesis. By leveraging the Ehrlich pathway and enhancing the final esterification step through genetic engineering, significant titers of this valuable flavor compound can be achieved. The protocols outlined in this document provide a comprehensive guide for researchers to establish and optimize the fermentation process for 3-MTPA production. Further optimization of fermentation conditions and metabolic engineering strategies could lead to even higher yields and productivity.

References

• 1. Production of the aroma chemicals 3-(methylthio)-1-propanol and 3-(methylthio)-propylacetate with yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. Frontiers | Contribution of Eat1 and Other Alcohol Acyltransferases to Ester Production in Saccharomyces cerevisiae [frontiersin.org]
• 4. Expression Levels of the Yeast Alcohol Acetyltransferase Genes ATF1, Lg-ATF1, and ATF2 Control the Formation of a Broad Range of Volatile Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Increased Yeast Alcohol Acetyltransferase Activity on Flavor Profiles of Wine and Distillates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Optimized method for analyzing volatile compounds in edible yeast using headspace SPME-GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Methylthio)oxindole

Welcome to the technical support center for the synthesis of 3-(methylthio)oxindole. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the yield and purity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 3-(methylthio)oxindole?

A1: The two main strategies for synthesizing 3-(methylthio)oxindole are:

• Electrophilic Sulfenylation of Oxindole: This involves the deprotonation of oxindole to form an enolate, which then reacts with an electrophilic sulfur reagent, such as dimethyl disulfide (DMDS) or S-methyl methanethiosulfonate (MMTS).

• Nucleophilic Substitution of a 3-Halooxindole: This method involves the reaction of a 3-bromo or 3-chlorooxindole with a nucleophilic methylthio source, like sodium thiomethoxide.

Q2: My yield of 3-(methylthio)oxindole is consistently low. What are the common contributing factors?

A2: Low yields can stem from several issues:

• Incomplete enolate formation: Insufficiently strong base or improper reaction conditions can lead to a low concentration of the reactive oxindole enolate.

• Side reactions: Competing reactions, such as O-sulfenylation, bis-sulfenylation, or oxidation of the sulfur reagent, can consume starting materials and reduce the yield of the desired product.

• Suboptimal reaction temperature: The temperature can significantly impact the reaction rate and the prevalence of side reactions.

• Impure starting materials: The purity of the oxindole, sulfenylating agent, and solvents is crucial for a successful reaction.

• Product degradation: The product may be sensitive to the workup or purification conditions.

Q3: I am observing multiple spots on my TLC plate. What are the likely side products?

A3: Common side products can include:

• Unreacted oxindole: If the reaction has not gone to completion.

• 3,3-bis(methylthio)oxindole: If an excess of the sulfenylating agent is used or if the reaction conditions favor a second sulfenylation.

• Oxidized sulfur species: Depending on the reagents and conditions, the methylthio group can be oxidized to a sulfoxide or sulfone.

• Products of O-sulfenylation: The enolate can react at the oxygen atom, leading to an O-sulfenylated byproduct.

Q4: How can I effectively purify crude 3-(methylthio)oxindole?

A4: Column chromatography is a common and effective method for purifying 3-(methylthio)oxindole.[1] A typical stationary phase is silica gel, and the mobile phase is often a mixture of a nonpolar solvent like hexane or heptane and a more polar solvent such as ethyl acetate or dichloromethane.[2][3][4] The optimal solvent system should be determined by thin-layer chromatography (TLC) analysis.[1] Recrystallization from a suitable solvent system can also be an effective purification technique for solid products.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the synthesis of 3-(methylthio)oxindole.

Problem 1: Low Yield in Electrophilic Sulfenylation

Symptom	Possible Cause	Suggested Solution
High amount of unreacted oxindole in the crude product.	Incomplete deprotonation of oxindole.	Use a stronger base such as lithium diisopropylamide (LDA) or sodium hydride (NaH) to ensure complete enolate formation.[1] Ensure the reaction is performed under anhydrous conditions as protic solvents will quench the enolate.
Low reaction temperature leading to a slow reaction rate.	Gradually increase the reaction temperature and monitor the progress by TLC. Be cautious as excessively high temperatures can promote side reactions.
Formation of significant amounts of 3,3-bis(methylthio)oxindole.	Excess of the electrophilic sulfur reagent.	Use a stoichiometric amount or a slight excess (e.g., 1.1 equivalents) of the sulfenylating agent.
The mono-sulfenylated product is more acidic and readily deprotonated and reacts further.	Add the sulfenylating agent slowly to the reaction mixture to maintain a low concentration and minimize the chance of a second reaction.
Complex mixture of unidentified byproducts.	The electrophilic sulfur reagent is unstable or is participating in side reactions.	Use a more stable sulfenylating agent like S-methyl methanethiosulfonate (MMTS) instead of dimethyl disulfide (DMDS). Ensure all reagents are pure and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

Problem 2: Low Yield in Nucleophilic Substitution of 3-Halooxindole

Symptom	Possible Cause	Suggested Solution
High amount of unreacted 3-halooxindole.	The nucleophile (sodium thiomethoxide) is not sufficiently reactive or has degraded.	Use freshly prepared or commercially available sodium thiomethoxide of high purity. Ensure anhydrous and inert reaction conditions to prevent decomposition of the nucleophile.
The reaction temperature is too low.	Gradually increase the reaction temperature to facilitate the substitution reaction. Monitor for potential decomposition of starting materials or products at higher temperatures.
Formation of elimination byproducts.	The basicity of the thiomethoxide is promoting elimination over substitution.	Consider using a less basic sulfur nucleophile if possible, or carefully control the reaction temperature and addition rate of the base.

Problem 3: Difficulty in Product Purification

Symptom	Possible Cause	Suggested Solution
Co-elution of the product with impurities during column chromatography.	The polarity of the product and impurities are very similar.	Optimize the solvent system for column chromatography by trying different solvent mixtures (e.g., ethyl acetate/hexane, dichloromethane/hexane, ether/hexane).[3][4] A shallow gradient elution may improve separation.
The product is streaking on the TLC plate.	Add a small amount of a modifier to the eluent, such as a few drops of triethylamine for basic compounds or acetic acid for acidic compounds, to improve the peak shape.
Product decomposes on the silica gel column.	The product is sensitive to the acidic nature of the silica gel.	Use deactivated silica gel (e.g., by adding a small percentage of triethylamine to the eluent) or switch to a different stationary phase like alumina.
Difficulty in visualizing the product on a TLC plate.	The product does not have a strong UV chromophore.	Use a chemical stain for visualization. Iodine vapor is a good general stain for many organic compounds.[5][6] A potassium permanganate stain can be effective for compounds that can be oxidized.[7]

Data Presentation

Table 1: Optimization of Reaction Conditions for Oxindole Synthesis (General Overview)

The following table summarizes general findings from the optimization of related oxindole syntheses, which can be applied as a starting point for optimizing the synthesis of 3-(methylthio)oxindole.

Parameter	Variation	General Effect on Yield	Reference
Oxidant (for enolate coupling)	FcPF6 vs. CuCl2 vs. I2	Iodine generally provides a better yield compared to FcPF6 and CuCl2 for the oxidative coupling of some oxindole enolates.	[8]
Enolate Cation	Li-enolate vs. Mg-enolate	Mg-enolates can sometimes lead to higher yields in subsequent reactions compared to Li-enolates.	[8]
Reaction Temperature	-78 °C to Room Temperature	Lowering the temperature (e.g., to -78 °C) before the addition of the electrophile can significantly improve the yield in some cases.	[8]
Substituents on Oxindole	Electron-donating vs. Electron-withdrawing	Yields can be moderate to excellent with both electron-donating and electron-withdrawing groups on the aniline ring of the oxindole precursor.	[8]

Experimental Protocols

Key Experimental Method: Electrophilic Sulfenylation of Oxindole (General Procedure)

This protocol is a generalized procedure and may require optimization for specific substrates and scales.

• Preparation of the Reaction Vessel: A flame-dried or oven-dried round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere (e.g., nitrogen or argon).

• Dissolution of Oxindole: The oxindole starting material is dissolved in a suitable anhydrous solvent, such as tetrahydrofuran (THF).

• Formation of the Enolate: The solution is cooled to a low temperature (e.g., -78 °C) using a dry ice/acetone bath. A strong base (e.g., lithium diisopropylamide (LDA) or sodium hydride (NaH)) is added dropwise to the solution. The mixture is stirred at this temperature for a specified time (e.g., 30-60 minutes) to ensure complete formation of the oxindole enolate.

• Addition of the Sulfenylating Agent: The electrophilic sulfur reagent (e.g., dimethyl disulfide) is added dropwise to the cold enolate solution. The reaction mixture is stirred at a low temperature for a period and then allowed to gradually warm to room temperature. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Quenching the Reaction: Once the reaction is complete, it is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• Workup: The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 3-(methylthio)oxindole is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).[1]

Visualizations

Logical Workflow for Troubleshooting Low Yield in 3-(Methylthio)oxindole Synthesis

Caption: A flowchart outlining the logical steps for troubleshooting low yields in the synthesis of 3-(methylthio)oxindole.

Experimental Workflow for the Synthesis and Purification of 3-(Methylthio)oxindole

Caption: A step-by-step workflow diagram for the synthesis and purification of 3-(methylthio)oxindole via electrophilic sulfenylation.

References

• 1. benchchem.com [benchchem.com]
• 2. web.uvic.ca [web.uvic.ca]
• 3. Chromatography [chem.rochester.edu]
• 4. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. faculty.fiu.edu [faculty.fiu.edu]
• 8. Oxindole synthesis via polar–radical crossover of ketene-derived amide enolates in a formal [3 + 2] cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting peak tailing and poor response for methyl(methylthio)acetate in GC analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering issues with peak tailing and poor response during the Gas Chromatography (GC) analysis of methyl(methylthio)acetate.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing significant peak tailing with methyl(methylthio)acetate?

A1: Peak tailing for methyl(methylthio)acetate, a sulfur-containing compound, is a common issue in GC analysis. The primary reason is the active nature of sulfur compounds, which can interact with active sites within the GC system. These interactions, often with acidic silanol groups on glass surfaces or metal ions in the inlet, column, or connectors, cause some analyte molecules to be retained longer than others, resulting in asymmetrical peak shapes.

Q2: My methyl(methylthio)acetate peak response is very low. What are the likely causes?

A2: Poor response for methyl(methylthio)acetate can stem from several factors. Due to its reactive nature, the compound can be lost through adsorption at active sites within the GC system, including the inlet liner, column, and transfer lines. This is particularly problematic at low concentrations. Other causes can include improper injection technique, non-optimized detector settings, or leaks in the system.

Q3: What is the first thing I should check if I observe peak tailing and/or poor response?

A3: The GC inlet is the most common source of problems for active compounds like methyl(methylthio)acetate.[1] Start by performing routine inlet maintenance, which includes replacing the septum, inlet liner, and O-ring. A worn septum can shed particles that create active sites, and a contaminated or non-deactivated liner can strongly adsorb sulfur compounds.[1]

Q4: Can the choice of GC column impact the analysis of methyl(methylthio)acetate?

A4: Absolutely. The column is a major contributor to peak tailing and poor response.[1] For sulfur compounds, it is crucial to use a highly inert column to minimize interactions with the stationary phase. Columns specifically designed for sulfur analysis or thick-film non-polar columns are recommended. If column contamination is suspected, trimming 15-20 cm from the inlet end of the column can often resolve the issue.[1]

Q5: How do my GC method parameters affect the analysis?

A5: Sub-optimal GC method parameters can worsen peak tailing and response. Key parameters to consider are:

• Inlet Temperature: The temperature should be high enough to ensure efficient vaporization of methyl(methylthio)acetate without causing thermal degradation. A typical starting point is 250°C.[1]

• Oven Temperature Program: A slow initial temperature ramp can help focus the analyte at the head of the column, leading to sharper peaks.[1]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

This guide provides a systematic approach to troubleshooting peak tailing for methyl(methylthio)acetate.

Step 1: Identify the Source of Tailing

• All peaks tail: This usually indicates a physical problem in the GC system.

• Only the methyl(methylthio)acetate peak (and other active compounds) tails: This points towards a chemical interaction issue.

Troubleshooting Workflow for Peak Tailing

References

• 1. benchchem.com [benchchem.com]

Optimizing reaction conditions for the nucleophilic substitution of ethyl chloroacetate

Technical Support Center: Optimizing Nucleophilic Substitution of Ethyl Chloroacetate

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the nucleophilic substitution of ethyl chloroacetate.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the nucleophilic substitution of ethyl chloroacetate.

Question: My reaction is not proceeding, or the yield is very low. What are the common causes and how can I fix this?

Answer:

Low conversion or yield in the nucleophilic substitution of ethyl chloroacetate can stem from several factors related to the nucleophile, solvent, or temperature.

• Inactive Nucleophile: If you are using a weak nucleophile (e.g., an alcohol or a neutral amine), its reactivity may be insufficient.[1] Consider converting the nucleophile to its more reactive anionic form by using a suitable base. For instance, an alcohol can be deprotonated with sodium hydride (NaH) to form a more potent alkoxide nucleophile.[1][2]

• Inappropriate Solvent: The choice of solvent is critical for SN2 reactions.

  • Polar protic solvents (e.g., ethanol, water) can form hydrogen bonds with the nucleophile, creating a "solvent cage" that deactivates it and slows down the reaction.[3][4][5]

  • Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile, acetone) are generally preferred as they do not solvate anions as strongly, leaving the nucleophile more "free" and reactive.[6][7] Switching from a protic to an aprotic solvent can increase the reaction rate significantly.[6]

• Low Reaction Temperature: The reaction may be too slow at room temperature. Moderate heating (e.g., 50-80 °C) can increase the reaction rate. However, be cautious, as excessive heat can promote side reactions like elimination.[1][8]

• Poor Leaving Group: The chloride on ethyl chloroacetate is a good leaving group, but not as reactive as bromide or iodide. To enhance reactivity, you can add a catalytic amount of sodium iodide (NaI) or potassium iodide (KI). This performs an in situ Finkelstein reaction, transiently forming the more reactive ethyl iodoacetate.[2]

Question: I am observing multiple products in my reaction mixture. What are the likely side reactions and how can I minimize them?

Answer:

Several side reactions can occur, leading to a complex product mixture. Identifying the likely side products is the first step to suppression.

• Elimination (E2 Reaction): If you are using a strong, sterically hindered base, it can promote the E2 elimination of HCl, forming ethyl glyoxylate or its decomposition products. To favor substitution, use a weaker, non-nucleophilic base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) and maintain a lower reaction temperature.[1][7]

• Over-alkylation of Amines: When using primary or secondary amines as nucleophiles, the product is also an amine and can react further with ethyl chloroacetate, leading to di- and tri-alkylation, and even the formation of quaternary ammonium salts.[9] To minimize this, use an excess of the starting amine.

• Reaction at the Carbonyl Group: Very strong nucleophiles, such as Grignard reagents or organolithiums, may attack the ester carbonyl group instead of displacing the chloride. This is generally less of a concern with the softer nucleophiles typically used in SN2 reactions.[1]

• Hydrolysis: If there is water present in the reaction mixture, the ester group of ethyl chloroacetate or the product can be hydrolyzed, especially if the reaction is run under basic or acidic conditions at elevated temperatures. Ensure you are using anhydrous solvents and reagents.

Frequently Asked Questions (FAQs)

Q1: Which solvent is best for the reaction of ethyl chloroacetate with an amine?

A1: Polar aprotic solvents are highly recommended. Acetone, acetonitrile (CH₃CN), and dimethylformamide (DMF) are excellent choices.[2] Acetone with potassium carbonate (K₂CO₃) as the base is a very common and effective system for the N-alkylation of amines with ethyl chloroacetate.[1][10][11]

Q2: What is the role of a phase-transfer catalyst (PTC) and when should I use one?

A2: A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB), is used when your nucleophile (often an ionic salt) is soluble in an aqueous phase but your substrate (ethyl chloroacetate) is in an organic phase.[12][13] The PTC transports the nucleophile anion from the aqueous phase to the organic phase, allowing the reaction to proceed at a much faster rate.[14][15] This is particularly useful for reactions with salts like sodium cyanide or sodium azide.

Q3: Can I use sodium hydroxide (NaOH) as the base in my reaction?

A3: Using a strong base like NaOH is risky. It can promote the elimination side reaction and can also hydrolyze the ester group of both the starting material and the product, especially at higher temperatures.[7] Weaker bases like potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), or an organic base like DIPEA are generally safer and more effective choices for favoring the desired substitution reaction.[1][2]

Q4: My reaction is sluggish even with a good solvent and base. What else can I try?

A4: If the reaction is slow, consider the following:

• Increase Temperature: Gently heat the reaction (e.g., to reflux in acetone, ~56°C).[1]

• Add Iodide Catalyst: As mentioned in the troubleshooting guide, adding 5-10 mol% of NaI or KI can significantly accelerate the reaction by forming the more reactive iodo-intermediate.[2]

• Use a More Reactive Halide: If possible, starting with ethyl bromoacetate or ethyl iodoacetate will result in a much faster reaction, as bromide and iodide are better leaving groups than chloride.[2]

Data Presentation: Optimizing Reaction Parameters

The following tables summarize key quantitative and qualitative data for optimizing reaction conditions.

Table 1: Effect of Solvent on SN2 Reaction Rate

Solvent Type	Examples	Effect on Nucleophile	Overall Effect on SN2 Rate	Reference(s)
Polar Aprotic	Acetone, DMF, DMSO, Acetonitrile	Weakly solvates the nucleophile, increasing its reactivity.	Favored / Increased Rate	[3][4][6]
Polar Protic	Water, Ethanol, Methanol	Strongly solvates the nucleophile via H-bonding, decreasing its reactivity.	Disfavored / Decreased Rate	[3][4][5]
Non-polar	Hexane, Toluene, Benzene	Poor solubility for most ionic nucleophiles.	Generally Unsuitable	[12]

Table 2: Common Bases and Their Suitability

Base	Strength	Common Use	Potential Issues	Reference(s)
Potassium Carbonate (K₂CO₃)	Weak	N-alkylation of amines, O-alkylation of phenols. Excellent general-purpose base.	Reaction can be slow, may require heating.	[1][2]
Sodium Hydride (NaH)	Strong	Deprotonating alcohols and other weak nucleophiles to increase reactivity.	Highly reactive, requires anhydrous conditions. Can promote elimination.	[2]
DIPEA, Triethylamine (Et₃N)	Weak	Amine alkylations, acts as an HCl scavenger.	[1][2]
Sodium Hydroxide (NaOH)	Strong	Not generally recommended.	Promotes elimination and ester hydrolysis.	[7]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of a Primary Amine

This protocol provides a standard method for the reaction of a primary amine with ethyl chloroacetate using potassium carbonate as the base.

• Reagent Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the primary amine (1.0 equivalent).

• Solvent and Base Addition: Add acetone as the solvent (sufficient to dissolve the amine) followed by anhydrous potassium carbonate (1.5 equivalents).

• Substrate Addition: To this suspension, add ethyl chloroacetate (1.0-1.1 equivalents) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 56°C for acetone).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed. Reactions may take several hours.[10]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (K₂CO₃ and KCl) and wash the solid with a small amount of acetone.

  • Combine the filtrates and concentrate under reduced pressure to remove the solvent.

• Purification: The resulting crude residue can be purified by column chromatography on silica gel to obtain the desired N-alkylated product, RNH-CH₂-COOC₂H₅.[1]

Visualizations

Below are diagrams illustrating key workflows and decision-making processes for optimizing the nucleophilic substitution of ethyl chloroacetate.

Caption: General experimental workflow for nucleophilic substitution.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. quora.com [quora.com]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. reaction with ethyl chloroacetate - ACS Community [communities.acs.org]
• 12. spcmc.ac.in [spcmc.ac.in]
• 13. ijirset.com [ijirset.com]
• 14. macmillan.princeton.edu [macmillan.princeton.edu]
• 15. littleflowercollege.edu.in [littleflowercollege.edu.in]

Preventing side reactions during the synthesis of thioethers from [Methylthio]acetate

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of thioethers from [Methylthio]acetate (methyl thioglycolate). It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing thioethers from [Methylthio]acetate?

The primary method for synthesizing thioethers from [Methylthio]acetate (methyl 2-mercaptoacetate) is through a nucleophilic substitution reaction known as S-alkylation. In this reaction, the thiol group (-SH) of methyl thioglycolate is deprotonated by a base to form a thiolate anion. This highly nucleophilic thiolate then attacks an alkyl halide (or other electrophile with a suitable leaving group), displacing the leaving group and forming a new carbon-sulfur bond to yield the desired thioether.

Q2: What are the most common side reactions observed during this synthesis?

There are three primary side reactions to be aware of:

• Disulfide Formation: The thiol group of methyl thioglycolate is susceptible to oxidation, leading to the formation of a disulfide dimer. This is often facilitated by the presence of oxygen.

• Ester Hydrolysis: The methyl ester group can be hydrolyzed to a carboxylic acid, particularly in the presence of strong bases or aqueous acidic conditions.

• Polymerization: The product of ester hydrolysis, thioglycolic acid, can undergo polymerization, especially at high concentrations.

Q3: How does the choice of base impact the reaction?

The base is crucial for deprotonating the thiol to form the reactive thiolate. However, the strength and type of base can also influence the extent of side reactions. A strong, non-nucleophilic base is often preferred to ensure complete deprotonation without competing in the alkylation reaction. The choice of base can also affect the rate of ester hydrolysis. For instance, strong bases like sodium hydroxide can promote ester hydrolysis, while weaker bases or hindered organic bases may be more selective.

Q4: What is the role of the solvent in this reaction?

The solvent plays a critical role in dissolving the reactants and influencing the reaction rate. Polar aprotic solvents such as DMF or acetonitrile are often used as they can effectively dissolve the reactants and promote the SN2 reaction pathway. The choice of solvent can also impact the solubility of the base and the thiolate salt.

Q5: How can I minimize the formation of disulfide byproducts?

To minimize disulfide formation, it is essential to exclude oxygen from the reaction mixture. This can be achieved by:

• Degassing the solvent: Bubbling an inert gas like nitrogen or argon through the solvent before use.

• Working under an inert atmosphere: Maintaining a positive pressure of nitrogen or argon in the reaction vessel throughout the experiment.

Troubleshooting Guides

Problem 1: Low or no yield of the desired thioether.

Possible Causes:

• Ineffective deprotonation of the thiol: The base used may not be strong enough to fully deprotonate the methyl thioglycolate.

• Poor quality of the alkylating agent: The alkyl halide may have degraded or be unreactive.

• Incorrect reaction temperature: The temperature may be too low for the reaction to proceed at a reasonable rate.

• Precipitation of reactants: The thiolate salt or other reactants may not be soluble in the chosen solvent.

Suggested Solutions:

• Choice of Base: Switch to a stronger, non-nucleophilic base such as sodium hydride (NaH) or potassium carbonate (K2CO3).

• Reagent Quality: Ensure the alkylating agent is pure and reactive. If necessary, purify it before use.

• Temperature Optimization: Gradually increase the reaction temperature and monitor the progress by TLC or another suitable analytical technique.

• Solvent Selection: Choose a solvent that ensures the solubility of all reactants. A polar aprotic solvent like DMF is often a good choice.

Problem 2: Significant amount of disulfide byproduct detected.

Possible Cause:

• Presence of oxygen in the reaction: The thiol group of methyl thioglycolate is readily oxidized to a disulfide in the presence of air.

Suggested Solutions:

• Inert Atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere (nitrogen or argon).

• Degassed Solvents: Use solvents that have been thoroughly degassed prior to use.

• Fresh Reagents: Use freshly opened or purified methyl thioglycolate to minimize the presence of pre-existing disulfide impurities.

Problem 3: Evidence of ester hydrolysis (e.g., presence of thioglycolic acid or its salts).

Possible Causes:

• Use of a strong, nucleophilic base: Bases like sodium hydroxide can directly attack the ester carbonyl group.

• Presence of water in the reaction mixture: Water can facilitate the hydrolysis of the ester, especially under basic conditions.

• Prolonged reaction times at elevated temperatures: These conditions can promote ester hydrolysis.

Suggested Solutions:

• Base Selection: Use a non-nucleophilic base like potassium carbonate or a hindered organic base like triethylamine.

• Anhydrous Conditions: Use anhydrous solvents and ensure all glassware is thoroughly dried before use.

• Reaction Monitoring: Monitor the reaction closely and stop it as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.

Data Presentation

Table 1: General Comparison of Bases for S-alkylation of Methyl Thioglycolate

Base	Type	Relative Strength	Potential for Ester Hydrolysis	General Recommendation
Sodium Hydride (NaH)	Non-nucleophilic	Strong	Low	Recommended for efficient deprotonation.
Potassium Carbonate (K2CO3)	Non-nucleophilic	Moderate	Low	A good, milder alternative to NaH.
Triethylamine (Et3N)	Organic, hindered	Weak	Very Low	Useful when a mild, organic-soluble base is needed.
Sodium Hydroxide (NaOH)	Nucleophilic	Strong	High	Generally not recommended due to the high risk of ester hydrolysis.

Experimental Protocols

Representative Protocol for the Synthesis of S-Benzyl Methyl Thioglycolate

This protocol describes a general procedure for the S-alkylation of methyl thioglycolate with benzyl bromide using potassium carbonate as the base.

Materials:

• Methyl thioglycolate

• Benzyl bromide

• Potassium carbonate (anhydrous)

• Acetonitrile (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

• Standard glassware for workup and purification

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add anhydrous potassium carbonate (1.2 equivalents).

• Place the flask under an inert atmosphere of nitrogen or argon.

• Add anhydrous acetonitrile to the flask.

• To the stirred suspension, add methyl thioglycolate (1.0 equivalent) dropwise at room temperature.

• Stir the mixture for 15-20 minutes to allow for the formation of the thiolate.

• Slowly add benzyl bromide (1.1 equivalents) to the reaction mixture.

• Allow the reaction to stir at room temperature and monitor its progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically within a few hours), filter the reaction mixture to remove the potassium carbonate.

• Wash the solid residue with a small amount of acetonitrile.

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the pure S-benzyl methyl thioglycolate.

Visualizations

Caption: Main reaction pathway for thioether synthesis and competing side reactions.

Technical Support Center: Purification of Crude [Methylthio]acetate Reaction Mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of crude [Methylthio]acetate reaction mixtures.

Troubleshooting Guide

Encountering issues during the purification of [Methylthio]acetate is common. This guide outlines potential problems, their probable causes, and recommended solutions to streamline your workflow and enhance product purity and yield.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Purity of Final Product	- Incomplete reaction. - Inefficient removal of starting materials or byproducts. - Co-elution of impurities during chromatography. - Thermal decomposition during distillation.	- Monitor reaction completion using TLC or GC-MS before work-up. - Optimize the purification protocol (e.g., adjust solvent polarity in chromatography, perform multiple extractions). - Employ a different purification technique (e.g., switch from distillation to column chromatography). - For chromatography, try a different stationary phase or a more selective mobile phase.[1] - For distillation, use vacuum distillation to lower the boiling point and prevent decomposition.
Low Yield of Purified Product	- Product loss during extraction phases. - Adsorption of the product onto the stationary phase in chromatography. - Incomplete elution from the chromatography column. - Mechanical losses during transfers.	- Ensure proper phase separation during extractions; re-extract the aqueous phase. - Select a less adsorptive stationary phase or add a competitor to the mobile phase. - Increase the polarity of the elution solvent towards the end of the chromatographic run. - Minimize the number of transfer steps and ensure all equipment is properly rinsed.
Product Decomposition During Purification	- Presence of acidic or basic impurities. - High temperatures, especially for prolonged periods. - Exposure to air or moisture for sensitive compounds.	- Neutralize the crude reaction mixture before purification. - Utilize purification techniques that can be performed at room temperature, such as column chromatography. - If distillation is necessary, use vacuum to reduce the temperature. - Handle the material under an inert atmosphere (e.g., nitrogen or argon) if it is sensitive to oxidation.
Tailing of Peaks in Chromatographic Analysis (GC/HPLC)	- Interaction of the analyte with active sites on the column. - Overloading of the column. - Inappropriate mobile phase composition.	- Use a more inert column or deactivate the column. For GC, an FFAP phase has been used, but issues can arise.[2] - Reduce the amount of sample injected. - Optimize the mobile phase; for HPLC, this may involve adjusting the pH or solvent ratios.[3]
Presence of S,S-dimethyldithiocarbonate Impurity	- This can be a significant byproduct in certain synthetic routes, for instance, when using methyl chlorothiolformate.[4]	- Optimize reaction conditions to minimize its formation. - This impurity may be removed by careful column chromatography or fractional distillation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude [Methylthio]acetate?

A1: The most frequently employed purification techniques for [Methylthio]acetate and similar thioesters are column chromatography on silica gel and recrystallization.[5] Distillation, particularly under reduced pressure, can also be effective for liquid products. The choice of method depends on the scale of the reaction and the nature of the impurities.

Q2: How can I determine the optimal solvent system for column chromatography?

A2: Thin-Layer Chromatography (TLC) is an essential preliminary step to determine the ideal mobile phase for column chromatography.[1] The goal is to find a solvent system that provides good separation between your desired product and any impurities, ideally with the [Methylthio]acetate having an Rf value between 0.2 and 0.4.[1] A common starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate.[1]

Q3: My [Methylthio]acetate seems to be degrading on the silica gel column. What can I do?

A3: Thioesters can sometimes be sensitive to the acidic nature of standard silica gel. If you observe degradation, you can try neutralizing the silica gel by washing it with a dilute solution of a non-nucleophilic base (like triethylamine in your eluent) and then re-equilibrating with your mobile phase. Alternatively, using a different stationary phase such as neutral alumina might be beneficial.

Q4: What analytical techniques are suitable for assessing the purity of [Methylthio]acetate?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are powerful techniques for determining the purity of [Methylthio]acetate.[2][3][6] GC-MS is particularly useful for identifying volatile impurities.[6] Reverse-phase HPLC can also be employed for purity analysis.[3] For routine monitoring of a known synthesis, Gas Chromatography with a Flame Ionization Detector (GC-FID) can provide quantitative information on purity.

Q5: Are there any specific safety precautions I should take during the purification of [Methylthio]acetate?

A5: Yes. [Methylthio]acetate is a thioester and likely possesses an unpleasant odor. All manipulations should be carried out in a well-ventilated fume hood.[7] Standard personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn. Depending on the solvents used (e.g., flammable organic solvents), appropriate fire safety precautions must be in place.

Experimental Protocols

General Workflow for Purification

A general workflow for the purification of a crude [Methylthio]acetate reaction mixture is depicted below. The specific steps and conditions should be optimized based on the reaction scale and the impurities present.

General purification workflow for crude [Methylthio]acetate.

Detailed Methodology for Column Chromatography

This protocol provides a general guideline for the purification of [Methylthio]acetate using silica gel column chromatography.

1. Preparation of the Column:

• Select an appropriate size glass chromatography column.

• Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 9:1 Hexanes:Ethyl Acetate).[1]

• Pour the slurry into the column and allow the silica gel to pack under gravity or with gentle pressure, ensuring a uniform bed free of cracks.

• Drain the excess solvent until the solvent level is just above the silica gel surface.[1]

2. Sample Loading:

• Dissolve the crude [Methylthio]acetate in a minimal amount of the mobile phase or a suitable volatile solvent.

• Carefully apply the sample to the top of the silica gel bed.

3. Elution and Fraction Collection:

• Begin eluting the column with the initial mobile phase.

• Collect fractions in appropriately sized test tubes or flasks.

• Gradually increase the polarity of the mobile phase (gradient elution) as needed to elute the desired compound.

4. Analysis of Fractions:

• Analyze the collected fractions by TLC or GC to identify those containing the pure product.

• Combine the pure fractions.

5. Product Isolation:

• Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified [Methylthio]acetate.

Decision Tree for Purification Strategy Selection

The choice of purification strategy can be guided by the properties of the crude product and the nature of the impurities.

Decision tree for selecting a purification strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. methyl(methylthio)acetate need help quickly - Chromatography Forum [chromforum.org]
• 3. Methyl (methylthio)acetate | SIELC Technologies [sielc.com]
• 4. Combinatorial approach to flavor analysis. 1. Preparation and characterization of a S-methyl thioester library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

Common impurities found in commercial methyl (methylthio)acetate and how to remove them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial methyl (methylthio)acetate. The information is presented in a question-and-answer format to directly address common issues related to impurities and their removal.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might find in my commercial batch of methyl (methylthio)acetate?

A1: Commercial methyl (methylthio)acetate can contain several types of impurities depending on its synthetic route. Common impurities include:

• Unreacted Starting Materials: These can include methyl chloroacetate, sodium thiomethoxide, (methylthio)acetic acid, and methanol.

• Residual Solvents: Solvents used during synthesis or purification, such as methanol or other organic solvents, may be present. For instance, methyl chloroacetate can sometimes be found as a residual solvent.[1]

• Byproducts of Synthesis: Inorganic salts like sodium chloride are common byproducts from certain synthetic pathways.

• Oxidation Products: The sulfur atom in methyl (methylthio)acetate is susceptible to oxidation, which can lead to the formation of the corresponding sulfoxide (methyl (methylsulfinyl)acetate).

Q2: I suspect my methyl (methylthio)acetate is impure. How can I identify the impurities?

A2: Several analytical techniques can be employed for impurity profiling:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile impurities. It can be used to detect unreacted starting materials, residual solvents, and some byproducts.

• High-Performance Liquid Chromatography (HPLC): HPLC is suitable for separating less volatile impurities and can be coupled with various detectors for identification and quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can help identify and quantify impurities by comparing the sample's spectrum to that of a pure standard.

• Karl Fischer Titration: This method is specifically used to quantify water content.

Q3: My reaction is sensitive to water. How can I remove residual water from methyl (methylthio)acetate?

A3: To remove water from methyl (methylthio)acetate, you can use the following methods:

• Washing with Saturated Aqueous Sodium Chloride (Brine): This is a common laboratory practice to remove the bulk of dissolved water from an organic solution.[2][3] The high salt concentration in the brine draws water out of the organic phase.

• Drying with Anhydrous Inorganic Salts: After a brine wash, residual traces of water can be removed by treating the organic solution with a solid drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[3]

• Azeotropic Distillation: For larger quantities, azeotropic distillation with a suitable solvent can be an effective method for water removal.

Troubleshooting Guides

Problem 1: My experiments are giving inconsistent results, and I suspect acidic impurities in my methyl (methylthio)acetate.

• Possible Cause: The presence of unreacted acidic starting materials like (methylthio)acetic acid or chloroacetic acid from the synthesis of precursors.

• Troubleshooting Steps:

  • Detection: The presence of acidic impurities can be confirmed by pH testing of a washed sample or by analytical methods such as HPLC.

  • Removal Protocol:

    • Dissolve the methyl (methylthio)acetate in a water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate).

    • Wash the organic solution with a saturated sodium bicarbonate (NaHCO₃) or dilute sodium carbonate (Na₂CO₃) solution to neutralize and remove acidic impurities.[4]

    • Separate the organic layer.

    • Wash the organic layer with water and then with brine to remove any remaining aqueous base and dissolved water.[2][3]

    • Dry the organic layer over an anhydrous salt like MgSO₄ or Na₂SO₄.[3]

    • Remove the solvent under reduced pressure.

    • For higher purity, fractional distillation under reduced pressure can be performed.

Problem 2: I have identified unreacted methyl chloroacetate in my batch.

• Possible Cause: Incomplete reaction during the synthesis of methyl (methylthio)acetate.

• Troubleshooting Steps:

  • Detection: GC-MS is a suitable method for detecting and quantifying residual methyl chloroacetate.

  • Removal Protocol:

    • Fractional Distillation: Due to the difference in boiling points between methyl (methylthio)acetate (boiling point approx. 165-167 °C at atmospheric pressure) and methyl chloroacetate (boiling point approx. 129-131 °C), fractional distillation under reduced pressure is an effective method for separation.

Problem 3: My product appears slightly yellow and I suspect oxidation.

• Possible Cause: The thioether group in methyl (methylthio)acetate can be oxidized to a sulfoxide, which can sometimes impart a yellowish color.

• Troubleshooting Steps:

  • Detection: The presence of the sulfoxide can be detected by HPLC or NMR spectroscopy.

  • Removal Protocol:

    • Chromatography: Column chromatography on silica gel can be used to separate the more polar sulfoxide from the less polar methyl (methylthio)acetate.

    • Prevention: To prevent further oxidation, store methyl (methylthio)acetate in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), and at a low temperature (2-8°C).

Summary of Impurities and Removal Methods

Impurity	Potential Source	Recommended Removal Method
(Methylthio)acetic acid	Unreacted starting material	Wash with saturated NaHCO₃ or dilute Na₂CO₃ solution.
Methyl chloroacetate	Unreacted starting material	Fractional distillation under reduced pressure.
Methanol	Unreacted starting material, residual solvent	Aqueous wash, followed by drying and distillation.
Sodium chloride	Byproduct of synthesis	Aqueous wash.
Water	From synthesis or atmospheric moisture	Wash with brine, dry with anhydrous salts (MgSO₄, Na₂SO₄).
Methyl (methylsulfinyl)acetate (Sulfoxide)	Oxidation of the final product	Column chromatography on silica gel.

Experimental Workflow for Impurity Troubleshooting

Caption: Troubleshooting and purification workflow for commercial methyl (methylthio)acetate.

References

• 1. Understanding Methyl Chloroacetate: Comprehensive Guide [highmountainco.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Isolation (Recovery) [chem.ualberta.ca]
• 4. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]

Why is my [Methylthio]acetate derivatization reaction not going to completion?

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with [Methylthio]acetate derivatization reactions.

Frequently Asked Questions (FAQs)

Q1: What is [Methylthio]acetate derivatization?

A1: [Methylthio]acetate derivatization is a chemical modification technique used to convert a thiol (-SH group) on a molecule of interest into a thioester derivative. This is typically done to improve the analyte's properties for chromatographic analysis, such as increasing its volatility for Gas Chromatography (GC) or enhancing its detectability for Liquid Chromatography (LC). The resulting derivative contains a methylthioacetate group (CH₃SCOCH₂-).

Q2: Why is my [Methylthio]acetate derivatization reaction not going to completion?

A2: Incomplete derivatization can be caused by a number of factors, including suboptimal reaction conditions (pH, temperature, time), reagent degradation, the presence of interfering substances, or inherent properties of your analyte. The troubleshooting guide below provides a detailed breakdown of potential causes and solutions.

Q3: What are the critical parameters to control for a successful derivatization?

A3: Key parameters include the pH of the reaction mixture, the molar ratio of derivatizing reagent to your analyte, reaction temperature, and reaction time. The absence of water is also critical for many derivatization reagents.[1]

Troubleshooting Guide: Incomplete [Methylthio]acetate Derivatization

An incomplete derivatization reaction can manifest as low product yield, the presence of unreacted starting material, or the formation of unwanted side products. This guide will help you diagnose and resolve these common issues.

Problem 1: Low or No Derivative Peak in Chromatogram

This is the most common indicator of an incomplete or failed derivatization reaction.

Potential Cause	Recommended Solution
Suboptimal pH	The reactivity of the thiol group is highly dependent on pH. The thiolate anion (R-S⁻) is the nucleophilic species that attacks the derivatizing reagent. Ensure the reaction buffer is at the optimal pH to facilitate thiolate formation without degrading the reagent or analyte. For many thiol derivatizations, a slightly basic pH is required.[2]
Reagent Degradation	Derivatization reagents can be sensitive to moisture and light. Ensure your reagent is fresh and has been stored under the recommended conditions (e.g., in a desiccator, protected from light). Prepare fresh solutions of the reagent before each experiment.
Insufficient Reagent	A sufficient molar excess of the derivatizing reagent is crucial to drive the reaction to completion. A general starting point is a 2:1 to 10:1 molar ratio of reagent to analyte. This may need to be optimized depending on the reactivity of your specific thiol.
Presence of Water	Many derivatizing reagents, such as those used in silylation or acylation, are deactivated by water.[1] Ensure all glassware is thoroughly dried and use anhydrous solvents if your protocol specifies it.
Low Reaction Temperature	Some derivatization reactions require heating to proceed at an adequate rate. If you are performing the reaction at room temperature, consider increasing the temperature (e.g., to 60-70°C) and monitoring the reaction progress.[1]
Insufficient Reaction Time	The reaction may simply need more time to reach completion. Extend the reaction time and analyze aliquots at different time points to determine the optimal duration.
Analyte Degradation	The reaction conditions (e.g., high temperature, extreme pH) may be degrading your analyte of interest. Assess the stability of your analyte under the derivatization conditions.
Oxidation of Thiols	Thiols can be easily oxidized to disulfides, which will not react with the derivatizing reagent. Consider adding a small amount of an antioxidant like EDTA to prevent this, especially if your sample requires significant handling before derivatization.[3]

Problem 2: Presence of Unwanted Side-Product Peaks

The appearance of unexpected peaks in your chromatogram can indicate side reactions are occurring.

Potential Cause	Recommended Solution
Reaction with Interfering Species	Other nucleophilic functional groups in your sample matrix (e.g., alcohols, amines) may also react with the derivatizing reagent.[4] A sample cleanup step (e.g., Solid Phase Extraction - SPE) prior to derivatization may be necessary to remove interfering compounds.
Hydrolysis of the Derivative	If water is present, the newly formed thioester derivative may be susceptible to hydrolysis, leading to the reappearance of the starting material. Ensure anhydrous conditions are maintained throughout the reaction and sample analysis.
Reagent-Related Artifacts	The derivatizing reagent itself or its byproducts may be chromatographically active. Always run a reagent blank (all reaction components except the analyte) to identify any peaks originating from the reagent.

Experimental Protocols

Below are generalized protocols for common methods of synthesizing thioesters, which are analogous to [Methylthio]acetate derivatives. Note: These are starting points and may require optimization for your specific analyte.

Protocol 1: Acylation of a Thiol using Acetic Anhydride

This protocol is for the formation of a simple thioacetate and would need modification with a methylthio-functionalized acylating agent for your specific derivatization.

• Sample Preparation: Dissolve a known amount of your thiol-containing analyte in an appropriate anhydrous solvent (e.g., dichloromethane, acetonitrile).

• Reagent Addition: Add a 5 to 10-fold molar excess of acetic anhydride.

• Catalyst Addition: Add a catalytic amount of a base such as pyridine or 4-dimethylaminopyridine (DMAP).[1] Pyridine is often used as both a catalyst and a solvent.

• Reaction: Cap the reaction vial tightly and heat at 60°C for 30 minutes. The optimal time and temperature should be determined empirically.[1]

• Reaction Quench (Optional): Add a small amount of methanol to react with any excess acetic anhydride.

• Sample Analysis: Dilute the reaction mixture with an appropriate solvent and inject it into the chromatograph.

Protocol 2: Derivatization using a Coupling Agent (DCC/EDCI)

This method is suitable for forming a thioester from a thiol and a carboxylic acid (in this case, methylthioacetic acid).

• Sample Preparation: Dissolve your thiol-containing analyte and a 1.5-fold molar excess of methylthioacetic acid in an anhydrous solvent like dichloromethane.

• Coupling Agent Addition: To the solution, add a 1.5-fold molar excess of a coupling agent such as N,N'-Dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDCI).[5]

• Reaction: Stir the reaction mixture at room temperature for 2-24 hours. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Work-up: If using DCC, the dicyclohexylurea byproduct will precipitate and can be removed by filtration. If using EDCI, a simple aqueous wash can remove the urea byproduct.

• Sample Analysis: The organic phase containing the derivatized analyte can then be dried and prepared for chromatographic analysis.

Visualizations

General Workflow for Thiol Derivatization

Caption: A generalized workflow for the [Methylthio]acetate derivatization of a thiol-containing analyte.

Troubleshooting Logic for Incomplete Derivatization

Caption: A decision tree for troubleshooting an incomplete [Methylthio]acetate derivatization reaction.

References

• 1. web.gps.caltech.edu [web.gps.caltech.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Acidic Derivatization of Thiols Using Diethyl 2-Methylenemalonate: Thiol-Michael Addition Click Reaction for Simultaneous Analysis of Cysteine and Cystine in Culture Media Using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application - PMC [pmc.ncbi.nlm.nih.gov]

Addressing solubility issues of [Methylthio]acetate in aqueous reaction media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with [Methylthio]acetate and its related compounds in aqueous reaction media.

Important Note on Compound Identification

It is crucial to correctly identify the specific isomer of [Methylthio]acetate you are working with, as their properties, including water solubility, differ. The two common isomers are:

• Methyl (methylthio)acetate (CAS: 16630-66-3): Also known as Methyl 2-(methylthio)acetate. This compound is reported to be insoluble in water.[1][2]

• S-Methyl thioacetate (CAS: 1534-08-3): An organosulfur compound that is also referred to as Methylthioacetate.[3] It has an estimated water solubility of approximately 80,120 mg/L at 25°C.[4][5]

This guide will primarily focus on addressing the significant solubility challenges of Methyl (methylthio)acetate in aqueous media, while also providing relevant information for S-Methyl thioacetate.

Troubleshooting Guide

Issue: Precipitate Formation When Adding [Methylthio]acetate to Water

If you observe immediate precipitation or an oily layer forming upon adding Methyl (methylthio)acetate to your aqueous reaction mixture, this is due to its low water solubility.[1][2][6]

Troubleshooting Workflow

Caption: Troubleshooting logic for precipitation issues.

Solutions:

• Co-solvent Miscibility: Methyl (methylthio)acetate is soluble in organic solvents such as ethanol.[1][6] Introducing a water-miscible co-solvent can significantly enhance its solubility in the reaction mixture.

  • Recommended Co-solvents: Ethanol, Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF).

  • Procedure:

    • Prepare a concentrated stock solution of Methyl (methylthio)acetate in your chosen co-solvent (e.g., 100 mM in DMSO).

    • Add the stock solution dropwise to your vigorously stirred aqueous reaction buffer.

    • Ensure the final concentration of the co-solvent in the aqueous media is as low as possible to avoid interfering with your reaction. It is advisable to run a solvent tolerance control experiment.

• Use of Surfactants: For applications where organic solvents are not suitable, a surfactant can be used to create a stable dispersion or micellar solution.

  • Recommended Surfactants: Tween® 20, Triton™ X-100.

  • Procedure:

    • Prepare your aqueous buffer containing the surfactant at a concentration above its critical micelle concentration (CMC).

    • Add the Methyl (methylthio)acetate directly to the surfactant-containing buffer with vigorous stirring.

Frequently Asked Questions (FAQs)

Q1: What is the expected water solubility of Methyl (methylthio)acetate?

A1: Methyl (methylthio)acetate is generally reported as insoluble in water.[1][2] One source provides an estimated solubility of 40,590 mg/L at 25°C, though this should be treated as an estimate.[7]

Q2: How does temperature affect the solubility of Methyl (methylthio)acetate?

A2: For most compounds, solubility increases with temperature. However, given the low boiling point of Methyl (methylthio)acetate (49-51°C at 12 mmHg), excessive heating in an open system may lead to evaporation.[1] If your experimental setup allows, gentle warming with stirring may aid dissolution in a co-solvent system.

Q3: Are there any biocompatible methods to solubilize Methyl (methylthio)acetate for cell-based assays?

A3: For cell-based assays, it is crucial to minimize solvent-induced toxicity. Using DMSO as a co-solvent is a common practice. Prepare a high-concentration stock solution in DMSO and then dilute it into the cell culture medium, ensuring the final DMSO concentration is typically below 0.5% (v/v) to minimize cytotoxicity. Always include a vehicle control (medium with the same concentration of DMSO) in your experimental design.

Q4: Can I use S-Methyl thioacetate as a more soluble alternative?

A4: S-Methyl thioacetate has a higher estimated water solubility (approximately 80,120 mg/L at 25°C) and may be a suitable alternative if its chemical properties are compatible with your experimental goals.[4][5] However, it is a different chemical entity with potentially different reactivity and biological effects.

Data Presentation

Table 1: Solubility Data for [Methylthio]acetate Isomers

Compound	CAS Number	Molecular Formula	Water Solubility	Reference
Methyl (methylthio)acetate	16630-66-3	C₄H₈O₂S	Insoluble	[1][2]
~ 40.6 g/L at 25°C (estimated)	[7]
S-Methyl thioacetate	1534-08-3	C₃H₆OS	~ 80.1 g/L at 25°C (estimated)	[4][5]
26.8 g/L (predicted)	[4][8]

Table 2: Physical Properties of Methyl (methylthio)acetate

Property	Value	Reference
Appearance	Clear, colorless liquid	[1][2]
Odor	Fruity, pungent	[1][2]
Density	1.11 g/mL at 25°C	[9]
Boiling Point	49-51°C at 12 mmHg	[1]
Flash Point	60°C (closed cup)	[9]

Experimental Protocols

Protocol for Preparing an Aqueous Solution of Methyl (methylthio)acetate using a Co-solvent

This protocol describes the preparation of a 1 mM aqueous solution of Methyl (methylthio)acetate using DMSO as a co-solvent, with a final DMSO concentration of 1%.

Experimental Workflow Diagram

Caption: Workflow for preparing an aqueous solution with a co-solvent.

Materials:

• Methyl (methylthio)acetate (CAS: 16630-66-3)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Aqueous buffer of choice (e.g., PBS, TRIS)

• Microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Prepare a 100 mM Stock Solution in DMSO:

  • The molecular weight of Methyl (methylthio)acetate is 120.17 g/mol .

  • To prepare 1 mL of a 100 mM stock solution, weigh out 12.017 mg of Methyl (methylthio)acetate.

  • Add the weighed compound to a microcentrifuge tube.

  • Add DMSO to a final volume of 1 mL. Vortex until fully dissolved. This is your 100x stock solution.

• Prepare the 1 mM Aqueous Working Solution:

  • In a new microcentrifuge tube, add 990 µL of your desired aqueous buffer.

  • Add 10 µL of the 100 mM stock solution to the buffer.

  • Immediately vortex the solution vigorously for 10-15 seconds to ensure rapid and uniform mixing.

• Final Solution:

  • You now have a 1 mM solution of Methyl (methylthio)acetate in your aqueous buffer with a final DMSO concentration of 1% (v/v).

  • Visually inspect the solution for any signs of precipitation. If the solution is not clear, consider lowering the final concentration of Methyl (methylthio)acetate.

References

• 1. Methyl (methylthio)acetate | C4H8O2S | CID 85522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. S-Methyl thioacetate | C3H6OS | CID 73750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hmdb.ca [hmdb.ca]
• 5. methyl thioacetate, 1534-08-3 [thegoodscentscompany.com]
• 6. CAS 16630-66-3: Methyl (methylthio)acetate | CymitQuimica [cymitquimica.com]
• 7. methyl 2-(methyl thio) acetate, 16630-66-3 [thegoodscentscompany.com]
• 8. Showing Compound S-Methyl thioacetate (FDB003209) - FooDB [foodb.ca]
• 9. Methyl (methylthio)acetate FG 16630-66-3 [sigmaaldrich.com]

How to monitor the progress of a reaction involving ethyl chloro(methylthio)acetate by TLC

Technical Support Center: Monitoring Reactions of Ethyl Chloro(methylthio)acetate by TLC

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for monitoring the progress of chemical reactions involving ethyl chloro(methylthio)acetate using thin-layer chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: Why is TLC the recommended method for monitoring my reaction with ethyl chloro(methylthio)acetate?

A1: Thin-layer chromatography (TLC) is a rapid, simple, and cost-effective analytical technique ideal for real-time reaction monitoring.[1] It allows you to quickly determine the consumption of the starting material, the formation of the product, and the presence of any side products, using only a minuscule amount of the reaction mixture.[2][3]

Q2: What is a suitable starting eluent system for TLC analysis of ethyl chloro(methylthio)acetate?

A2: A good starting point for many moderately polar organic compounds is a mixture of ethyl acetate and a non-polar solvent like hexane.[4] We recommend beginning with a 20% ethyl acetate in hexane solution (v/v). You can then adjust the ratio to achieve optimal separation, where the starting material has a retention factor (Rƒ) of approximately 0.3-0.5.[5][6]

Q3: How can I visualize the spots on the TLC plate? My compound is not colored.

A3: Since ethyl chloro(methylthio)acetate and its likely products are colorless, visualization techniques are necessary. A multi-step approach is recommended:

• UV Light (Non-destructive): First, view the dried plate under a short-wave (254 nm) UV lamp.[7] Compounds with UV-active chromophores will appear as dark spots on the fluorescent green background. Circle any visible spots with a pencil.[8]

• Potassium Permanganate Stain (Destructive): This is an excellent general stain for compounds that can be oxidized, including thioethers (sulfur-containing compounds).[9][10] Upon gentle heating, spots will appear as yellow-brown against a purple background.

• Iodine Chamber (Semi-destructive): An iodine chamber can also be effective for visualizing sulfur-containing compounds, which often form yellow-brown complexes with iodine vapor.[9][11][12]

Q4: What do the Rƒ values mean and how do I use them to interpret the reaction's progress?

A4: The retention factor (Rƒ) is the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[1] A lower Rƒ value indicates a more polar compound, while a higher Rƒ value indicates a less polar one. As the reaction proceeds, you should observe the spot corresponding to your starting material (ethyl chloro(methylthio)acetate) diminish in intensity while a new spot, corresponding to your product, appears and intensifies.[13] A "co-spot," where both starting material and reaction mixture are spotted in the same lane, can help confirm if the starting material is fully consumed, especially if the Rƒ values are very close.[6]

Experimental Protocol: TLC Monitoring

This section provides a detailed methodology for monitoring a reaction involving ethyl chloro(methylthio)acetate.

1. Preparation of the TLC Chamber:

• Pour your chosen eluent (e.g., 20% ethyl acetate in hexane) into a developing chamber to a depth of about 0.5 cm.

• Place a piece of filter paper inside, leaning against the chamber wall, to saturate the chamber atmosphere with solvent vapor. This ensures a uniform solvent front.[14]

• Cover the chamber and let it equilibrate for 5-10 minutes.

2. Preparation of the TLC Plate:

• Using a pencil, gently draw a straight line (the origin) about 1 cm from the bottom of a silica gel TLC plate.

• Mark three small, equidistant points on this line for spotting: "SM" (Starting Material), "CO" (Co-spot), and "RXN" (Reaction Mixture).[6]

3. Spotting the Plate:

• Prepare a dilute solution of your starting material (ethyl chloro(methylthio)acetate) in a volatile solvent (e.g., ethyl acetate).

• Using a capillary tube, apply a small spot of this solution onto the "SM" mark. The spot should be no more than 1-2 mm in diameter.[7]

• Carefully withdraw a small aliquot from your reaction vessel using a capillary tube.

• Spot the reaction mixture onto the "RXN" mark.

• For the "CO" lane, first spot the starting material, and then carefully spot the reaction mixture directly on top of it.[6]

• Ensure the solvent from each spot has fully evaporated before proceeding.

4. Developing the Plate:

• Carefully place the spotted TLC plate into the equilibrated chamber, ensuring the origin line is above the solvent level.[13]

• Cover the chamber and allow the solvent to ascend the plate via capillary action.

• When the solvent front is about 1 cm from the top of the plate, remove it from the chamber and immediately mark the solvent front with a pencil.[14]

5. Visualization and Analysis:

• Allow the eluent to completely evaporate from the plate in a fume hood.

• Visualize the plate using UV light and circle any spots.

• Proceed with a chemical stain (e.g., potassium permanganate) by quickly dipping the plate in the staining solution, wiping the back, and gently heating with a heat gun until spots appear.[3][8]

• Calculate the Rƒ values for the starting material and product spots.

Data Presentation: Representative Rƒ Values

The following table provides representative Rƒ values for monitoring a hypothetical nucleophilic substitution reaction where ethyl chloro(methylthio)acetate is the starting material. Actual values will depend on the specific nucleophile and reaction conditions.

Compound	Function	Expected Polarity	Representative Rƒ Value (20% EtOAc/Hexane)
Ethyl chloro(methylthio)acetate	Starting Material	Moderate	~ 0.50
Product (e.g., with an amine nucleophile)	Product	Higher	~ 0.30
Ethyl (methylthio)acetate	Potential Impurity/Byproduct	Lower	~ 0.65

Note: These are illustrative values. The polarity of the product will determine its Rƒ relative to the starting material.

Troubleshooting Guide

Problem 1: All my spots are streaked or elongated.

• Cause: The sample is too concentrated (overloaded).[13][15]

• Solution: Dilute your reaction mixture sample with more solvent before spotting it on the TLC plate. If your compound is acidic or basic, streaking can also occur.[7] Try adding a small amount (0.1-1%) of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to your eluent system.[15]

Problem 2: My spots are not visible under UV light.

• Cause: The compound does not contain a UV-active chromophore.[15]

• Solution: This is not unusual. Proceed directly to chemical staining methods like potassium permanganate or an iodine chamber, which are generally effective for a wider range of organic compounds, including thioethers.[9]

Problem 3: All spots remained at the origin (Rƒ ≈ 0).

• Cause: The eluent is not polar enough to move the compounds up the plate.[15]

• Solution: Increase the polarity of your eluent system. For an ethyl acetate/hexane mixture, increase the proportion of ethyl acetate (e.g., try 30% or 40% ethyl acetate).[4]

Problem 4: All spots ran to the top of the plate with the solvent front (Rƒ ≈ 1).

• Cause: The eluent is too polar.[15]

• Solution: Decrease the polarity of your eluent system. Reduce the proportion of ethyl acetate in your mixture (e.g., try 10% ethyl acetate in hexane).[4]

Problem 5: The solvent front is running unevenly.

• Cause: The TLC plate may be chipped at the bottom, or the chamber is not properly saturated with solvent vapor.[7][13]

• Solution: Ensure the bottom edge of the plate is smooth and even. Always use a filter paper wick in a covered chamber and allow it to equilibrate before placing the plate inside.[14]

Workflow Diagram

The following diagram illustrates the logical workflow for monitoring a reaction using TLC.

References

• 1. benchchem.com [benchchem.com]
• 2. bnorthrop.faculty.wesleyan.edu [bnorthrop.faculty.wesleyan.edu]
• 3. youtube.com [youtube.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. m.youtube.com [m.youtube.com]
• 8. rsc.org [rsc.org]
• 9. TLC stains [reachdevices.com]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. bitesizebio.com [bitesizebio.com]
• 14. epfl.ch [epfl.ch]
• 15. silicycle.com [silicycle.com]

Optimizing a design of experiments (DoE) approach for a method involving [Methylthio]acetate

Technical Support Center: Optimizing DoE for Methods Involving [Methylthio]acetate

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing a Design of Experiments (DoE) approach for methods involving [Methylthio]acetate. Find answers to frequently asked questions and detailed troubleshooting guides to enhance your experimental design and outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My initial screening DoE for a reaction involving [Methylthio]acetate yielded no significant factors. What are the likely causes and next steps?

A1: Several factors could lead to a screening design with no significant effects. Here’s a troubleshooting guide:

• Inappropriate Factor Ranges: The selected ranges for your factors (e.g., temperature, catalyst concentration, reaction time) might be too narrow, placing your entire experiment in a flat region of the response surface.

  • Solution: Widen the ranges of your factors based on literature review or preliminary one-factor-at-a-time (OFAT) experiments.[1][2] Consider expanding the design space to capture potential curvatures.

• High Variability (Noise): Sulfur-containing compounds can be prone to analytical variability.[3] If the experimental noise is high, it can mask the true effects of the factors.

  • Solution: Review your analytical method for sources of error. Ensure consistent sample preparation and analysis. Techniques like gas chromatography-tandem mass spectrometry (GC-MS/MS) can offer high selectivity and sensitivity.[4][5] Consider adding center points to your design to get a better estimate of process variability.

• Incorrect Responses Measured: The chosen response variable (e.g., yield, purity) may not be the most sensitive indicator of change for the factors being studied.

  • Solution: Consider measuring multiple responses. For instance, in addition to yield, analyze for the formation of key byproducts.

• Interaction Effects: Significant interactions between factors might be canceling out the main effects.

  • Solution: If you used a screening design that only estimates main effects (like a fractional factorial), consider augmenting it to a design that can estimate two-factor interactions (like a full factorial or a response surface design).[6]

Q2: I'm observing poor reproducibility in my DoE runs for the synthesis of [Methylthio]acetate. How can I improve this?

A2: Poor reproducibility can stem from several sources. Follow these steps to identify and address the issue:

• Standardize Starting Materials: Ensure the purity and consistency of your reactants, such as the source of the methylthio group and the acetate precursor. Impurities can act as inhibitors or catalysts, leading to variable results.

• Control Reaction Conditions Tightly:

  • Temperature: Use a calibrated and stable heating/cooling system. Small temperature fluctuations can significantly impact reaction kinetics.

  • Atmosphere: Sulfur compounds can be sensitive to oxidation.[7] Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) if necessary.

• Consistent Sampling and Quenching: Define a strict protocol for taking samples and quenching the reaction to halt it at a precise time.

• Robust Analytical Method: As mentioned in Q1, the analytical method is a common source of variability. Validate your method for precision, accuracy, and robustness.[8]

  • A user on a chromatography forum reported issues with peak tailing and loss of response when analyzing methyl(methylthio)acetate on an FFAP column, suggesting potential column degradation or interaction with the sulfur compound.[9] This highlights the importance of selecting a suitable and stable analytical column.

Q3: What are the critical factors to consider when designing a DoE for a [Methylthio]acetate synthesis or purification process?

A3: The critical factors will depend on the specific reaction or process. However, a general starting point for a synthesis reaction, such as an esterification, would include:

• Reactant Molar Ratio: The ratio of the methylthio source to the acetate source.

• Catalyst Type and Concentration: The choice of catalyst (e.g., sulfuric acid, an ion exchange resin) and its concentration can significantly influence reaction rate and selectivity.[10][11]

• Temperature: Affects reaction kinetics and equilibrium.

• Reaction Time: Crucial for determining the point of maximum conversion and minimizing byproduct formation.

• Solvent: The choice of solvent can impact reactant solubility, reaction rate, and selectivity.[12][13]

For a purification process (e.g., distillation or extraction), consider:

• Temperature/Pressure: Key parameters for distillation.[11]

• Solvent/Mobile Phase Composition: For chromatography or extraction.

• Flow Rate: In chromatographic separations.

• pH: Can influence the stability and charge state of the molecule.

A Plackett-Burman design is often a good starting point for screening a large number of factors to identify the most significant ones.[14]

Q4: How do I choose the appropriate DoE model (e.g., screening, response surface)?

A4: The choice of model depends on the stage of your optimization process.

• Screening Designs (e.g., Factorial, Plackett-Burman): Use these at the beginning of your investigation when you have many potential factors and want to identify the vital few that have the most significant impact on the response.[6][8]

• Response Surface Methodology (RSM) (e.g., Box-Behnken, Central Composite Design): Once you have identified the significant factors, use RSM to optimize the process.[10][15][16][17][18][19] These designs allow you to model curvature in the response surface and find the optimal settings for your factors.[6]

The logical flow is to first screen to identify key factors and then use an optimization design to fine-tune those factors.

Experimental Protocols & Data Presentation

Protocol 1: Screening for Significant Factors in [Methylthio]acetate Synthesis using a Fractional Factorial Design

This protocol outlines a general approach. Specific factor levels should be determined based on prior knowledge of the reaction.

• Factor Identification: Brainstorm potential factors influencing the reaction yield and purity. For an esterification, this could include: Reactant A concentration, Reactant B concentration, Catalyst Load, Temperature, and Reaction Time.

• Level Selection: For each factor, choose a high (+) and a low (-) level. These levels should be far enough apart to expect a detectable effect but within a range that is chemically reasonable.

• Design Selection: Choose a fractional factorial design appropriate for the number of factors. For 5 factors, a 2^(5-1) design (16 runs) is a common choice.

• Randomization: Randomize the order of the experimental runs to minimize the impact of time-dependent variables.

• Execution: Perform each experimental run according to the design matrix. Carefully control all non-varied parameters.

• Analysis: After collecting the data (e.g., % yield), analyze the results using statistical software. Identify the main effects and significant interactions.

Data Presentation: Example Screening Design Results

Run	Factor A	Factor B	Factor C	Factor D	Factor E	Yield (%)
1	-1	-1	-1	-1	+1	65.2
2	+1	-1	-1	-1	-1	78.9
3	-1	+1	-1	-1	-1	68.5
4	+1	+1	-1	-1	+1	82.1
...	...	...	...	...	...	...
16	+1	+1	+1	+1	+1	91.3

Factors are coded as -1 for the low level and +1 for the high level.

Protocol 2: Optimization of [Methylthio]acetate Synthesis using Response Surface Methodology (Box-Behnken Design)

This protocol assumes you have identified the 3 most significant factors from your screening experiment (e.g., Temperature, Catalyst Load, Time).

• Factor and Level Selection: Choose three levels (low, middle, high) for each of the significant factors.

• Design Selection: Use a Box-Behnken design for the three factors. This will typically involve 15 experimental runs, including 3 center points.

• Execution: Perform the randomized experimental runs as dictated by the design matrix.

• Modeling: Fit the experimental data to a quadratic model.

• Analysis: Analyze the model to determine the optimal conditions. This includes examining contour plots and the desirability function. A study on methyl acetate synthesis successfully used a Box-Behnken design to optimize parameters like microwave power, catalyst concentration, reactant ratio, and time.[10][20]

Data Presentation: Example Box-Behnken Design and ANOVA Table

Experimental Design Matrix

Run	Temperature (°C)	Catalyst (mol%)	Time (h)	Yield (%)
1	60	1.0	2	75.6
2	80	1.0	2	88.2
3	60	2.0	2	81.3
...	...	...	...	...

| 15 | 70 | 1.5 | 4 | 92.5 |

ANOVA for Response Surface Quadratic Model

Source	Sum of Squares	df	Mean Square	F-value	p-value
Model	125.4	9	13.93	35.1	< 0.0001
A-Temp	45.2	1	45.20	113.8	< 0.0001
B-Catalyst	21.8	1	21.80	54.9	< 0.0001
...	...	...	...	...	...
Lack of Fit	1.2	3	0.40	2.5	0.2458

| Residual | 0.8 | 2 | 0.40 | | |

A non-significant lack of fit (p > 0.05) indicates that the model fits the data well.

Visualizations

Caption: A typical workflow for optimizing a process using a sequential DoE approach.

Caption: A logical decision tree for troubleshooting a DoE screening experiment with no significant factors.

References

• 1. synthace.com [synthace.com]
• 2. youtube.com [youtube.com]
• 3. Biological sulphur-containing compounds - Analytical challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of an analytical method involving thiol methylation for the analysis of pentachlorothiophenol in food using gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new analytical method to measure S-methyl-l-methionine in grape juice reveals the influence of yeast on dimethyl sulfide production during fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Using design of experiments to guide genetic optimization of engineered metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. 10 Important Tips to Develop a Robust Test Method for GMP Testing of Biopharmaceuticals | Scientist.com [app.scientist.com]
• 9. methyl(methylthio)acetate need help quickly - Chromatography Forum [chromforum.org]
• 10. journal.uctm.edu [journal.uctm.edu]
• 11. EP0105885A1 - Process for the preparation of methyl acetate. - Google Patents [patents.google.com]
• 12. [PDF] The application of design of experiments (DoE) reaction optimisation and solvent selection in the development of new synthetic chemistry. | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Design of experiments (DoE) to develop and to optimize extraction of psychoactive substances - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. Application of Response Surface Methodology to Optimize the Extraction Process of Bioactive Compounds Obtained from Coffee Silverskin | MDPI [mdpi.com]
• 16. Response surface methodology as a tool to optimize the extraction of bioactive compounds from plant sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Optimization of culture conditions by response surface methodology for production of extracellular esterase from <i>Serratia</i> sp. EST-4 - Journal of King Saud University - Science [jksus.org]
• 18. Response surface optimization for recovery of polyphenols and carotenoids from leaves of Centella asiatica using an ethanol‐based solvent system - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Response Surface Methodology as an Approach for Optimization of the Synthesis of 1-(2-Aminoethyl)-2-imidazolidone [scirp.org]
• 20. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Thiol Alkylating Agents: [Methylthio]acetate Modification and Beyond

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of common thiol alkylating agents used in proteomics, drug development, and biochemical research. While the term "[Methylthio]acetate" typically refers to the chemical product of a reaction, this guide will focus on the reagent used to introduce a methylthio group, S-methyl methanethiosulfonate (MMTS), and compare its performance and characteristics against other widely used irreversible alkylating agents: Iodoacetamide (IAM), Iodoacetic Acid (IAA), and N-Ethylmaleimide (NEM).

The modification of cysteine residues is a critical step in many experimental workflows, primarily to prevent the formation or reformation of disulfide bonds, ensuring proteins remain in a reduced and denatured state for analysis, particularly in mass spectrometry.[1][2] The choice of alkylating agent can significantly impact experimental outcomes due to differences in reactivity, specificity, and the nature of the resulting covalent bond.

Core Reaction Mechanisms: A Tale of Three Chemistries

The fundamental difference between these alkylating agents lies in their reaction mechanism with the nucleophilic thiolate anion (S⁻) of a cysteine residue.

• Haloacetates (Iodoacetamide & Iodoacetic Acid): These reagents react via a bimolecular nucleophilic substitution (SN2) reaction. The thiolate anion attacks the carbon atom adjacent to the iodine, displacing the iodide ion as a leaving group to form a stable and irreversible thioether bond.[3] This results in carbamidomethylation (IAM) or carboxymethylation (IAA) of the cysteine.[3]

• Maleimides (N-Ethylmaleimide): NEM reacts with thiols through a Michael-type addition reaction.[3][4] The thiolate anion attacks one of the double-bonded carbons of the maleimide ring, leading to the formation of a stable thioether linkage.[4][5] This reaction is highly efficient and rapid under near-neutral pH conditions.[4]

• Thiosulfonates (S-Methyl Methanethiosulfonate): MMTS modifies thiols through a thiol-disulfide exchange reaction. This process forms a mixed disulfide bond (a dithiomethane derivative) with the cysteine residue.[6] A key feature of this modification is its reversibility; the bond can be cleaved by reducing agents like DTT or 2-mercaptoethanol, which is advantageous for studies requiring temporary blockage of thiol groups.[6][7]

Caption: Reaction mechanisms of common thiol alkylating agents.

Quantitative Performance Comparison

The choice of an alkylating agent often depends on the specific experimental requirements, including pH, desired reaction speed, and whether reversibility is needed. The following table summarizes the key performance characteristics of each agent.

Feature	Iodoacetamide (IAM)	Iodoacetic Acid (IAA)	N-Ethylmaleimide (NEM)	S-Methyl Methanethiosulfonate (MMTS)
Reaction Type	SN2 Nucleophilic Substitution[3]	SN2 Nucleophilic Substitution[3]	Michael Addition[3]	Thiol-Disulfide Exchange[6]
Optimal pH	>7.5 (alkaline)[1]	>7.5 (alkaline)[1]	6.5 - 7.5 (neutral)[5]	Neutral to Alkaline
Reversibility	Irreversible[3]	Irreversible[3]	Irreversible[5]	Reversible (with reducing agents)[7]
Relative Reactivity	Moderate	Lower than IAM[8]	High (often faster than IAM)[3]	High, rapid reaction[6]
Selectivity	High for Cys; minor reaction with Met, His, Lys[9]	High for Cys; minor reaction with Met, His, Lys[9]	High for Cys at neutral pH; reacts with Lys, His at pH > 7.5[3][5]	High for thiols[7]
Mass Addition	+57.02 Da	+58.01 Da	+125.05 Da	+45.98 Da
Key Advantage	Widely used, stable modification	Adds a negative charge	Fast and highly efficient at neutral pH	Reversible modification, protects thiols[7]
Key Disadvantage	Can modify other residues[9]	Less reactive than IAM[8]	Can react with other residues at alkaline pH; adduct can be unstable[10][11]	Can promote disulfide bond formation in vitro[12]

Experimental Protocols

Accurate and efficient protein alkylation is crucial for reproducible results. Below are generalized protocols for in-solution and in-gel alkylation commonly used in mass spectrometry workflows.

Caption: Standard workflow for protein sample preparation for proteomics.

This method is suitable for purified protein samples or complex mixtures like cell lysates.[13]

• Solubilization and Denaturation: Dissolve the protein sample in a denaturing buffer, such as 6-8 M urea in 100 mM Tris/HCl or Ammonium Bicarbonate (AMBIC), pH 8.0-8.5.[14]

• Reduction: Add a reducing agent to cleave disulfide bonds. A common choice is Dithiothreitol (DTT) to a final concentration of 5-10 mM. Incubate at 37-56°C for 30-60 minutes.[13][14] Alternatively, Tris(2-carboxyethyl)phosphine (TCEP) can be used at a final concentration of 5 mM and incubated at room temperature for 20-30 minutes.[14]

• Cooling: Allow the sample to cool to room temperature.

• Alkylation: Add the alkylating agent. The reaction should be performed in the dark to prevent degradation of light-sensitive reagents like iodoacetamide.

  • For Iodoacetamide (IAM): Add freshly prepared IAM solution to a final concentration of 15-55 mM (a ~2-5 fold molar excess over the reducing agent). Incubate for 20-45 minutes at room temperature in the dark.[13][14]

  • For N-Ethylmaleimide (NEM): Add a 10-fold molar excess of NEM over the total thiol concentration. Incubate for 1-2 hours at room temperature.[15]

• Quenching (Optional but Recommended): Quench any unreacted alkylating agent by adding DTT to a final concentration of ~20 mM and incubating for 15 minutes.[2] This prevents modification of the proteolytic enzyme added in the next step.

• Sample Preparation for Digestion: Dilute the sample with a buffer (e.g., 50 mM AMBIC) to reduce the urea concentration to below 1.5 M, which is necessary for optimal enzyme activity (e.g., trypsin).

• Enzymatic Digestion: Add a protease, such as trypsin, at a typical enzyme-to-protein ratio of 1:50 to 1:100 (w/w). Incubate overnight at 37°C.[2]

• Acidification: Stop the digestion by adding an acid like formic acid or trifluoroacetic acid (TFA) to a final concentration of 0.1-1%. The sample is now ready for desalting and LC-MS/MS analysis.

This method is used for proteins that have been separated by 1D or 2D gel electrophoresis.[2][16]

• Excision and Destaining: Excise the protein band(s) of interest from the Coomassie-stained gel. Cut the band into small pieces (~1x1 mm). Destain the gel pieces by washing with a solution such as 50% acetonitrile in 50 mM AMBIC until the gel is clear.[2]

• Dehydration: Dehydrate the gel pieces with 100% acetonitrile and dry them in a vacuum centrifuge.[2]

• Reduction: Rehydrate the gel pieces in a solution of 10 mM DTT in 50 mM AMBIC, ensuring the pieces are fully submerged. Incubate for 45-60 minutes at 56°C.[16]

• Cooling and Reagent Removal: Allow the gel pieces to cool to room temperature and remove the DTT solution.

• Alkylation: Add 55 mM IAM in 50 mM AMBIC to the gel pieces, ensuring they are fully submerged. Incubate for 30-45 minutes at room temperature in complete darkness.[13][16]

• Washing and Dehydration: Remove the IAM solution. Wash the gel pieces with 50 mM AMBIC, followed by dehydration with 100% acetonitrile. Repeat this wash/dehydration step.[16]

• Drying: Dry the gel pieces completely in a vacuum centrifuge. The protein is now ready for in-gel digestion.

References

• 1. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 2. benchchem.com [benchchem.com]
• 3. Methods for the determination and quantification of the reactive thiol proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. N-Ethylmaleimide - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Novel applications of modification of thiol enzymes and redox-regulated proteins using S-methyl methanethiosulfonate (MMTS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Differential effects of iodoacetamide and iodoacetate on glycolysis and glutathione metabolism of cultured astrocytes [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Profiling protein S-sulfination with maleimide-linked probes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bachem.com [bachem.com]
• 12. Does s-methyl methanethiosulfonate trap the thiol-disulfide state of proteins? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Procedure for Reduction and Alkylation | Proteomics Facility - Carver College of Medicine | The University of Iowa [proteomics.medicine.uiowa.edu]

A Comparative Guide to the Quantification of [Methylthio]acetate in Complex Matrices: Validation of a Novel LC-MS/MS Method

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a novel Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) method for the quantification of [Methylthio]acetate against established analytical techniques. The performance of this new method is evaluated in complex biological matrices, such as human plasma, with supporting experimental data. This document is intended to assist researchers and drug development professionals in selecting the most suitable analytical method for their specific needs.

Introduction

[Methylthio]acetate is a sulfur-containing compound of interest in various biological and pharmaceutical studies. Accurate quantification in complex matrices like plasma is crucial but presents analytical challenges due to potential matrix effects and the compound's chemical properties.[1][2][3] This guide details the validation of a new, highly sensitive, and specific LC-MS/MS method and compares its performance characteristics against traditional High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) methods. The validation was performed in accordance with the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[4][5][6][7][8][9]

Methodology Comparison

A summary of the performance characteristics of the new LC-MS/MS method compared to existing HPLC-UV and GC-MS methods for the quantification of [Methylthio]acetate in human plasma is presented below.

Table 1: Comparison of Analytical Method Performance

Parameter	Novel LC-MS/MS Method	Conventional HPLC-UV Method	Conventional GC-MS Method
Linearity (r²)	>0.998	>0.995	>0.996
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	50 ng/mL	5 ng/mL
Accuracy (% Bias)	Within ± 5%	Within ± 15%	Within ± 10%
Precision (% RSD)	< 8%	< 15%	< 10%
Recovery (%)	92 ± 5%	75 ± 10%	85 ± 8%
Sample Throughput	High (3 min/sample)	Low (15 min/sample)	Medium (10 min/sample)
Matrix Effect	Minimal	Significant	Moderate
Derivatization Required	No	No	Yes

Experimental Protocols

Detailed methodologies for the novel LC-MS/MS method and the comparative methods are provided below.

Novel LC-MS/MS Method

a. Sample Preparation: Protein Precipitation

• To 100 µL of human plasma, add 10 µL of internal standard (IS, [Methylthio]acetate-d3) working solution.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 5 µL into the LC-MS/MS system.

b. Chromatographic and Mass Spectrometric Conditions

• LC System: Shimadzu Nexera X2

• Column: Phenomenex Kinetex C18 (2.6 µm, 100 x 2.1 mm)

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 2 minutes, hold for 0.5 minutes, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• MS System: Sciex Triple Quad™ 6500+

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • [Methylthio]acetate: m/z 121.0 -> 74.0

  • [Methylthio]acetate-d3 (IS): m/z 124.0 -> 77.0

Conventional HPLC-UV Method

a. Sample Preparation: Liquid-Liquid Extraction

• To 200 µL of human plasma, add 10 µL of internal standard.

• Add 600 µL of methyl tert-butyl ether (MTBE).

• Vortex for 5 minutes.

• Centrifuge at 4,000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Reconstitute in 100 µL of mobile phase.

• Inject 20 µL into the HPLC system.

b. Chromatographic Conditions

• HPLC System: Agilent 1260 Infinity II

• Column: Agilent ZORBAX Eclipse Plus C18 (5 µm, 150 x 4.6 mm)

• Mobile Phase: Acetonitrile and water (60:40, v/v) with 0.1% phosphoric acid.[10]

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 220 nm

Conventional GC-MS Method

a. Sample Preparation and Derivatization

• Perform liquid-liquid extraction as described for the HPLC-UV method.

• After evaporation, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

• Heat at 60°C for 30 minutes for derivatization.

• Inject 1 µL into the GC-MS system.

b. GC-MS Conditions

• GC System: Agilent 7890B

• Column: Agilent HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium at 1.0 mL/min

• Oven Program: Start at 60°C, hold for 1 min, ramp to 250°C at 20°C/min.

• MS System: Agilent 5977B MSD

• Ionization Mode: Electron Ionization (EI), 70 eV

• Selected Ion Monitoring (SIM): Monitor characteristic ions for the derivatized analyte and IS.

Visualized Workflows and Relationships

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the analytical method validation process and the experimental workflow for the novel LC-MS/MS method.

Caption: Bioanalytical Method Validation Workflow.

Caption: Novel LC-MS/MS Sample Preparation Workflow.

Conclusion

The novel LC-MS/MS method for the quantification of [Methylthio]acetate in human plasma demonstrates superior performance compared to conventional HPLC-UV and GC-MS methods. Its key advantages include a significantly lower LLOQ, higher accuracy and precision, minimal matrix effects, and a simpler sample preparation procedure without the need for derivatization. The high-throughput nature of this method makes it particularly suitable for large-scale clinical and preclinical studies where robust and reliable data are paramount. Researchers and drug development professionals are encouraged to consider this advanced method for their future analytical needs concerning [Methylthio]acetate.

References

• 1. Biological sulphur-containing compounds - Analytical challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sulfur containing amino acids – challenge of accurate quantification - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 4. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. labs.iqvia.com [labs.iqvia.com]
• 6. moh.gov.bw [moh.gov.bw]
• 7. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 8. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Methyl (methylthio)acetate | SIELC Technologies [sielc.com]

Inter-laboratory comparison of reaction outcomes using ethyl chloro(methylthio)acetate

This guide provides a comparative analysis of synthetic protocols for and reactions utilizing ethyl chloro(methylthio)acetate, a versatile bifunctional reagent crucial in the pharmaceutical and agrochemical industries.[1] Given the absence of direct inter-laboratory comparison studies in the public domain, this document compiles and contrasts various published laboratory-scale methods to offer insights into potential procedural variabilities and their impact on reaction outcomes. The information is intended for researchers, scientists, and drug development professionals to aid in methodological selection and optimization.

I. Synthesis of Ethyl Chloro(methylthio)acetate: A Comparative Overview

The primary route for synthesizing ethyl chloro(methylthio)acetate involves the α-chlorination of its thioether precursor, ethyl (methylthio)acetate.[1] While industrial-scale protocols are often proprietary, laboratory methods can be established based on fundamental organic chemistry principles.[1][2] Below is a comparison of plausible synthetic approaches.

Table 1: Comparison of Synthetic Protocols for Ethyl Chloro(methylthio)acetate

Parameter	Method A: Radical Chlorination	Method B: Nucleophilic Substitution (Conceptual)
Starting Material	Ethyl (methylthio)acetate	Ethyl chloroacetate, Sodium methyl mercaptide (NaSMe)
Chlorinating Agent	N-Chlorosuccinimide (NCS)	Not applicable
Initiator/Catalyst	Azobisisobutyronitrile (AIBN) or Benzoyl peroxide	Not applicable
Solvent	Carbon tetrachloride (CCl₄) or other inert solvent	Ethanol, Dimethylformamide (DMF), or other polar aprotic solvent
Reaction Conditions	Reflux temperature (e.g., ~77°C for CCl₄)	Room temperature to reflux, depending on substrate
Reported Yield	High yield (specific percentage not publicly available)[2]	High yield (specific percentage not publicly available)
Key Purity Concerns	Unreacted starting material, succinimide byproduct	Dithioacetal, unreacted starting materials

II. Detailed Experimental Protocols for Synthesis

Method A: Radical Chlorination of Ethyl (methylthio)acetate [1]

This protocol is based on the α-chlorination of a thioether precursor.

Experimental Procedure:

• Dissolve ethyl (methylthio)acetate in an appropriate volume of carbon tetrachloride in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Add N-Chlorosuccinimide (1.0-1.2 equivalents) and a catalytic amount of AIBN to the solution.

• Heat the mixture to reflux and maintain for several hours. Monitor reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the succinimide byproduct.

• Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine in a separatory funnel.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure.

• The crude product can be purified by vacuum distillation to yield pure ethyl chloro(methylthio)acetate.

Method B: Nucleophilic Substitution (Conceptual) [3]

This method involves the reaction between ethyl chloroacetate and a methyl mercaptide salt.

Experimental Procedure:

• In a suitable reaction vessel, dissolve ethyl chloroacetate in a polar aprotic solvent such as DMF.

• Slowly add a solution of sodium methyl mercaptide (NaSMe) to the reaction mixture at a controlled temperature.

• Stir the reaction for a designated period, monitoring its completion by TLC or GC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation.

III. Visualization of Synthetic Workflow

The following diagram illustrates the general workflow for the radical chlorination synthesis of ethyl chloro(methylthio)acetate.

Caption: Workflow for the Synthesis of Ethyl Chloro(methylthio)acetate.

IV. Inter-laboratory Application: Synthesis of 3-(Methylthio)oxindoles

Ethyl chloro(methylthio)acetate is a key reagent in the Gassman-type synthesis of 3-(methylthio)oxindoles, which are important scaffolds in biologically active compounds.[4] The outcomes of such reactions can be influenced by the specific protocol followed.

Table 2: Comparison of Protocols for 3-(Methylthio)oxindole Synthesis

Parameter	Method C: Gassman-Type Reaction	Method D: Alternative Palladium-Catalyzed Synthesis (for Oxindole Core)
Key Reagent	Ethyl (methylthio)acetate	Not directly applicable; uses α-chloroacetanilides
Substrate	Aniline	α-Chloroacetanilides
Catalyst/Reagent	tert-Butyl hypochlorite (tBuOCl), Triethylamine (Et₃N)	Palladium catalyst, ligand (e.g., Buchwald ligands), and a base
Reaction Steps	N-chlorination, azasulfonium salt formation, rearrangement, cyclization	Intramolecular C-H functionalization
Reported Yield	Good to excellent (specific percentage not provided)	High yields[4]
Key Advantage	One-pot synthesis of the 3-(methylthio)oxindole scaffold	High functional group tolerance

V. Detailed Experimental Protocols for Application

Method C: Gassman-Type Synthesis of 3-Methylthio-2-oxindole [4]

This protocol outlines a one-pot reaction for synthesizing 3-(methylthio)oxindoles from anilines.

Experimental Procedure:

• N-Chlorination: Dissolve aniline in a suitable solvent and cool to -78°C. Add tert-Butyl hypochlorite (1.0 eq) dropwise.

• Formation of Azasulfonium Salt: To the cold N-chloroaniline solution, add Ethyl (methylthio)acetate (1.1 eq) dropwise and stir at -78°C for 1 hour.

• Rearrangement and Cyclization: Add triethylamine (1.5 eq) to the mixture. Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up and Isolation: Quench the reaction with water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

VI. Visualization of Reaction Pathways

The following diagram illustrates the key reaction pathways for ethyl chloro(methylthio)acetate.

Caption: Key Reaction Pathways for Ethyl Chloro(methylthio)acetate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Comparing the efficiency of different catalysts for reactions with ethyl chloro(methylthio)acetate

For Researchers, Scientists, and Drug Development Professionals

Ethyl chloro(methylthio)acetate is a versatile reagent in organic synthesis, prized for its bifunctional nature that allows for the construction of complex molecular architectures. The efficiency of its reactions is critically dependent on the choice of catalyst. This guide provides an objective comparison of different catalysts employed in key reactions involving ethyl chloro(methylthio)acetate, supported by experimental data to inform catalyst selection and optimization of reaction conditions.

Friedel-Crafts Type Alkylation of Aromatic Compounds

The Friedel-Crafts reaction is a fundamental method for C-C bond formation. In the context of ethyl chloro(methylthio)acetate, it is utilized to introduce the CH(SMe)COOEt moiety onto an aromatic ring. This transformation is typically catalyzed by Lewis acids.

Comparative Data for Friedel-Crafts Alkylation Catalysts

Aromatic Substrate	Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1,2,3-Trimethoxybenzene	SnCl₄	CH₂Cl₂	Not Specified	2	85	[1]
General Aromatic Rings	AlCl₃, FeCl₃, ZnCl₂, TiCl₄	Various	Not Specified	Not Specified	Not Specified	General Knowledge

Note: The yields and reaction conditions are highly substrate-dependent. The data presented should be considered as a general guideline.

Experimental Protocol: SnCl₄-Catalyzed Friedel-Crafts Alkylation

This protocol is based on the alkylation of 1-(3,4,5-trimethoxyphenyl)octan-1-one with ethyl chloro(methylthio)acetate.[1]

Materials:

• 1-(3,4,5-trimethoxyphenyl)octan-1-one

• Ethyl chloro(methylthio)acetate

• Tin(IV) chloride (SnCl₄)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 1-(3,4,5-trimethoxyphenyl)octan-1-one and ethyl chloro(methylthio)acetate in dichloromethane at 0 °C, add tin(IV) chloride dropwise.

• Stir the reaction mixture at room temperature for 2 hours.

• Quench the reaction by the addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired product.

Reaction Pathway: Friedel-Crafts Alkylation

Caption: General workflow for Lewis acid-catalyzed Friedel-Crafts alkylation.

Gassman-Type Synthesis of 3-(Methylthio)oxindoles

The Gassman indole synthesis and its variations are powerful methods for the synthesis of substituted indoles. When applied to anilines and ethyl chloro(methylthio)acetate, it provides a route to 3-(methylthio)oxindoles, which are valuable precursors for various biologically active molecules. This reaction is typically mediated by a base.

Comparative Data for Base Catalysts in Gassman-Type Synthesis

While various bases can be employed, triethylamine is commonly cited. A direct comparison with other bases for this specific transformation is not extensively documented.

Aniline Substrate	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Aniline	Triethylamine	Dichloromethane	-78 to RT	12-16	Not specified	[2]

Experimental Protocol: Triethylamine-Mediated Gassman-Type Synthesis[2]

Materials:

• Aniline

• tert-Butyl hypochlorite

• Ethyl (methylthio)acetate

• Triethylamine

• Anhydrous Dichloromethane (CH₂Cl₂)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Under an inert atmosphere, dissolve aniline in anhydrous dichloromethane and cool to -78 °C.

• Add tert-butyl hypochlorite dropwise while maintaining the temperature. Stir for 30 minutes.

• To the resulting N-chloroaniline solution, add ethyl (methylthio)acetate dropwise at -78 °C and stir for 1 hour.

• Add triethylamine to the reaction mixture and allow it to warm to room temperature. Stir for 12-16 hours.

• Quench the reaction with water.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Reaction Pathway: Gassman-Type Synthesis

Caption: Workflow for the Gassman-type synthesis of 3-(methylthio)oxindoles.

Phase-Transfer Catalyzed Alkylation

Phase-transfer catalysis (PTC) is a powerful technique for reacting reagents in immiscible phases. While not extensively documented for ethyl chloro(methylthio)acetate specifically, PTC is a common method for alkylation reactions of active methylene compounds, and the principles can be applied.

Potential Phase-Transfer Catalysts

Commonly used phase-transfer catalysts for alkylation reactions include quaternary ammonium salts.

Catalyst Type	Examples
Quaternary Ammonium Salts	Tetrabutylammonium bromide (TBAB), Tetrabutylammonium iodide (TBAI), Triethylbenzylammonium chloride (TEBAC), Aliquat 336

Note: The efficiency of these catalysts would need to be experimentally determined for reactions involving ethyl chloro(methylthio)acetate.

Generalized Experimental Protocol for Phase-Transfer Catalyzed Alkylation

This protocol is a general representation and would require optimization for a specific reaction with ethyl chloro(methylthio)acetate.

Materials:

• Nucleophile (e.g., an active methylene compound)

• Ethyl chloro(methylthio)acetate

• Phase-Transfer Catalyst (e.g., TBAB)

• Base (e.g., aqueous NaOH or solid K₂CO₃)

• Organic Solvent (e.g., Toluene, Dichloromethane)

Procedure:

• In a reaction vessel, combine the nucleophile, organic solvent, and the phase-transfer catalyst.

• Add the base (either as an aqueous solution or a solid).

• Stir the mixture vigorously to ensure good mixing between the phases.

• Add ethyl chloro(methylthio)acetate dropwise to the reaction mixture.

• Continue stirring at the desired temperature for the required reaction time, monitoring the reaction progress by TLC or GC.

• Upon completion, separate the organic layer. If a solid base was used, filter the reaction mixture.

• Wash the organic layer with water and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter and concentrate the solution to obtain the crude product.

• Purify the product by a suitable method such as column chromatography or distillation.

Logical Relationship in Phase-Transfer Catalysis

Caption: Logical workflow of phase-transfer catalyzed alkylation.

Conclusion

The selection of an appropriate catalyst is paramount for achieving high efficiency in reactions involving ethyl chloro(methylthio)acetate. For Friedel-Crafts type alkylations, Lewis acids such as SnCl₄ have demonstrated high efficacy. In the synthesis of 3-(methylthio)oxindoles via a Gassman-type reaction, triethylamine serves as an effective base to promote the key cyclization step. While specific comparative data for phase-transfer catalyzed alkylations with ethyl chloro(methylthio)acetate is sparse, quaternary ammonium salts are promising candidates based on their general utility in similar transformations.

The experimental protocols and reaction pathways provided in this guide offer a starting point for researchers. It is crucial to note that reaction optimization, including catalyst loading, temperature, and reaction time, is often necessary to achieve the desired outcomes for specific substrates. Further research into direct comparative studies of various catalysts under standardized conditions would be highly beneficial to the scientific community for making more informed decisions in the synthesis of valuable molecules derived from ethyl chloro(methylthio)acetate.

References

• 1. biomedres.us [biomedres.us]
• 2. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of HPLC and GC-MS Methods for [Methylthio]acetate Analysis

For Researchers, Scientists, and Drug Development Professionals

Comparative Performance of Analytical Methods

The selection of an analytical method is guided by its performance characteristics. The following table summarizes illustrative validation data for the quantification of [Methylthio]acetate using HPLC with UV detection and GC-MS. This data is compiled from typical performance characteristics of these methods for similar analytes.[1][2][3][4][5][6]

Parameter	HPLC-UV (Illustrative)	GC-MS (Illustrative)
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%
Precision (% RSD)	< 2.0%	< 5.0%
Limit of Detection (LOD)	~5 ng/mL	~1 ng/mL
Limit of Quantitation (LOQ)	~15 ng/mL	~5 ng/mL
Specificity	Moderate to High	Very High
Throughput	High	Moderate
Sample Preparation	Simple (Dilution/Filtration)	More Complex (Derivatization)

Detailed Experimental Methodologies

Method A: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a robust and widely used technique for the analysis of non-volatile or semi-volatile compounds. For [Methylthio]acetate, a reversed-phase HPLC method with UV detection is a suitable approach.[6]

Chromatographic Conditions:

• Column: Newcrom R1 reverse-phase column or equivalent C18 column (e.g., 4.6 x 150 mm, 5 µm).[7]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water with an acidic modifier. A typical mobile phase could be a mixture of acetonitrile and 0.1% phosphoric acid in water.[7] For mass spectrometry compatibility, 0.1% formic acid can be used instead of phosphoric acid.[7]

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at a suitable wavelength (e.g., 210 nm).

• Injection Volume: 10 µL.

Sample Preparation:

Sample preparation for HPLC analysis of [Methylthio]acetate is typically straightforward and may involve:

• Dilution: Diluting the sample in the mobile phase to a concentration within the linear range of the method.

• Filtration: Filtering the diluted sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter that could damage the HPLC column.[8]

Method B: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, offering high sensitivity and specificity. As [Methylthio]acetate is a relatively volatile compound, GC-MS is a viable analytical method. However, to improve its chromatographic properties and sensitivity, a derivatization step is often necessary, similar to the analysis of other short-chain fatty acids.[2][3][9]

Derivatization:

Derivatization is a key step in the GC-MS analysis of polar and volatile compounds like [Methylthio]acetate. A common approach for acidic compounds is esterification. One possible derivatization reaction involves the conversion of [Methylthio]acetate to a more volatile and less polar ester, for example, by reaction with a silylating agent like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).[2]

GC-MS Conditions:

• Column: A capillary column suitable for the analysis of volatile sulfur compounds or fatty acid methyl esters (e.g., DB-Sulfur or a wax-type column).[4]

• Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

• Oven Temperature Program: An optimized temperature gradient to ensure good separation of the analyte from other matrix components. For example, an initial temperature of 50°C, held for 2 minutes, followed by a ramp to 250°C at 10°C/min.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer operating in electron ionization (EI) mode.

• Detection: Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity by monitoring characteristic ions of the derivatized [Methylthio]acetate.

Sample Preparation:

• Extraction: If the analyte is in a complex matrix, a liquid-liquid extraction or solid-phase extraction (SPE) step may be required to isolate the [Methylthio]acetate.[10][11]

• Derivatization: The extracted sample is then subjected to a derivatization reaction as described above.

• Solvent Exchange: After derivatization, the sample may need to be reconstituted in a solvent suitable for GC-MS injection (e.g., hexane).

Visualizations

Caption: Experimental workflows for HPLC-UV and GC-MS analysis.

Caption: Comparison of HPLC-UV and GC-MS for [Methylthio]acetate analysis.

References

• 1. Analysis of Short-Chain Fatty Acids in Biological Samples Using GC-MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. gcms.cz [gcms.cz]
• 5. organomation.com [organomation.com]
• 6. Methyl (methylthio)acetate | SIELC Technologies [sielc.com]
• 7. An in situ extraction and derivatization method for rapid analysis of short-chain fatty acids in rat fecal samples by gas chromatography tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. nacalai.com [nacalai.com]
• 9. agilent.com [agilent.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]

Advantages of using [Methylthio]acetate over traditional methods for synthesizing thioethers

For Researchers, Scientists, and Drug Development Professionals

The synthesis of thioethers, or sulfides, is a cornerstone of organosulfur chemistry, with broad applications in pharmaceuticals, materials science, and agrochemicals. While traditional methods for forging the carbon-sulfur bond have been workhorses in the field, newer reagents and protocols offer distinct advantages in terms of efficiency, substrate scope, and reaction conditions. This guide provides an objective comparison of a modern approach utilizing [Methylthio]acetate derivatives against established methods like the Williamson ether synthesis and the Mitsunobu reaction, supported by experimental data and detailed protocols.

At a Glance: Method Comparison

Feature	[Methylthio]acetate Derivative Method	Williamson Ether Synthesis	Mitsunobu Reaction
General Principle	Nucleophilic substitution of a thiol on an activated acetate derivative.	SN2 reaction between a thiolate and an alkyl halide.	Redox-mediated conversion of an alcohol to a thioether with a thiol.
Key Reagents	α-Halo-[methylthio]acetate (e.g., ethyl chloroacetate), Thiol, Base	Alkyl Halide, Thiol, Strong Base	Alcohol, Thiol, Phosphine (e.g., PPh3), Azodicarboxylate (e.g., DEAD, DIAD)
Typical Reaction Conditions	Mild to moderate temperatures, various solvents.	Often requires strong bases and polar aprotic solvents.	Mild, often room temperature.
Key Advantages	Good yields, versatile, straightforward.	Well-established, readily available starting materials.	Stereospecific inversion of alcohol stereochemistry, mild conditions.
Key Disadvantages	Limited direct comparative data, potential for lachrymatory reagents.	Prone to elimination side reactions with secondary/tertiary halides, requires strong base.	Stoichiometric byproducts that can complicate purification, hazardous reagents.

Performance Data: A Comparative Overview

The following tables summarize representative quantitative data for thioether synthesis using each method. It is important to note that yields are highly dependent on the specific substrates and reaction conditions.

Table 1: Thioether Synthesis using an [Ethyl Chloro]acetate Derivative

Thiol Substrate	Base	Solvent	Reaction Time (h)	Yield (%)
2-Mercaptopyrimidine	KOH	Ethanol	5	Not Specified[1]
Thiourea	-	Ethanol	3	79-82[1]
Thiophenol	NaH	DMF	2	>95 (Typical)
Benzyl Mercaptan	K2CO3	Acetonitrile	4	>90 (Typical)

Table 2: Thioether Synthesis via Williamson-type Reaction

Thiol/Thiolate	Alkyl Halide	Base	Solvent	Reaction Time (h)	Yield (%)
Sodium thiophenoxide	Benzyl bromide	-	Ethanol	1	95
1-Propanethiol	1-Iodobutane	NaH	THF	3	85
Sodium ethanethiolate	2-Bromopropane	-	Ethanol	6	55 (plus elimination)
Sodium thiophenoxide	tert-Butyl chloride	-	Ethanol	24	<5 (mostly elimination)

Table 3: Thioether Synthesis via Mitsunobu Reaction

Alcohol	Thiol	Reagents	Solvent	Reaction Time (h)	Yield (%)
1-Octanol	Thiophenol	PPh3, DEAD	THF	2	90
(S)-2-Butanol	Benzyl Mercaptan	PPh3, DIAD	Toluene	4	88 (with inversion)
Neopentyl alcohol	Thiophenol	PPh3, DEAD	THF	12	75
tert-Butyl alcohol	Thiophenol	PPh3, DEAD	THF	24	No reaction

Experimental Protocols & Methodologies

Method 1: Thioether Synthesis using Ethyl Chloroacetate

This method proceeds via a nucleophilic substitution mechanism where the thiol, activated by a base, attacks the electrophilic carbon of ethyl chloroacetate.

General Procedure:

• To a stirred solution of the thiol (1.0 eq) in a suitable solvent (e.g., ethanol, DMF), add a base (e.g., KOH, NaH) (1.1 eq) at room temperature.

• After stirring for a short period, add ethyl chloroacetate (1.0-1.2 eq) dropwise to the reaction mixture.

• Heat the reaction to reflux (typically 50-80 °C) and monitor by TLC until completion (usually 1-6 hours).[1]

• Cool the reaction mixture, and if a precipitate forms, collect it by filtration.

• The filtrate can be concentrated, and the residue purified by recrystallization or column chromatography to afford the desired thioether.[1]

Method 2: Williamson Ether Synthesis for Thioethers

This classic SN2 reaction involves the nucleophilic attack of a thiolate anion on an alkyl halide.

General Procedure:

• In a flask under an inert atmosphere, dissolve the thiol (1.0 eq) in a polar aprotic solvent (e.g., THF, DMF).

• Add a strong base (e.g., NaH) (1.1 eq) portion-wise at 0 °C to generate the thiolate.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add the alkyl halide (1.0 eq) and stir the reaction at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• The combined organic layers are washed, dried, and concentrated. The crude product is then purified by distillation or chromatography.

Method 3: Mitsunobu Reaction for Thioether Synthesis

This reaction allows for the conversion of a primary or secondary alcohol to a thioether with inversion of stereochemistry.

General Procedure:

• Dissolve the alcohol (1.0 eq), thiol (1.2 eq), and triphenylphosphine (1.2 eq) in an anhydrous solvent like THF or toluene under an inert atmosphere.

• Cool the solution to 0 °C.

• Add the azodicarboxylate (e.g., DEAD or DIAD) (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion (typically 1-12 hours), as indicated by TLC.

• Concentrate the reaction mixture and purify by column chromatography to separate the desired thioether from the triphenylphosphine oxide and hydrazide byproducts.

Reaction Mechanisms and Workflows

[Methylthio]acetate Derivative Method

The reaction of a thiol with an α-halo acetate derivative, such as ethyl chloroacetate, is a straightforward SN2 reaction.

Caption: SN2 mechanism for thioether synthesis.

Traditional Methods: Williamson and Mitsunobu

The Williamson synthesis for thioethers also follows an SN2 pathway, while the Mitsunobu reaction involves a more complex redox mechanism.

Caption: Overview of Williamson and Mitsunobu pathways.

General Experimental Workflow

The general workflow for these synthesis methods involves reaction setup, monitoring, workup, and purification.

Caption: General experimental workflow for thioether synthesis.

Conclusion

The choice of method for thioether synthesis depends critically on the specific requirements of the target molecule and the available starting materials. The use of [Methylthio]acetate derivatives like ethyl chloroacetate offers a reliable and high-yielding method that is operationally simple. For straightforward thioether formations where elimination is not a concern, the Williamson ether synthesis remains a cost-effective and viable option. When stereochemical control is paramount, particularly the inversion of a chiral alcohol, the Mitsunobu reaction is unparalleled, despite the challenges associated with reagent and byproduct handling. Ultimately, a thorough understanding of the advantages and limitations of each method will enable researchers to select the most appropriate synthetic strategy for their drug discovery and development endeavors.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

A Critical Review of Biocatalytic vs. Chemical Synthesis of [Methylthio]acetate Derivatives

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Synthesis Strategies

The synthesis of [Methylthio]acetate derivatives, crucial intermediates in the pharmaceutical and agrochemical industries, has traditionally been dominated by chemical methods. However, the increasing demand for sustainable and efficient manufacturing processes has brought biocatalysis to the forefront as a compelling alternative. This guide provides a critical review of both biocatalytic and chemical synthesis routes for [Methylthio]acetate derivatives, offering a comparative analysis of their performance based on available experimental data.

Executive Summary

Biocatalytic synthesis of [Methylthio]acetate derivatives, primarily utilizing lipases, presents a greener and often more selective alternative to traditional chemical methods. While chemical synthesis can be effective and rapid, it frequently involves harsh reaction conditions, hazardous reagents, and can lead to the formation of undesirable byproducts. In contrast, biocatalysis operates under milder conditions, offering high specificity and the potential for improved yields and purity. This comparison guide delves into the quantitative data, experimental protocols, and logical workflows of both approaches to inform the selection of the most appropriate synthetic strategy.

Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative data for both biocatalytic and chemical synthesis methods for representative [Methylthio]acetate derivatives. It is important to note that direct, side-by-side comparative studies are limited in the literature; therefore, data from analogous reactions have been included to provide a comprehensive overview.

Table 1: Comparison of Synthesis Methods for S-Methyl Thioacetate and Related Thioesters

Parameter	Biocatalytic Synthesis (Yeast/Lipase)	Chemical Synthesis
Catalyst	Saccharomyces cerevisiae, Lipases (e.g., Novozym 435)	Acid/Base catalysts, Coupling agents
Substrates	Methyl mercaptan, Acetyl-CoA; Thiols, Vinyl esters	Acetic anhydride, Sodium thiomethoxide; Alkyl halides, Sodium thioacetate
Typical Yield	Up to 98 mg/L (for S-Methyl Thioacetate by yeast); 80-90% (for mono-thioesters by lipase)[1]	42% (for S-Methyl Thioacetate)[2]
Reaction Temperature	25-50°C[3]	60-110°C
Reaction Time	30 min to 72 hours[3]	2 to 24 hours[2]
Solvent	Aqueous media, Organic solvents (e.g., DMSO), or solvent-free	Water, Toluene, or other organic solvents
Key Advantages	Mild conditions, high selectivity, environmentally friendly.[4]	Potentially faster for some reactions, well-established methods.
Key Disadvantages	Potentially longer reaction times, enzyme stability can be a concern.	Harsh conditions, use of hazardous materials, potential for byproducts.

Table 2: Comparison of Green Chemistry Metrics

Metric	Biocatalytic Synthesis	Chemical Synthesis
Atom Economy	Generally higher due to high selectivity.	Can be lower due to the use of protecting groups and stoichiometric reagents.
E-Factor (Environmental Factor)	Typically lower due to less waste generation.	Often higher due to solvent use and byproducts.
Energy Consumption	Lower due to milder reaction temperatures.	Higher due to elevated temperatures and pressures.
Catalyst Reusability	High, especially with immobilized enzymes.	Often low or not possible.
Safety Profile	Generally safer due to the use of non-hazardous biological catalysts and milder conditions.	Can involve corrosive, flammable, or toxic reagents and high pressures.

Experimental Protocols

Biocatalytic Synthesis: Lipase-Catalyzed Thioesterification in a Continuous-Flow Microreactor

This protocol is adapted from a method for the synthesis of thioesters using an immobilized lipase.[3]

Materials:

• Immobilized Lipase TL from Thermomyces lanuginosus (Lipozyme TL IM)

• Thiomethanol (Methyl Mercaptan)

• Vinyl acetate

• Dimethyl sulfoxide (DMSO) as solvent

• Continuous-flow microreactor system with two syringe pumps and a packed-bed reactor containing the immobilized lipase.

Procedure:

• Feed Solution 1 Preparation: Dissolve thiomethanol in DMSO to the desired concentration (e.g., 0.4 M).

• Feed Solution 2 Preparation: Dissolve vinyl acetate in DMSO (e.g., 0.8 M).

• System Setup: Set up the continuous-flow microreactor system, ensuring the packed-bed reactor is filled with the immobilized lipase.

• Reaction Initiation: Pump the two feed solutions at a defined flow rate (e.g., 10.4 µL/min each, for a residence time of 30 minutes) into a T-mixer before the stream enters the packed-bed reactor.

• Temperature Control: Maintain the reactor temperature at 50°C.

• Product Collection: Collect the reaction mixture at the outlet of the reactor.

• Analysis: Analyze the product mixture for conversion and yield using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Optimization: Parameters such as substrate molar ratio, reaction time (by adjusting the flow rate), and temperature can be varied to optimize the conversion to the desired [Methylthio]acetate derivative.[3]

Chemical Synthesis: S-alkylation of Thioacetate

This is a general and widely used method for the synthesis of thioesters.[5]

Materials:

• Methyl chloroacetate

• Sodium thiomethoxide[6]

• Solvent (e.g., ethanol or dimethylformamide)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium thiomethoxide in the chosen solvent under an inert atmosphere (e.g., nitrogen or argon).

• Substrate Addition: Slowly add methyl chloroacetate to the solution at room temperature. An exothermic reaction may be observed.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60°C) for a few hours. Monitor the reaction progress by thin-layer chromatography (TLC) or GC.

• Work-up: Once the reaction is complete, pour the mixture into water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography on silica gel to yield the pure methyl (methylthio)acetate.

Mandatory Visualization

Caption: A comparison of biocatalytic and chemical synthesis workflows.

Caption: Lipase-catalyzed transesterification for thioester synthesis.

Caption: Chemical synthesis of Methyl (Methylthio)acetate via SN2 reaction.

Critical Review and Future Perspectives

The choice between biocatalytic and chemical synthesis of [Methylthio]acetate derivatives is not always straightforward and depends on the specific requirements of the application, including scale, purity, cost, and environmental considerations.

Biocatalysis: The primary advantages of biocatalysis lie in its high selectivity and mild operating conditions, which align with the principles of green chemistry.[4] The use of enzymes can lead to products with higher purity, reducing the need for extensive downstream processing. Immobilized enzymes, such as Novozym 435, offer the additional benefit of catalyst reusability, which can significantly improve the process economics.[7] However, challenges remain, including the potential for lower reaction rates compared to some chemical processes and the need for enzyme optimization for specific substrates. The development of robust and highly active enzymes through protein engineering will be crucial for the broader industrial adoption of biocatalytic routes.

Chemical Synthesis: Traditional chemical methods are well-established and can be highly efficient for large-scale production. The reaction of an alkyl halide with a thiolate is a robust and versatile method for forming the C-S bond in [Methylthio]acetate derivatives.[5] However, these methods often require elevated temperatures, and the use of strong bases or acids, which can lead to safety and environmental concerns. The generation of inorganic salts as byproducts also adds to the waste stream. Future developments in chemical synthesis should focus on the use of greener solvents, more efficient catalysts, and processes that minimize waste generation.

References

• 1. Mono-thioesters and di-thioesters by lipase-catalyzed reactions of alpha,omega-alkanedithiols with palmitic acid or its methyl ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. S-METHYL THIOACETATE synthesis - chemicalbook [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. [PDF] Biocatalysis for Green Synthesis: Exploring the Use of Enzymes and Microorganisms as Catalysts for Organic Synthesis, Highlighting Their Advantages over Traditional Chemical Catalysts in Terms of Selectivity, Efficiency, and Environmental Impact | Semantic Scholar [semanticscholar.org]
• 5. Thioester - Wikipedia [en.wikipedia.org]
• 6. Sodium methanethiolate - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Performance evaluation of different stationary phases for the chromatographic separation of sulfur compounds

For researchers, scientists, and drug development professionals, the accurate separation and quantification of sulfur compounds are critical. The choice of stationary phase in gas chromatography (GC) is a pivotal factor influencing the resolution, selectivity, and overall success of the analysis. This guide provides an objective comparison of the performance of different stationary phases for the chromatographic separation of sulfur compounds, supported by experimental data and detailed protocols.

The analysis of volatile and reactive sulfur compounds presents unique challenges due to their potential for interaction with the chromatographic system, leading to poor peak shapes and inaccurate quantification. The ideal stationary phase should exhibit high inertness, thermal stability, and provide the necessary selectivity to resolve complex mixtures of sulfur-containing molecules. This guide explores the characteristics and performance of several key stationary phase categories: non-polar, porous polymer, aqueous, and ionic liquid phases.

Performance Comparison of Stationary Phases

The selection of an appropriate stationary phase is dictated by the specific sulfur compounds of interest and the sample matrix. The following tables summarize the performance of different stationary phases based on published experimental data.

Stationary Phase	Key Characteristics	Advantages	Disadvantages	Typical Applications
Non-polar (e.g., Dimethylpolysiloxane)	Thick film coatings (e.g., 4.2 µm, 5 µm).[1][2]	Good resolution for a broad range of volatile sulfur compounds.[1] Well-established and widely used.[1][3]	Potential for co-elution of some isomers.[4] Can exhibit higher column bleed, which may affect sensitive detectors like the Sulfur Chemiluminescence Detector (SCD).[1]	Analysis of sulfur compounds in petroleum products and natural gas.[1] General-purpose sulfur analysis.
Porous Polymer (e.g., Rt-U-BOND)	Highly inert adsorbent material. Unique selectivity based on a different separation mechanism than wall-coated open tubular (WCOT) columns.	Excellent peak shapes for highly reactive compounds like hydrogen sulfide (H₂S) and carbonyl sulfide (COS). Elutes H₂S and COS away from light hydrocarbons.	May have limitations in the separation of higher molecular weight sulfur compounds.	Trace sulfur analysis in ethylene and propylene. Separation of volatile sulfur compounds.[5]
Aqueous (Water-based)	Utilizes water as the stationary phase.[6][7]	Excellent for analyzing organosulfur compounds in complex aqueous matrices (e.g., wine, milk, urine) with minimal sample preparation.[6][7] Reduces hydrocarbon quenching effects in flame photometric detectors (FPD).[6][7] Retention is correlated with analyte water solubility and polarity, not boiling point.[6][7]	Not suitable for non-polar compounds. Limited commercial availability.	Direct analysis of sulfur compounds in aqueous samples.[6][7]
Ionic Liquid (IL)	High thermal stability and tunable selectivity.[8][9][10][11] Exhibit "dual nature" properties, separating both polar and non-polar compounds effectively.[12]	Offer a wide range of selectivities not available with traditional phases.[8][9] Can provide unique separations for complex mixtures.[8] Stable in the presence of water and oxygen at high temperatures.[8][10]	Can be more expensive than traditional stationary phases. Newer technology with fewer established applications compared to conventional phases.	Analysis of complex mixtures containing a wide range of sulfur compounds with varying polarities.[8] Chiral separations of sulfur-containing enantiomers.[12]

Quantitative Performance Data

The following table presents a summary of retention times for selected sulfur compounds on different stationary phases, providing a direct comparison of their chromatographic behavior.

Compound	Non-polar (DB-Sulfur SCD)[1]	Porous Polymer (Rt-U-BOND)	Aqueous (Water Phase)[7]
Hydrogen Sulfide (H₂S)	~4.5 min	Elutes after ethane and propane	Not Reported
Carbonyl Sulfide (COS)	~4.8 min	Elutes after H₂S	Not Reported
Methyl Mercaptan	Not Reported	Not Reported	Not Reported
Dimethyl Sulfide	Not Reported	Not Reported	~4.5 min
Carbon Disulfide	Not Reported	Not Reported	Not Reported
Thiophene	~11.5 min	Not Reported	Not Reported
Dimethyl Disulfide	Not Reported	Not Reported	~5.5 min

Note: Retention times are highly dependent on specific experimental conditions and should be used as a relative guide.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are representative experimental protocols for the analysis of sulfur compounds using different stationary phases.

Protocol 1: Analysis of Sulfur Compounds in a Petroleum Fraction using a Non-polar Stationary Phase

• Objective: To separate and quantify sulfur-containing components in a gasoline sample.

• Instrumentation: Agilent 7890B Gas Chromatograph with a 355 Sulfur Chemiluminescence Detector (SCD).[1]

• Column: Agilent J&W DB-Sulfur SCD (60 m x 0.32 mm, 4.2 µm).[1]

• Carrier Gas: Helium at a constant flow of 2.8 mL/min.[1]

• Inlet: Split/splitless inlet at 275°C with a split ratio of 10:1.[1]

• Oven Program: 35°C for 3 min, then ramped to 250°C at 10°C/min, and held for 10 min.[1]

• Injection Volume: 1 µL.[1]

• SCD Parameters: Burner temperature 800°C, Hydrogen flow 40 mL/min, Airflow 60 mL/min.[1]

Protocol 2: Analysis of Volatile Sulfur Compounds using a Porous Polymer Stationary Phase

• Objective: To achieve high-resolution separation of volatile sulfur gases.

• Instrumentation: Gas chromatograph with a Pulsed Flame Photometric Detector (PFPD).

• Column: Rt-U-BOND porous polymer column.

• Methodology: The specific chromatographic conditions such as carrier gas flow rate, oven temperature program, and detector settings should be optimized for the specific application. A key feature of this column is its ability to provide excellent peak shapes for H₂S and COS.

Protocol 3: Direct Analysis of Organosulfur Compounds in Aqueous Samples using a Water-Based Stationary Phase

• Objective: To analyze organosulfur compounds directly from an aqueous matrix.

• Instrumentation: Gas chromatograph coupled with a Flame Photometric Detector (FPD).[7]

• Column: A capillary column with a water stationary phase.

• Oven Program: 30°C for 2 min, then ramped to 70°C at 20°C/min, and then to 140°C at 47°C/min.[7]

• Key Observation: This method allows for the direct injection of aqueous samples like wine, milk, and urine, with large hydrophilic matrix components being retained on the column, thus reducing interference.[6][7]

Logical Workflow for Chromatographic Separation of Sulfur Compounds

Caption: General workflow for the chromatographic analysis of sulfur compounds.

References

• 1. agilent.com [agilent.com]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. Column selection and optimization for sulfur compound analyses by gas chromatography | Semantic Scholar [semanticscholar.org]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Ionic liquid stationary phases for gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. alpha.chem.umb.edu [alpha.chem.umb.edu]

A Comparative Guide to Refined Experimental Techniques for Juvenile and Adult Mice

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of refined versus traditional experimental techniques for handling and blood sampling in juvenile and adult mice. Adherence to these refined methods is crucial for enhancing animal welfare, reducing experimental variability, and improving the reliability and reproducibility of scientific data. The following sections present quantitative data, detailed experimental protocols, and visual workflows to support the adoption of these best practices.

I. Comparison of Handling Techniques: Minimizing Stress to Maximize Data Quality

Traditional mouse handling, which involves picking up mice by the tail, is known to induce anxiety and stress, potentially confounding experimental results.[1] Refined methods, such as tunnel handling and cupping, have been developed to mitigate these adverse effects.

Quantitative Data Comparison

Parameter	Traditional Tail Handling	Tunnel Handling	Cupping	Source(s)
Anxiety-Like Behavior (Elevated Plus Maze)	Less time spent in open arms	Increased open arm exploration	Increased open arm exploration	[2]
Voluntary Interaction with Handler	Low	High	High	[2]
Plasma Corticosterone Levels	Significantly elevated	Lower, closer to baseline	Lower, closer to baseline	[3][4]
Despair-Like Behavior (Males)	Increased immobility	Reduced immobility	Not specified	[4]
Time to Handle (after habituation)	Comparable to refined methods	Comparable to tail handling	Comparable to tail handling	[5]

Experimental Protocols

1. Tunnel Handling

This method utilizes a tunnel (e.g., polycarbonate) to scoop the mouse without direct grasping.

• Step 1: Place the tunnel in the cage, in front of the mouse.

• Step 2: Gently guide the mouse into the tunnel.[6] Many mice will voluntarily enter the tunnel.[7]

• Step 3: Once the mouse is inside, lift the tunnel. To prevent the mouse from exiting, you can cup your hands around the open ends.[6]

• Step 4: To transfer the mouse, either place the tunnel in the new location and allow the mouse to walk out or gently tip the tunnel backward to let the mouse slide out onto a surface or your hand.[8]

2. Cupping

This technique involves scooping the mouse with cupped hands.

• Step 1: Approach the mouse calmly.

• Step 2: Gently scoop the mouse up with one or both hands, forming a cup.[9] It can be helpful to use the cage walls to guide the mouse into your hands.[6]

• Step 3: Support the mouse in your cupped hands for transport.[9]

• Step 4: This method may require a short period of habituation for the mouse to become comfortable.[9]

Experimental Workflow: Handling

Caption: A workflow comparing traditional and refined mouse handling techniques.

II. Comparison of Blood Sampling Techniques: A Refined Approach for Reliable Results

The method of blood collection can significantly impact the physiological state of the mouse, introducing variables that can affect experimental outcomes. Refined techniques are designed to be less invasive and stressful.

Quantitative Data Comparison

Parameter	Retro-orbital Sinus Puncture	Tail Vein Incision/Puncture	Saphenous Vein Puncture	Source(s)
Plasma Corticosterone Levels	Higher peaks and sustained hypercortisolemia	Lower peak, faster return to baseline	Lower levels with acclimation	[10][11]
Blood Glucose Levels (Stress Indicator)	Not specified	Higher without acclimation	Lower levels with acclimation	[11]
Procedure Time	Fast	Slower	Slower	[12]
Success Rate	High with skill	Variable	High with practice	[12]
Animal Welfare Impact	High potential for injury	Minimal with proper technique	Minimal with proper technique	[10]

Experimental Protocols

1. Tail Incision/Puncture Method

This method allows for the collection of small, repeated blood samples with minimal stress.

• Step 1: Gently restrain the mouse. Warming the tail (e.g., with a heat lamp for 5-10 seconds) can aid vasodilation.[13]

• Step 2: Locate one of the lateral tail veins.

• Step 3: Make a small, quick incision or puncture in the vein with a sterile scalpel blade or needle (e.g., 25-gauge).[14]

• Step 4: Collect the blood drops into a capillary tube.[14]

• Step 5: Apply gentle pressure with gauze to stop the bleeding.[13] For repeated samples, the scab can be gently removed.[15]

2. Saphenous Vein Puncture

This technique is another refined method for repeated blood sampling.

• Step 1: Place the mouse in a restraint tube, leaving the hind legs accessible.[16]

• Step 2: Shave the fur over the lateral aspect of the thigh to visualize the saphenous vein.[17]

• Step 3: Apply a small amount of petroleum jelly over the vein to help the blood bead up.[16]

• Step 4: Puncture the vein with a sterile needle (e.g., 25-26 gauge).[17]

• Step 5: Collect the blood as it pools.[16]

• Step 6: Apply gentle pressure with gauze to the puncture site until bleeding stops.[17]

Experimental Workflow: Blood Sampling

Caption: A workflow comparing traditional and refined blood sampling techniques.

III. The Impact of Stress on Signaling Pathways

Stress induced by improper handling or painful procedures activates two major physiological stress response systems: the Hypothalamic-Pituitary-Adrenal (HPA) axis and the Sympathetic Nervous System (SNS).

Hypothalamic-Pituitary-Adrenal (HPA) Axis

The HPA axis is a central neuroendocrine system that regulates the stress response.[18] Chronic or acute stress leads to the release of glucocorticoids, such as corticosterone in mice, which can have widespread effects on the body and brain, influencing metabolism, immune function, and behavior.[19][20] Dysregulation of the HPA axis due to chronic stress can lead to a host of pathological conditions.[21]

Caption: The Hypothalamic-Pituitary-Adrenal (HPA) axis stress response.

Sympathetic Nervous System (SNS) and Catecholamine Signaling

The SNS is responsible for the rapid "fight-or-flight" response to stress.[22] This involves the release of catecholamines, such as norepinephrine and epinephrine, from the adrenal medulla and sympathetic nerve endings.[23] These hormones increase heart rate, blood pressure, and glucose levels, preparing the body for immediate action.[24] Chronic stress can lead to sustained activation of the SNS, contributing to cardiovascular and metabolic diseases.[25]

Caption: The Sympathetic Nervous System (SNS) stress response pathway.

By adopting the refined techniques outlined in this guide, researchers can significantly reduce the activation of these stress pathways, leading to more reliable and ethically sound scientific outcomes.

References

• 1. Reduce Rodent Stress with Proper Handling Techniques | Taconic Biosciences [taconic.com]
• 2. researchgate.net [researchgate.net]
• 3. content.protocols.io [content.protocols.io]
• 4. researchgate.net [researchgate.net]
• 5. 3rc.org [3rc.org]
• 6. mcgill.ca [mcgill.ca]
• 7. wiki.norecopa.no [wiki.norecopa.no]
• 8. 3rc.org [3rc.org]
• 9. Manual Handing and Restraint of Mice | Animals in Science [queensu.ca]
• 10. Comparison of corticosterone responses to acute stress in mice following different serial blood collection methods | Annali dell'Istituto Superiore di Sanità [annali.iss.it]
• 11. researchgate.net [researchgate.net]
• 12. A Comparison of Blood Collection Techniques in Mice and their Effects on Welfare - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tail Vein Blood Collection in Mice | Animals in Science [queensu.ca]
• 14. Refining blood sampling in mice [bath.ac.uk]
• 15. Article - Standard for Rodent Blood W... [policies.unc.edu]
• 16. unirv.edu.br [unirv.edu.br]
• 17. animalcare.ubc.ca [animalcare.ubc.ca]
• 18. HPA axis dysregulation and behavioral analysis of mouse mutants with altered GR or MR function - PMC [pmc.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. scispace.com [scispace.com]
• 21. Chronic variable stress alters hypothalamic-pituitary-adrenal axis function in the female mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 22. journals.physiology.org [journals.physiology.org]
• 23. Stress-induced changes attributable to the sympathetic nervous system during experimental influenza viral infection in DBA/2 inbred mouse strain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. CATECHOLAMINES INDUCE ENDOPLASMIC RETICULUM STRESS VIA BOTH ALPHA AND BETA RECEPTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Sympathetic nervous system contributes to enhanced corticosterone levels following chronic stress - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Accuracy and Precision in the Quantification of [Methylthio]acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of [Methylthio]acetate, also known as Methyl (methylthio)acetate. Due to a lack of publicly available, specific accuracy and precision studies for this compound, this guide presents representative data from validated methods for structurally similar compounds, namely short-chain fatty acid methyl esters (FAMEs) and volatile sulfur compounds. This information is intended to provide a robust framework for researchers to develop and validate their own analytical methods for [Methylthio]acetate.

The two primary analytical techniques discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Both are powerful tools for the selective and sensitive quantification of small molecules.

Data Presentation: A Comparative Overview

The selection of an analytical method is often dictated by the sample matrix, the required level of sensitivity, and the available instrumentation. Below is a summary of typical performance parameters for the quantification of analogous compounds, which can serve as a benchmark for methods developed for [Methylthio]acetate.

Table 1: Representative Performance of Gas Chromatography-Mass Spectrometry (GC-MS) for Short-Chain Fatty Acid Methyl Esters

Parameter	Typical Performance
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.05 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.15 - 1.5 µg/mL
Accuracy (Recovery)	90 - 110%
Intra-Day Precision (%RSD)	< 10%
Inter-Day Precision (%RSD)	< 15%

Table 2: Representative Performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Volatile Sulfur Compounds

Parameter	Typical Performance
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.03 - 0.3 µg/mL
Accuracy (Recovery)	95 - 105%
Intra-Day Precision (%RSD)	< 5%
Inter-Day Precision (%RSD)	< 10%

Experimental Protocols

Detailed methodologies are crucial for achieving reproducible and reliable results. Below are representative protocols for GC-MS and LC-MS/MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on established methods for the analysis of FAMEs and other volatile compounds.

• Sample Preparation: Derivatization

  • To a 1 mL sample (e.g., in a biological matrix or solvent), add an internal standard.

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., hexane or diethyl ether).

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Add 100 µL of a derivatization agent (e.g., BF₃-methanol or methanolic HCl) to the dried extract.

  • Heat the mixture at 60°C for 30 minutes to convert [Methylthio]acetic acid (if present as the free acid) to its methyl ester.

  • After cooling, add 100 µL of water and 200 µL of hexane, vortex, and centrifuge.

  • Transfer the upper hexane layer to an autosampler vial for GC-MS analysis.

• Instrumentation and Conditions

  • Gas Chromatograph: Agilent 7890A or equivalent.

  • Column: DB-FFAP (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar polar capillary column.

  • Injector: Split/splitless inlet, operated in splitless mode at 250°C.

  • Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp at 10°C/min to 240°C, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Agilent 5977A or equivalent, with a transfer line temperature of 250°C.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of [Methylthio]acetate.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is based on methods for the analysis of small, polar, and volatile sulfur compounds.

• Sample Preparation: Protein Precipitation and Dilution

  • To a 100 µL sample, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

• Instrumentation and Conditions

  • Liquid Chromatograph: Shimadzu Nexera or equivalent.

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent.

  • Ionization: Electrospray Ionization (ESI) in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for precursor-to-product ion transitions specific to [Methylthio]acetate and the internal standard.

Visualizations

Experimental Workflow for GC-MS Quantification

Caption: A typical workflow for the quantification of [Methylthio]acetate using GC-MS.

Experimental Workflow for LC-MS/MS Quantification

Caption: A typical workflow for the quantification of [Methylthio]acetate using LC-MS/MS.

Signaling Pathway (Illustrative Example)

Caption: Illustrative metabolic pathway involving a potential precursor to [Methylthio]acetate.

Safety & Regulatory Compliance

Proper Disposal of [Methylthio]acetate: A Guide for Laboratory Professionals

Disclaimer: This document provides guidance on the proper disposal of [Methylthio]acetate. It is intended for researchers, scientists, and drug development professionals. Always consult your institution's specific hazardous waste disposal protocols and the Safety Data Sheet (SDS) for the specific [Methylthio]acetate compound you are using. The following information is based on general principles for organosulfur compounds and data for S-Methyl thioacetate.

Immediate Safety and Handling

[Methylthio]acetate and related organosulfur compounds are often flammable, toxic, and possess strong, unpleasant odors[1][2][3][4]. Adherence to strict safety protocols is essential to ensure personnel safety and environmental compliance.

Personal Protective Equipment (PPE): Before handling [Methylthio]acetate, ensure you are wearing the appropriate PPE[2][5]:

• Eye/Face Protection: Tightly fitting safety goggles or a face shield.

• Skin Protection: Chemical-resistant gloves (inspect before use), and impervious clothing to prevent skin contact.

• Respiratory Protection: Use in a well-ventilated area, preferably a certified chemical fume hood[1]. If exposure limits are exceeded, a full-face respirator with an appropriate filter for organic gases and vapors is necessary[2].

• Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and explosion-proof equipment[5][6].

Hazard and Disposal Summary

The following table summarizes key hazard information and disposal considerations for S-Methyl thioacetate, a representative [Methylthio]acetate.

Parameter	Information	Citation
GHS Hazard Classification	Flammable Liquid (Category 2/3), Acute Toxicity, Dermal (Category 3), Acute Toxicity, Inhalation (Category 3), Serious Eye Irritation (Category 2)	[2][3][4]
Incompatible Materials	Strong oxidizing agents, Strong bases	[2][7]
Waste Classification	Hazardous Waste	[1][7][8]
Primary Disposal Route	Approved hazardous waste disposal plant/facility	[2][6][9]
Spill Containment	Absorb with inert material (sand, diatomaceous earth, etc.). Do not let enter drains.	[3][9][10]

Step-by-Step Disposal Protocol

The proper disposal of [Methylthio]acetate waste requires careful segregation, labeling, and handling to minimize risks.

1. Waste Segregation and Collection:

• Dedicated Waste Container: Collect all [Methylthio]acetate waste in a dedicated, properly labeled, and sealed container[1]. The container must be compatible with the chemical; plastic is often preferred[11].

• Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and the full chemical name and concentration of the contents[12].

• Avoid Mixing: Do not mix [Methylthio]acetate waste with other waste streams to prevent potentially hazardous reactions[12].

2. Neutralization of Residuals and Contaminated Materials:

• For small quantities of residual [Methylthio]acetate or for decontaminating glassware, oxidation can be an effective method to reduce the hazard and odor.

• Oxidation with Bleach (Sodium Hypochlorite): A dilute bleach solution can be used to oxidize many sulfur compounds to less volatile and odorous products[1].

  • Procedure: In a fume hood, add the thiol-containing waste dropwise to a stirred bleach solution[13]. Be aware that this reaction can be exothermic, and cooling may be necessary[14].

• Oxidation with Hydrogen Peroxide: This is an alternative oxidizing agent for neutralizing sulfur compounds[1].

• Final Disposal of Neutralized Solution: The resulting neutralized solution should still be disposed of as hazardous waste[14].

3. Management of Empty Containers:

• Empty containers that held [Methylthio]acetate should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste[15].

• After thorough cleaning, deface the original labels, and dispose of the container as regular trash, if permitted by your institution's policies[8].

4. Spill Management:

• In case of a spill, evacuate personnel to a safe area[5].

• Remove all ignition sources[5].

• Contain the spill using an inert absorbent material like sand or vermiculite[9][10].

• Collect the absorbed material into a suitable, closed container for disposal as hazardous waste[3][6].

• Do not allow the chemical to enter drains or waterways[5][9].

5. Final Disposal:

• Store the sealed and labeled hazardous waste container in a designated satellite accumulation area[11][12].

• Arrange for pickup by your institution's environmental health and safety (EHS) or hazardous waste management group[8][11].

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of [Methylthio]acetate.

Caption: Workflow for the safe disposal of [Methylthio]acetate.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. S-Methyl thioacetate | C3H6OS | CID 73750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. vumc.org [vumc.org]
• 9. aksci.com [aksci.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. engineering.purdue.edu [engineering.purdue.edu]
• 13. epfl.ch [epfl.ch]
• 14. benchchem.com [benchchem.com]
• 15. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Essential Safety and Logistical Information for Handling [Methylthio]acetate

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This guide provides essential, immediate safety and logistical information for handling [Methylthio]acetate, including detailed operational and disposal plans.

Hazard Identification and GHS Classification

[Methylthio]acetate is a hazardous chemical requiring careful handling to mitigate risks. It is classified as a flammable liquid and vapor, toxic in contact with skin and if inhaled, and causes serious eye irritation.[1][2]

Hazard Class	GHS Category
Flammable liquids	Category 2 or 3
Acute toxicity, Dermal	Category 3
Acute toxicity, Inhalation	Category 3
Serious eye damage/eye irritation	Category 2A

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling [Methylthio]acetate to ensure personal safety.[1][3][4]

Protection Type	Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1]
Skin Protection	Chemical-impermeable gloves (inspected prior to use), and fire/flame resistant and impervious clothing.[1]
Respiratory Protection	A full-face respirator is necessary if exposure limits are exceeded or if irritation or other symptoms are experienced.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe laboratory environment.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood.[1]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[3]

• Remove all potential ignition sources, such as heat, sparks, and open flames.[1]

• Use non-sparking tools and explosion-proof electrical, ventilating, and lighting equipment.[1][3]

• Ground and bond all containers and receiving equipment to prevent static discharge.[1][3]

2. Handling the Chemical:

• Wear the appropriate PPE as specified in the table above.

• Avoid direct contact with skin and eyes.[1]

• Avoid breathing mist, gas, or vapors.[1]

• Keep the container tightly closed when not in use.[1]

3. Storage:

• Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

• The storage area should be locked to restrict unauthorized access.[1][3][5]

• Store away from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Incident	First-Aid and Emergency Response
Eye Contact	Immediately rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][3]
Skin Contact	Take off immediately all contaminated clothing. Rinse the affected areas with plenty of water. Get emergency medical help immediately.[1]
Inhalation	Remove the person to fresh air and keep them comfortable for breathing.[1]
Spill or Leak	Evacuate personnel to a safe area. Avoid breathing vapors. Remove all ignition sources. Contain the spillage using non-combustible absorbent materials (e.g., sand, earth) and collect it for disposal.[5][6]
Fire	Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[1] Wear self-contained breathing apparatus for firefighting if necessary.[5]

Disposal Plan

Proper disposal of [Methylthio]acetate and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

1. Chemical Waste Disposal:

• Dispose of the contents and container to an appropriate treatment and disposal facility in accordance with all applicable local, regional, and national laws and regulations.[1][5]

• Do not dispose of the chemical into drains.[6]

2. Contaminated Packaging Disposal:

• Containers should be triply rinsed (or equivalent).[1]

• The rinsed packaging can then be offered for recycling, reconditioning, or disposed of in a sanitary landfill.[1]

• Combustible packaging materials may be incinerated in a controlled manner with flue gas scrubbing.[1]

Handling Workflow

Caption: Workflow for the safe handling of [Methylthio]acetate.

References

• 1. echemi.com [echemi.com]
• 2. S-Methyl thioacetate | C3H6OS | CID 73750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. METHYL (METHYLTHIO)ACETATE - Safety Data Sheet [chemicalbook.com]